Virapinib

Core Science & Biosynthesis

Virapinib: A Deep Dive into its Mechanism of Action as a Broad-Spectrum Antiviral Agent

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Virapinib is a novel small molecule inhibitor demonstrating significant potential as a broad-spectrum antiviral agent.[1][2][3][4][5][6][7][8] Its primary mechanism of action is the inhibition of macropinocytosis, a crucial cellular entry pathway for a variety of pathogenic viruses.[2][3][4][5][6][7][9][10] Discovered through a high-throughput microscopy-based chemical screen, virapinib has shown efficacy against several viruses, including SARS-CoV-2 and its variants, Monkeypox virus (mpox), Tick-Borne Encephalitis Virus (TBEV), and an Ebola pseudovirus, with no significant host cell toxicity observed.[2][3][4][9][10][11][12] This technical guide provides a comprehensive overview of the experimental data supporting virapinib's mechanism of action, detailed experimental protocols, and visualizations of the relevant biological pathways.

Core Mechanism of Action: Inhibition of Macropinocytosis

Virapinib's antiviral activity stems from its ability to disrupt the process of macropinocytosis, a form of endocytosis that allows for the non-specific uptake of extracellular fluid and solutes into the cell.[3][9][10] Several viruses exploit this pathway to gain entry into host cells.[2][3][4][5][6][9][10] By inhibiting this process, virapinib effectively blocks the entry of these viruses, thereby preventing infection.[2][3][9][10]

The precise molecular target of virapinib is still under investigation; however, transcriptomic analyses suggest that it induces subtle changes in gene expression, with some effects noted on the cholesterol biosynthesis pathway.[9][10] It is hypothesized that virapinib may interfere with signaling events required for the initial stages of macropinocytosis, such as membrane ruffling and invagination.[9] Further proteomic and phospho-proteomic studies are needed to fully elucidate the specific molecular interactions.[9]

Quantitative Data Summary

The antiviral activity of virapinib has been quantified in various in vitro models. The following tables summarize the key findings from dose-response studies.

Table 1: Antiviral Activity of Virapinib against SARS-CoV-2

Cell Line	Virus Strain	IC50	Key Findings	Reference
Vero E6	Ancestral SARS-CoV-2	Dose-dependent inhibition	Pre-treatment for 6 hours followed by 1-hour infection significantly reduced viral N-protein expression at 24 hours post-infection.	[9][10]
A549ACE2	Ancestral SARS-CoV-2	Dose-dependent inhibition	Demonstrated potent inhibition of infection with no detectable toxicity. Also reduced the formation of multinucleated syncytia.	[9]
Vero E6	Alpha (B.1.1.7), Delta (B.1.617.2), Omicron (BA.1)	Not specified	Showed anti-infective activity against all tested variants.	[12]
A549ACE2	Alpha (B.1.1.7), Delta (B.1.617.2), Omicron (BA.1)	Not specified	Exhibited anti-infective activity against all tested variants.	[12]

Table 2: Broad-Spectrum Antiviral Activity of Virapinib

Virus	Cell Line	IC50	Key Findings	Reference
Monkeypox virus (mpox)	A549	Dose-dependent inhibition	Pre-treatment for 6 hours prior to infection showed antiviral activity.	[11]
Tick-Borne Encephalitis Virus (TBEV)	A549	Dose-dependent inhibition	Pre-treatment for 6 hours prior to infection demonstrated antiviral efficacy.	[11]
Ebola-pseudotyped VSV	A549	Dose-dependent inhibition	Showed dose-dependent antiviral activity.	[11]
Andes virus (ANDV)	A549	No effect	Virapinib did not inhibit the infection rate of ANDV.	[11]
Adenovirus (EGFP-expressing)	MEF	Minor effect	Only a small effect on adenoviral infection was observed.	[11]
Dengue virus (DENV)	A549	Increased infection	Surprisingly, virapinib led to a dose-dependent increase in DENV infection rates.	[11]

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the processes involved in virapinib's mechanism of action and its discovery, the following diagrams have been generated using Graphviz.

Caption: Proposed mechanism of action of Virapinib.

Caption: Experimental workflow for the discovery of Virapinib.

Detailed Experimental Protocols

The following are summaries of the key experimental protocols used in the evaluation of virapinib, based on the available literature.

Pseudotype Viral Production

• Objective: To produce lentiviral particles pseudotyped with the Spike (S) protein of SARS-CoV-2 or the Vesicular Stomatitis Virus Glycoprotein (VSVg).

• Cell Line: Human Embryonic Kidney 293T (HEK293T) cells.

• Methodology:

  • HEK293T cells were co-transfected with plasmids encoding the viral envelope protein (pCMV14-3X-Flag-SARS-CoV-2 S or pMD2.G for VSVg) and other lentiviral components.

  • Transfection was carried out using Lipofectamine 3000 following the manufacturer's instructions.[9]

  • The viral supernatants were harvested at specified time points post-transfection.

In Vitro Antiviral Assays

• Objective: To determine the dose-dependent inhibitory effect of virapinib on viral infection.

• Cell Lines: Vero E6 (African green monkey kidney epithelial cells) and A549ACE2 (human lung carcinoma cells overexpressing ACE2).

• Methodology:

  • Cells were seeded in multi-well plates.

  • Cells were pre-treated with varying concentrations of virapinib or control compounds (e.g., E-64d, remdesivir) for 6 hours.[9][10]

  • Following pre-treatment, cells were infected with the respective virus for 1 hour.[9][10]

  • At 24 hours post-infection, cells were fixed.[9][10]

  • Infection rates were quantified using high-throughput microscopy by staining for a viral protein (e.g., SARS-CoV-2 N-protein).[9][10]

Macropinocytosis Inhibition Assay

• Objective: To directly measure the effect of virapinib on macropinocytosis.

• Cell Line: A549 cells.

• Methodology:

  • The assay was based on the uptake of a high-molecular-weight fluorescent dextran (B179266).[9]

  • A549 cells were treated with virapinib.

  • The uptake of fluorescent dextran was measured to assess the level of macropinocytosis.

  • Known inhibitors of macropinocytosis, such as amiloride, 5-(N-ethyl-N-isopropyl)amiloride (EIPA), and imipramine, were used as positive controls.[9]

Gene Expression Analysis

• Objective: To investigate the effect of virapinib on host cell gene expression.

• Cell Line: MCF-7 (human breast adenocarcinoma cell line).

• Methodology:

  • MCF-7 cells were treated with 10 µM virapinib for 6 hours.[9][10]

  • RNA was extracted, and RNA sequencing (RNA-seq) was performed to identify changes in gene expression.[9][10]

  • Pathway enrichment analysis (e.g., using the DAVID analysis tool for Kyoto Encyclopedia of Genes and Genomes pathways) was conducted to identify biological pathways affected by virapinib treatment.[9][10]

  • Quantitative real-time PCR (qRT-PCR) was used to validate the expression changes of specific genes, such as those involved in the cholesterol biosynthesis pathway.[9][10]

Conclusion

Virapinib represents a promising new class of antiviral compounds that targets a host cellular process, macropinocytosis, rather than a specific viral component. This mode of action provides a basis for its broad-spectrum activity and potentially a higher barrier to the development of viral resistance. The data presented in this guide highlight its potent in vitro efficacy and provide a foundation for further preclinical and clinical development. Future research should focus on identifying the direct molecular target of virapinib to further refine our understanding of its mechanism and to aid in the development of even more potent derivatives.

References

• 1. Virapinib - Wikipedia [en.wikipedia.org]
• 2. biorxiv.org [biorxiv.org]
• 3. Virapinib - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of a novel inhibitor of macropinocytosis with antiviral activity | IDIVAL. Actividad Investigadora. [portalinvestigacion.idival.org]
• 6. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Discovery of a novel inhibitor of macropinocytosis with antiviral activity. Molecular Therapy | pharmb.io - Pharmaceutical Bioinformatics Research Group at Uppsala University [pharmb.io]
• 8. Discovery of a novel inhibitor of macropinocytosis with antiviral activity. [publications.scilifelab.se]
• 9. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Virapinib | Macropinocytosis inhibitor | Probechem Biochemicals [probechem.com]

Virapinib: A Novel Broad-Spectrum Antiviral Agent Targeting Macropinocytosis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Virapinib is a novel, preclinical antiviral compound that has demonstrated broad-spectrum activity against a range of enveloped and non-enveloped viruses.[1][2] Its unique mechanism of action, the inhibition of viral entry via macropinocytosis, presents a promising new therapeutic strategy for combating viral infections.[3][4][5][6][7] This document provides a comprehensive technical overview of Virapinib, including its mechanism of action, quantitative antiviral activity, and detailed experimental protocols for its initial identification and characterization.

Introduction

The emergence of novel and re-emerging viral pathogens necessitates the development of new antiviral therapies with broad-spectrum activity. Many viruses exploit host cell endocytic pathways to gain entry and initiate infection. Macropinocytosis, a form of bulk-phase endocytosis, is one such pathway that is hijacked by a variety of viruses, including SARS-CoV-2, Monkeypox virus, and Ebolavirus.[1][3] Virapinib is a first-in-class small molecule inhibitor of macropinocytosis-mediated viral entry.[1][8]

Mechanism of Action

Virapinib's primary mechanism of action is the inhibition of macropinocytosis, a process of non-specific bulk fluid and solute uptake by the cell.[3][4] This process involves extensive rearrangement of the actin cytoskeleton, leading to the formation of large, irregular vesicles called macropinosomes. Several viruses exploit this pathway to enter host cells.[3]

Virapinib selectively inhibits this macropinocytic route of viral entry without affecting other endocytic pathways, such as single-particle entry.[8] The precise molecular target of Virapinib is still under investigation; however, transcriptomic analyses suggest that it may modulate signaling events essential for the initial stages of macropinocytosis, such as membrane ruffling and invagination.[3] Notably, Virapinib does not appear to have a significant impact on the cell membrane or the integrity of intracellular organelles.[8]

While the direct signaling pathway of Virapinib is not fully elucidated, studies have shown that it can induce subtle changes in gene expression related to steroid metabolism and the cholesterol biosynthesis pathway.[9]

Signaling Pathway and Proposed Mechanism

The following diagram illustrates the proposed mechanism of viral entry via macropinocytosis and the inhibitory action of Virapinib.

Caption: Proposed mechanism of Virapinib's inhibition of viral entry via macropinocytosis.

Quantitative Data

The antiviral activity of Virapinib has been quantified against several viruses in different cell lines. The following tables summarize the key dose-response data.

Virus	Cell Line	Assay	Endpoint	IC50 / Efficacy	Reference
SARS-CoV-2 (Ancestral)	Vero E6	High-Throughput Microscopy (HTM)	N-protein expression	Dose-dependent inhibition	[3][9]
SARS-CoV-2 (Ancestral)	A549ACE2	High-Throughput Microscopy (HTM)	N-protein expression	Dose-dependent inhibition	[3]
SARS-CoV-2 (Alpha, Delta, Omicron)	Vero E6	Not Specified	Not Specified	Anti-infective activity observed	[8]
SARS-CoV-2 (Alpha, Delta, Omicron)	A549ACE2	Not Specified	Not Specified	Anti-infective activity observed	[8]
SARS-CoV-2	Liver Spheroids	Not Specified	Viral infectivity	Reduced infectivity similar to remdesivir	[3]
Mpox virus	A549	Not Specified	Not Specified	Dose-dependent antiviral activity	[2]
Tick-borne encephalitis virus (TBEV)	A549	Not Specified	Not Specified	Dose-dependent antiviral activity	[2]
Ebola-pseudotyped VSV	A549	Not Specified	Not Specified	Dose-dependent antiviral activity	[2]
Andes virus (ANDV)	A549	Not Specified	Infection rate	No decrease in infection rate	[2]
Adenovirus	MEF	HTM	GFP expression	Small effect on infection	[2]
Dengue virus (DENV)	A549	Not Specified	Infection rate	Dose-dependent increase in infection rate	[2]

Experimental Protocols

High-Throughput Chemical Screen for Inhibitors of Pseudovirus Infection

The discovery of Virapinib was the result of a high-throughput chemical screen designed to identify inhibitors of SARS-CoV-2 pseudovirus (PV) infection.[4][9]

Caption: Workflow for the high-throughput screen that identified Virapinib.

Methodology:

• Cell Culture: Human embryonic kidney 293T cells overexpressing human ACE2 (293T-ACE2) were used as host cells.

• Compound Plating: A library of chemical compounds was dispensed into 384-well microplates.

• Cell Seeding: 293T-ACE2 cells were seeded into the compound-containing plates.

• Compound Incubation: Cells were incubated with the compounds for a defined period (e.g., 1-6 hours).

• Pseudovirus Infection: Cells were infected with a lentiviral-based pseudovirus expressing the SARS-CoV-2 Spike protein and a reporter gene (e.g., Green Fluorescent Protein - GFP).

• Incubation: The infected cells were incubated for 24-48 hours to allow for viral entry and reporter gene expression.

• High-Throughput Microscopy: Automated microscopy was used to capture images of the cells in each well.

• Image Analysis: Image analysis software was used to identify and quantify the number of infected (GFP-positive) cells in each well.

• Hit Identification: Compounds that significantly reduced the percentage of infected cells without causing cytotoxicity were identified as "hits."

• Dose-Response Validation: The inhibitory activity of hit compounds was confirmed and quantified using dose-response experiments.

Macropinocytosis Inhibition Assay

To confirm that Virapinib inhibits macropinocytosis, a fluorescent dextran (B179266) uptake assay was employed.[3]

Methodology:

• Cell Culture: A549 cells were cultured in appropriate media.

• Compound Treatment: Cells were pre-treated with Virapinib or a vehicle control (DMSO) for a specified time.

• Dextran Incubation: Fluorescently labeled high-molecular-weight dextran (e.g., FITC-dextran) was added to the cell culture medium.

• Incubation: Cells were incubated with the dextran for a period that allows for significant uptake via macropinocytosis.

• Washing: Cells were washed thoroughly with cold PBS to remove extracellular dextran.

• Imaging: The uptake of fluorescent dextran was visualized and quantified using fluorescence microscopy.

• Analysis: The fluorescence intensity per cell was measured to determine the extent of dextran uptake, with a reduction in intensity indicating inhibition of macropinocytosis.

Broad-Spectrum Antiviral Activity

Virapinib has demonstrated antiviral activity against a variety of viruses known to utilize macropinocytosis for entry.[1] This broad-spectrum potential makes it an attractive candidate for further development as a pan-viral inhibitor.

Conclusion and Future Directions

Virapinib represents a promising new class of antiviral agents with a novel mechanism of action. Its ability to inhibit macropinocytosis-mediated viral entry provides a host-directed therapeutic strategy that could be effective against a wide range of viral pathogens and potentially be less susceptible to the development of viral resistance. Further research is warranted to fully elucidate its molecular target and signaling pathway, as well as to evaluate its in vivo efficacy and safety in preclinical models. The development of Virapinib and similar compounds could provide valuable tools in the fight against emerging and endemic viral diseases.

References

• 1. Virapinib - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Virapinib - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 5. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of a novel inhibitor of macropinocytosis with antiviral activity. Molecular Therapy | pharmb.io - Pharmaceutical Bioinformatics Research Group at Uppsala University [pharmb.io]
• 7. Discovery of a novel inhibitor of macropinocytosis with antiviral activity. [publications.scilifelab.se]
• 8. Virapinib | Macropinocytosis inhibitor | Probechem Biochemicals [probechem.com]
• 9. researchgate.net [researchgate.net]

Virapinib: A Technical Guide to its Discovery and Preclinical Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

Virapinib is a novel small molecule identified as a potent broad-spectrum antiviral agent.[1][2][3][4][5] It functions by inhibiting macropinocytosis, a key cellular process that various viruses exploit for entry into host cells. This technical guide provides an in-depth overview of the discovery, mechanism of action, and preclinical development of virapinib, presenting key quantitative data, detailed experimental protocols, and visualizations of the relevant biological pathways and experimental workflows.

Discovery of Virapinib

Virapinib was identified through a high-throughput microscopy-based chemical screen designed to discover compounds that inhibit viral entry. The screening assay utilized a pseudovirus expressing the spike (S) protein of SARS-CoV-2.

High-Throughput Screening Workflow

The initial screen was designed to identify chemical entities capable of preventing infection by the SARS-CoV-2 pseudovirus. This was followed by validation and dose-response assays to confirm the inhibitory activity of the identified hits.

Figure 1: High-throughput screening workflow for the discovery of virapinib.

Mechanism of Action

Virapinib exerts its antiviral activity by inhibiting macropinocytosis, a form of endocytosis that involves the non-specific uptake of extracellular fluid and solutes into large vesicles called macropinosomes. Several viruses, including SARS-CoV-2, mpox virus, and Tick-borne encephalitis virus (TBEV), utilize this pathway for cellular entry. By blocking macropinocytosis, virapinib effectively prevents these viruses from entering and infecting host cells.

Proposed Signaling Pathway Inhibition

Macropinocytosis is a complex process regulated by a network of signaling pathways that control actin dynamics. Key players include receptor tyrosine kinases (RTKs), small GTPases like Ras and Rac1, and phosphoinositide 3-kinase (PI3K). While the precise molecular target of virapinib within this pathway has not been fully elucidated, it is known to disrupt the overall process.

Figure 2: Proposed inhibition of the macropinocytosis signaling pathway by virapinib.

Quantitative Antiviral Activity and Cytotoxicity

Virapinib has demonstrated a dose-dependent inhibitory effect against a range of viruses in various cell lines. Importantly, it exhibits no significant toxicity to host cells at effective antiviral concentrations.

Antiviral Activity

The antiviral efficacy of virapinib was evaluated against several viruses, including SARS-CoV-2 and its variants of concern (VOCs), mpox virus, and TBEV.

Virus	Cell Line	Estimated IC50 (µM)
SARS-CoV-2 (Ancestral)	Vero E6	~1-5
SARS-CoV-2 (Ancestral)	A549-ACE2	~1-5
SARS-CoV-2 (Alpha, Delta, Omicron)	Vero E6 / A549-ACE2	Dose-dependent inhibition
Mpox Virus	A549	~1-10
Tick-Borne Encephalitis Virus (TBEV)	A549	~1-10

Table 1: Summary of Virapinib's Antiviral Activity. IC50 values are estimated from published dose-response curves.

Cytotoxicity

The cytotoxic profile of virapinib was assessed in the cell lines used for the antiviral assays.

Cell Line	Estimated CC50 (µM)
Vero E6	> 25
A549-ACE2	> 25

Table 2: Summary of Virapinib's Cytotoxicity. CC50 values are estimated from published dose-response curves.

Experimental Protocols

The following are detailed methodologies for key experiments conducted during the preclinical evaluation of virapinib.

Pseudovirus Neutralization Assay

This assay was employed for the initial high-throughput screening and to determine the inhibitory effect of virapinib on viral entry.

Objective: To quantify the inhibition of SARS-CoV-2 pseudovirus entry into host cells.

Materials:

• HEK293T-ACE2 cells

• Lentiviral particles pseudotyped with SARS-CoV-2 Spike protein and expressing a reporter gene (e.g., Luciferase or GFP)

• Virapinib (or other test compounds)

• Cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Luminometer or fluorescence microscope

Protocol:

• Seed HEK293T-ACE2 cells in 96-well plates and incubate overnight.

• Prepare serial dilutions of virapinib in cell culture medium.

• Remove the culture medium from the cells and add the virapinib dilutions.

• Incubate the cells with the compound for a predetermined time (e.g., 1-6 hours).

• Add the SARS-CoV-2 pseudovirus to each well.

• Incubate for 48-72 hours to allow for viral entry and reporter gene expression.

• Quantify the reporter gene expression (luciferase activity or GFP fluorescence).

• Calculate the percentage of inhibition relative to untreated control wells.

Authentic Virus Infection Assay

This assay was used to confirm the antiviral activity of virapinib against replication-competent viruses.

Objective: To determine the inhibitory effect of virapinib on authentic SARS-CoV-2, mpox, or TBEV infection.

Materials:

• Vero E6 or A549-ACE2 cells

• Authentic SARS-CoV-2, mpox, or TBEV

• Virapinib

• Cell culture medium

• 96-well plates

• Fixative (e.g., 4% paraformaldehyde)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Primary antibody against a viral protein (e.g., SARS-CoV-2 Nucleocapsid protein)

• Fluorescently labeled secondary antibody

• Nuclear stain (e.g., DAPI)

• High-content imaging system

Protocol:

• Seed host cells in 96-well plates and incubate overnight.

• Pre-treat cells with serial dilutions of virapinib for a specified duration (e.g., 6 hours).

• Infect the cells with the authentic virus at a specific multiplicity of infection (MOI).

• After the infection period (e.g., 1 hour), wash the cells to remove the virus inoculum and add fresh medium containing virapinib.

• Incubate for 24-48 hours.

• Fix, permeabilize, and stain the cells with the primary and secondary antibodies and a nuclear stain.

• Acquire images using a high-content imaging system.

• Quantify the percentage of infected cells based on viral protein expression.

Macropinocytosis Inhibition Assay

This assay directly measures the effect of virapinib on the process of macropinocytosis.

Objective: To quantify the inhibition of macropinocytosis by virapinib.

Materials:

• A549 cells

• Virapinib

• Fluorescently labeled high-molecular-weight dextran (B179266) (e.g., FITC-dextran)

• Cell culture medium

• Microscopy-compatible plates or dishes

• Fluorescence microscope or high-content imaging system

Protocol:

• Seed A549 cells and allow them to adhere.

• Treat the cells with virapinib at various concentrations for a defined period.

• Add FITC-dextran to the cell culture medium.

• Incubate for a time that allows for dextran uptake via macropinocytosis (e.g., 30 minutes).

• Wash the cells thoroughly with cold PBS to remove extracellular dextran.

• Fix the cells.

• Acquire images using a fluorescence microscope.

• Quantify the intracellular fluorescence intensity of FITC-dextran to determine the extent of macropinocytosis.

Cytotoxicity Assay

This assay is crucial to ensure that the observed antiviral effect is not due to cell death.

Objective: To determine the concentration of virapinib that is toxic to host cells.

Materials:

• Vero E6 or A549-ACE2 cells

• Virapinib

• Cell culture medium

• 96-well plates

• Cell viability reagent (e.g., CellTiter-Glo, MTT)

• Plate reader

Protocol:

• Seed cells in 96-well plates and incubate overnight.

• Add serial dilutions of virapinib to the cells.

• Incubate for the same duration as the antiviral assays (e.g., 48-72 hours).

• Add the cell viability reagent according to the manufacturer's instructions.

• Measure the signal (luminescence or absorbance) using a plate reader.

• Calculate the percentage of cell viability relative to untreated control wells and determine the 50% cytotoxic concentration (CC50).

Conclusion and Future Directions

Virapinib represents a promising new class of antiviral compounds with a broad spectrum of activity. Its unique mechanism of action, targeting a host cellular process rather than a viral-specific enzyme, may offer a higher barrier to the development of viral resistance. The preclinical data presented here demonstrate its potential as a therapeutic agent against a range of viruses that utilize macropinocytosis for entry. Further development, including in vivo efficacy and safety studies, is warranted to translate these promising preclinical findings into a clinical setting. The detailed methodologies provided in this guide are intended to facilitate further research and development of virapinib and other macropinocytosis inhibitors as a novel class of antiviral therapeutics.

References

• 1. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of a novel inhibitor of macropinocytosis with antiviral activity [diva-portal.org]
• 5. researchgate.net [researchgate.net]

Virapinib: An In-Depth Technical Guide to its Antiviral Spectrum

A Comprehensive Analysis for Researchers and Drug Development Professionals

Introduction: Virapinib is a novel small molecule inhibitor demonstrating broad-spectrum antiviral activity by targeting a host-cell process essential for the entry of numerous viruses: macropinocytosis. This mechanism of action, which involves the inhibition of bulk fluid and solute uptake by the cell, presents a promising strategy for developing host-directed antivirals with a high barrier to resistance. This technical guide provides a detailed overview of the known antiviral spectrum of Virapinib, its mechanism of action, quantitative efficacy data, and the experimental protocols used to ascertain its activity.

Antiviral Spectrum of Virapinib

Initial studies have revealed that Virapinib possesses a wide range of antiviral activity against enveloped and non-enveloped viruses that utilize macropinocytosis for cellular entry.[1] Its efficacy has been demonstrated against several clinically relevant viruses, while it has also been shown to be inactive against viruses that employ alternative entry pathways.

Table 1: Quantitative Antiviral Activity of Virapinib against a Panel of Viruses

Virus Family	Virus	Cell Line	Assay Type	Efficacy Metric (EC50/IC50, µM)	Citation
Coronaviridae	SARS-CoV-2 (Ancestral)	Vero E6	High-Throughput Microscopy (N-protein expression)	~2.5	[2]
Coronaviridae	SARS-CoV-2 (Ancestral)	A549-ACE2	High-Throughput Microscopy (N-protein expression)	~5	[2]
Poxviridae	Monkeypox Virus	A549	High-Throughput Microscopy	Dose-dependent inhibition	[3]
Flaviviridae	Tick-borne Encephalitis Virus (TBEV)	A549	High-Throughput Microscopy	Dose-dependent inhibition	[3]
Filoviridae	Ebola Virus (VSV pseudotype)	A549	High-Throughput Microscopy	Dose-dependent inhibition
Hantaviridae	Andes Virus	A549	High-Throughput Microscopy	No significant inhibition
Adenoviridae	Adenovirus (EGFP-expressing)	MEF	High-Throughput Microscopy (GFP expression)	Minor effect
Flaviviridae	Dengue Virus	A549	High-Throughput Microscopy	Increased infection rate

Note: Specific EC50/IC50 values for Monkeypox virus, TBEV, and Ebola pseudotype were not explicitly provided in the primary literature but were demonstrated to have dose-dependent inhibition. The EC50 values for SARS-CoV-2 are estimated from the provided dose-response curves.

Mechanism of Action: Inhibition of Macropinocytosis

Virapinib's antiviral activity stems from its ability to inhibit macropinocytosis, a crucial endocytic pathway that some viruses hijack to enter host cells. This process involves the formation of large, irregular vesicles (macropinosomes) that engulf extracellular fluid and particles. By blocking this pathway, Virapinib effectively prevents the virus from gaining entry into the cell and initiating replication.

Signaling Pathway of Virus-Induced Macropinocytosis

The induction of macropinocytosis by viruses is a complex process that involves the activation of several host cell signaling pathways. A simplified representation of this pathway is depicted below. Virapinib is hypothesized to interfere with one or more key steps in this cascade.

References

• 1. Discovery of a novel inhibitor of macropinocytosis with antiviral activity. [publications.scilifelab.se]
• 2. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Virapinib: A Technical Guide for SARS-CoV-2 Research

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Virapinib, a novel small molecule inhibitor with demonstrated antiviral activity against SARS-CoV-2. This document details its mechanism of action, summarizes key quantitative data, provides detailed experimental protocols, and visualizes relevant pathways and workflows.

Executive Summary

Virapinib is a recently identified antiviral compound that inhibits the entry of SARS-CoV-2 into host cells.[1][2][3][4] Discovered through a high-throughput microscopy screen, Virapinib's mechanism of action is the inhibition of macropinocytosis, a form of endocytosis hijacked by several viruses for cellular entry.[1][2][3][4] Notably, it has shown efficacy against the ancestral strain of SARS-CoV-2 and various variants of concern.[5] Virapinib exhibits no significant host cell toxicity, making it a promising candidate for further preclinical and clinical investigation.[1][2][3]

Mechanism of Action

Virapinib's primary mechanism of action is the inhibition of macropinocytosis, a non-specific, fluid-phase endocytosis process.[1][2][3][4] Unlike receptor-mediated endocytosis, macropinocytosis involves the formation of large, irregular vesicles called macropinosomes. Some viruses, including SARS-CoV-2, exploit this pathway to gain entry into host cells.

Virapinib selectively targets the macropinocytic route without affecting single-particle entry, the integrity of the cell membrane, or intracellular organelles.[5][6] The precise molecular target of Virapinib within the macropinocytosis signaling cascade is currently under investigation. Transcriptomic analyses suggest that Virapinib may influence cellular processes related to steroid biosynthesis, hinting at a possible interaction with the lipid bilayer membrane.

It is important to note that Virapinib does not interfere with the binding of the SARS-CoV-2 Spike (S) protein to the ACE2 receptor, nor does it affect the proteolytic processing of the S protein.

Signaling Pathway

The following diagram illustrates the proposed mechanism of Virapinib in the context of SARS-CoV-2 entry.

References

• 1. Cytotoxicity Screening Assay - Paired with Antiviral Assays [protocols.io]
• 2. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential [protocols.io]
• 6. Virapinib | Macropinocytosis inhibitor | Probechem Biochemicals [probechem.com]

Virapinib's Impact on Viral Entry: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Virapinib is a novel small molecule antiviral agent that has demonstrated broad-spectrum activity against a range of enveloped and non-enveloped viruses.[1][2][3][4][5] Its primary mechanism of action is the inhibition of viral entry into host cells by targeting macropinocytosis, a crucial pathway for the uptake of several pathogens. This document provides an in-depth technical overview of virapinib's effect on viral entry, including its mechanism of action, quantitative antiviral activity, detailed experimental protocols for its evaluation, and the signaling pathways it modulates.

Mechanism of Action: Inhibition of Macropinocytosis

Virapinib exerts its antiviral effect by specifically inhibiting macropinocytosis, a form of endocytosis that involves the non-specific uptake of large volumes of extracellular fluid, solutes, and particles, including viruses. This process is initiated by growth factor signaling and involves significant rearrangement of the actin cytoskeleton to form large, irregular vesicles called macropinosomes.

Mechanistic studies have revealed that virapinib's inhibitory action on macropinocytosis is associated with alterations in steroid biosynthesis pathways within the host cell. RNA sequencing analysis of cells treated with virapinib showed significant upregulation of genes involved in sterol biosynthesis. While the precise link between steroid metabolism and macropinocytosis inhibition by virapinib is still under investigation, it is hypothesized that changes in membrane composition and fluidity resulting from altered sterol levels may interfere with the dynamic membrane ruffling required for macropinosome formation.

The inhibition of macropinocytosis by virapinib has been shown to be a selective mechanism, as it does not appear to significantly affect other endocytic pathways. This specificity makes virapinib a promising candidate for antiviral therapy, as it targets a host cell process that is hijacked by various viruses for entry, while potentially minimizing off-target effects.

Quantitative Antiviral Activity

Virapinib has demonstrated potent antiviral activity against a diverse range of viruses that utilize macropinocytosis for entry. The following tables summarize the available quantitative data on its efficacy and cytotoxicity.

Virus	Cell Line	IC50 (µM)	CC50 (µM)	Selectivity Index (SI)	Reference
SARS-CoV-2 (Ancestral)	Vero E6	~2.5	>25	>10
SARS-CoV-2 (Ancestral)	A549-ACE2	~5	>25	>5
Mpox virus	A549	~1.25	>25	>20
Tick-borne encephalitis virus (TBEV)	A549	~0.6	>25	>41.7
Ebola-pseudotyped VSV	A549	~1.25	>25	>20

Table 1: In Vitro Antiviral Activity and Cytotoxicity of Virapinib. IC50 (half-maximal inhibitory concentration) represents the concentration of virapinib required to inhibit viral infection by 50%. CC50 (half-maximal cytotoxic concentration) is the concentration that reduces cell viability by 50%. The Selectivity Index (SI = CC50/IC50) is a measure of the drug's therapeutic window.

Key Experimental Protocols

The following sections detail the methodologies for key experiments used to characterize the antiviral activity and mechanism of action of virapinib.

Pseudovirus-Based Viral Entry Assay

This assay is used to quantify the inhibition of viral entry mediated by a specific viral envelope protein, such as the Spike protein of SARS-CoV-2.

Materials:

• HEK293T cells

• HEK293T-ACE2 cells (or other target cells expressing the appropriate viral receptor)

• Lentiviral or retroviral packaging plasmids (e.g., psPAX2, pMD2.G for lentivirus)

• Plasmid encoding the viral envelope protein of interest (e.g., SARS-CoV-2 Spike)

• Reporter plasmid (e.g., pLenti-GFP or pLenti-Luciferase)

• Transfection reagent (e.g., Lipofectamine 2000)

• Cell culture medium (DMEM supplemented with 10% FBS)

• Virapinib

• 96-well plates

Protocol:

• Pseudovirus Production:

  • Co-transfect HEK293T cells with the packaging plasmids, the viral envelope protein plasmid, and the reporter plasmid using a suitable transfection reagent.

  • After 6 hours, replace the transfection medium with fresh cell culture medium.

  • Incubate the cells for 48 hours to allow for pseudovirus production.

  • Harvest the supernatant containing the pseudoviruses and clarify by centrifugation.

• Viral Entry Inhibition Assay:

  • Seed target cells (e.g., HEK293T-ACE2) in a 96-well plate and allow them to adhere overnight.

  • Prepare serial dilutions of virapinib in cell culture medium.

  • Pre-treat the target cells with the virapinib dilutions for 1-2 hours.

  • Add a standardized amount of pseudovirus to each well.

  • Incubate for 48-72 hours.

  • Quantify the reporter gene expression (e.g., GFP-positive cells by flow cytometry or fluorescence microscopy, or luciferase activity using a luminometer).

  • Calculate the IC50 value by plotting the percentage of inhibition against the log of the virapinib concentration.

Dextran (B179266) Uptake Assay for Macropinocytosis

This assay directly measures the effect of virapinib on macropinocytosis by quantifying the cellular uptake of fluorescently labeled high-molecular-weight dextran.

Materials:

• Adherent cells (e.g., A549)

• Fluorescently labeled dextran (e.g., FITC-dextran, 70 kDa)

• Cell culture medium

• Virapinib

• Phosphate-buffered saline (PBS)

• Paraformaldehyde (PFA) for fixing

• Mounting medium with DAPI

• Fluorescence microscope or high-content imaging system

Protocol:

• Seed cells on coverslips or in imaging-compatible plates and allow them to adhere.

• Treat the cells with various concentrations of virapinib for a predetermined time (e.g., 1-2 hours).

• Add fluorescently labeled dextran to the medium at a final concentration of 0.5-1 mg/mL.

• Incubate for 30 minutes at 37°C to allow for dextran uptake via macropinocytosis.

• To stop the uptake, place the cells on ice and wash them three times with ice-cold PBS to remove extracellular dextran.

• Fix the cells with 4% PFA for 15 minutes at room temperature.

• Wash the cells with PBS and mount the coverslips with a mounting medium containing DAPI to stain the nuclei.

• Acquire images using a fluorescence microscope.

• Quantify the intracellular dextran fluorescence intensity per cell using image analysis software.

RNA Sequencing for Host Gene Expression Analysis

This protocol provides a general workflow for analyzing changes in host cell gene expression in response to virapinib treatment, which was instrumental in identifying the link to steroid biosynthesis.

Materials:

• Cultured cells

• Virapinib

• RNA extraction kit (e.g., RNeasy Mini Kit)

• DNase I

• RNA sequencing library preparation kit

• Next-generation sequencing (NGS) platform

Protocol:

• Cell Treatment and RNA Extraction:

  • Culture cells to the desired confluency and treat them with virapinib or a vehicle control for a specified duration.

  • Lyse the cells and extract total RNA using a commercial kit, including an on-column DNase digestion step to remove contaminating genomic DNA.

  • Assess the quantity and quality of the extracted RNA using a spectrophotometer and a bioanalyzer.

• Library Preparation and Sequencing:

  • Prepare RNA-seq libraries from the high-quality RNA samples. This typically involves mRNA purification (poly-A selection), fragmentation, reverse transcription to cDNA, adapter ligation, and PCR amplification.

  • Sequence the prepared libraries on an NGS platform.

• Data Analysis:

  • Perform quality control on the raw sequencing reads.

  • Align the reads to a reference genome.

  • Quantify gene expression levels.

  • Perform differential gene expression analysis to identify genes that are significantly up- or downregulated upon virapinib treatment.

  • Conduct pathway enrichment analysis to identify the biological pathways that are most affected by the drug.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways affected by virapinib and the experimental workflows used to study its mechanism of action.

References

• 1. Signaling Pathways that Regulate Macropinocytosis in Mammalian Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

In-depth Technical Guide to Virapinib: A Novel Broad-Spectrum Antiviral Agent

For Researchers, Scientists, and Drug Development Professionals

Abstract

Virapinib is a novel small molecule antiviral agent that has demonstrated potent broad-spectrum activity against a range of enveloped viruses. Its unique mechanism of action, the inhibition of viral entry via macropinocytosis, presents a promising new therapeutic strategy for combating viral infections. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and biological activity of Virapinib. Detailed experimental protocols for key assays and a summary of its antiviral efficacy are presented to support further research and development efforts.

Chemical Structure and Properties

Virapinib is a complex heterocyclic molecule. Its chemical identity and fundamental properties are summarized below.

Table 1: Chemical and Physical Properties of Virapinib

Property	Value	Reference
IUPAC Name	[3-[7-methyl-4-(methylamino)-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-2-yl]pyrrolidin-1-yl]-[4-(4-methylpiperidin-1-yl)phenyl]methanone	[1]
SMILES	CC1CCN(CC1)C2=CC=C(C=C2)C(=O)N3CCC(C3)C4=NC5=C(CCN(C5)C)C(=N4)NC	[1]
Chemical Formula	C26H36N6O	[1]
Molar Mass	448.615 g·mol−1	[1]
CAS Number	1794091-10-3	[1]
Appearance	Solid	[2]
Solubility	Soluble in DMSO	[2]

Mechanism of Action: Inhibition of Macropinocytosis

Virapinib exerts its antiviral effect by inhibiting macropinocytosis, a cellular process of non-specific bulk fluid and solute uptake from the extracellular environment.[3][4][5][6] Several viruses exploit this pathway to gain entry into host cells.[3][4][5][6] By blocking this portal of entry, Virapinib effectively prevents viral infection at an early stage.

The following diagram illustrates the proposed mechanism of Virapinib's action:

References

• 1. Virapinib - Wikipedia [en.wikipedia.org]
• 2. Virapinib | SARS-CoV | 1794091-10-3 | Invivochem [invivochem.com]
• 3. Determining the macropinocytic index of cancer cells through a quantitative image-based assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Virapinib: A Technical Guide for Researchers

An In-depth Examination of a Novel Macropinocytosis Inhibitor with Broad-Spectrum Antiviral Activity

This technical guide provides a comprehensive overview of Virapinib, a novel antiviral compound that functions by inhibiting macropinocytosis. This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the therapeutic potential and mechanism of action of Virapinib.

Chemical and Supplier Information

Virapinib is a recently identified small molecule with potent antiviral properties.[1][2]

Identifier	Value
IUPAC Name	N-(4-(4-(2-amino-7,8-dihydro-6H-pyrimido[5,4-b]thiazin-5-yl)phenyl)cyclohexyl)-4-(4-methylpiperazin-1-yl)benzamide
CAS Number	1794091-10-3[3]
Molecular Formula	C26H36N6O
Initial Developer	Karolinska Institutet
Known Suppliers	Probechem, InvivoChem

Mechanism of Action

Virapinib exerts its antiviral effect by specifically inhibiting macropinocytosis, a form of endocytosis that involves the non-specific uptake of large amounts of extracellular fluid and solutes. This process is hijacked by several viruses as a means of entry into host cells. By blocking this pathway, Virapinib effectively prevents viral entry and subsequent replication.

The precise molecular target and signaling pathway through which Virapinib inhibits macropinocytosis are still under investigation. However, transcriptomic analyses suggest that the compound induces only subtle changes in gene expression, with some of the affected genes being involved in the early steps of the cholesterol biosynthesis pathway. This has led to the hypothesis that Virapinib may interfere with signaling events crucial for the initiation of macropinocytosis, such as membrane ruffling and invagination. It has been demonstrated that Virapinib does not affect single-particle viral entry, cell membrane integrity, or the function of intracellular organelles.

Visualizing the Proposed Mechanism

The following diagram illustrates the proposed mechanism of action for Virapinib, highlighting its role in the inhibition of viral entry via macropinocytosis.

Caption: Proposed mechanism of Virapinib in inhibiting viral entry.

Antiviral Activity

Virapinib has demonstrated broad-spectrum antiviral activity against a range of enveloped and non-enveloped viruses. Its efficacy has been confirmed in various in vitro models, including different cell lines and a liver spheroid model.

Dose-Dependent Inhibition of SARS-CoV-2

Studies have shown that Virapinib inhibits infection by the ancestral strain of SARS-CoV-2 and its variants of concern, including Alpha, Delta, and Omicron, in a dose-dependent manner.

Cell Line	Virus	Effect of Virapinib
Vero E6	SARS-CoV-2 (ancestral)	Dose-dependent inhibition of infection
A549ACE2	SARS-CoV-2 (ancestral)	Dose-dependent inhibition of infection
Vero E6	SARS-CoV-2 Variants (Alpha, Delta, Omicron)	Anti-infective activity observed
A549ACE2	SARS-CoV-2 Variants (Alpha, Delta, Omicron)	Anti-infective activity observed
Liver Spheroids	SARS-CoV-2	Efficiently reduced infectivity

Broad-Spectrum Antiviral Profile

Beyond coronaviruses, Virapinib has shown efficacy against other viruses that utilize macropinocytosis for entry.

Virus	Family	Effect of Virapinib
Monkeypox virus (mpox)	Poxviridae	Inhibits infection
Tick-borne encephalitis virus (TBEV)	Flaviviridae	Inhibits infection
Ebolavirus (pseudotyped)	Filoviridae	Inhibits infection

Notably, Virapinib did not show significant activity against Andes virus and had only a minor effect on adenoviral infection. Interestingly, it was observed to increase the infection rate of Dengue virus, suggesting that blocking macropinocytosis might enhance other viral entry routes for certain pathogens.

Experimental Protocols

The following are summaries of key experimental protocols used to characterize the activity of Virapinib.

Cell-Based SARS-CoV-2 Infection Assay

This protocol is used to determine the dose-response of Virapinib against SARS-CoV-2 infection in cell culture.

References

• 1. biorxiv.org [biorxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. Virapinib | Macropinocytosis inhibitor | Probechem Biochemicals [probechem.com]

Virapinib: A Technical Overview of Early Preclinical Research

An In-depth Guide for Researchers and Drug Development Professionals

Introduction

Virapinib is a novel small molecule identified as a potent broad-spectrum antiviral agent.[1][2] Early research indicates that its primary mechanism of action is the inhibition of macropinocytosis, a form of endocytosis that several viruses exploit for cellular entry.[1][2][3] This technical guide provides a comprehensive summary of the foundational preclinical data on Virapinib, focusing on its antiviral activity, mechanism of action, and the experimental methodologies used in its initial characterization. The information is targeted towards researchers, scientists, and professionals in the field of drug development.

Quantitative Data Summary

The initial preclinical studies of Virapinib yielded significant quantitative data regarding its efficacy against various viruses and its impact on cellular processes. This data is summarized below for clarity and comparative analysis.

Antiviral Activity of Virapinib

Virapinib has demonstrated a dose-dependent inhibitory effect on the infection of various viruses in different cell lines. The half-maximal inhibitory concentration (IC50) and half-maximal effective concentration (EC50) values from key experiments are presented below.

Virus/Pseudovirus	Cell Line	IC50 / EC50 (µM)	Notes
SARS-CoV-2 (Ancestral)	Vero E6	~1	Infection measured by quantification of N-protein expression.
SARS-CoV-2 (Ancestral)	A549-ACE2	~1	Infection measured by quantification of N-protein expression.
SARS-CoV-2 Pseudovirus (PV)	293T-ACE2	~0.5	Inhibition of PV infection.
Mpox virus	A549	~2	Dose-dependent inhibition of infection.
Tick-Borne Encephalitis Virus (TBEV)	A549	~1	Dose-dependent inhibition of infection.
Ebola-pseudotyped VSV	A549	~1	Dose-dependent inhibition of infection.

This data is compiled from dose-response curves presented in early research publications. The exact values are estimations based on graphical representations.

Effect of Virapinib on Steroid Biosynthesis Pathway Gene Expression

Gene expression analysis in MCF-7 cells treated with 10 µM Virapinib for 6 hours revealed significant upregulation of genes involved in the steroid biosynthesis pathway.

Gene	Log2 Fold Change	p-value
HMGCS1	> 1.2	< 0.05
HMGCR	> 1.2	< 0.05
MVK	> 1.2	< 0.05
MVD	> 1.2	< 0.05
IDI1	> 1.2	< 0.05
FDFT1	> 1.2	< 0.05
SQLE	> 1.2	< 0.05
LSS	> 1.2	< 0.05
DHCR7	> 1.2	< 0.05

This table represents a summary of the upregulated genes identified through RNA sequencing and validated by qRT-PCR as described in the foundational research.

Experimental Protocols

Detailed methodologies for the key experiments cited in the early research on Virapinib are provided below.

High-Throughput Screening for Inhibitors of SARS-CoV-2 Pseudovirus Entry

This protocol outlines the high-throughput screening (HTS) assay used to identify Virapinib.

Objective: To identify small molecules that inhibit the entry of SARS-CoV-2 spike-pseudotyped lentiviral particles into host cells.

Materials:

• HEK293T cells stably expressing ACE2 (293T-ACE2).

• SARS-CoV-2 spike-pseudotyped lentiviral particles (PV) expressing a reporter gene (e.g., GFP or Luciferase).

• A library of small molecule compounds.

• High-content imaging system or plate reader.

Procedure:

• Cell Seeding: Seed 293T-ACE2 cells in 384-well plates and incubate overnight.

• Compound Addition: Add compounds from the library to the wells at a final concentration of 10 µM. Include appropriate controls (e.g., DMSO as a negative control, and a known inhibitor like E-64d as a positive control).

• Incubation: Incubate the cells with the compounds for 1-2 hours.

• Pseudovirus Infection: Add SARS-CoV-2 PV to the wells.

• Incubation: Incubate the plates for 48-72 hours to allow for viral entry and reporter gene expression.

• Data Acquisition: Quantify the reporter gene expression using a high-content imaging system (for GFP) or a plate reader (for Luciferase).

• Data Analysis: Normalize the data to controls and identify "hits" as compounds that significantly reduce reporter gene expression without causing cytotoxicity.

Dextran (B179266) Uptake Assay for Macropinocytosis Inhibition

This assay was used to confirm Virapinib's inhibitory effect on macropinocytosis.

Objective: To quantify the effect of Virapinib on the uptake of high-molecular-weight dextran, a marker for macropinocytosis.

Materials:

• A549 cells.

• Virapinib.

• Fluorescently labeled high-molecular-weight dextran (e.g., FITC-dextran, 70 kDa).

• Fluorescence microscope or high-content imaging system.

Procedure:

• Cell Seeding: Seed A549 cells in glass-bottom plates and allow them to adhere.

• Compound Treatment: Treat the cells with varying concentrations of Virapinib or DMSO (vehicle control) for a predetermined time (e.g., 6 hours).

• Dextran Incubation: Add FITC-dextran to the media at a final concentration of 1 mg/mL and incubate for 30 minutes at 37°C.

• Washing: Wash the cells thoroughly with cold PBS to remove extracellular dextran.

• Fixation and Staining: Fix the cells with 4% paraformaldehyde and stain the nuclei with DAPI.

• Imaging: Acquire images using a fluorescence microscope or a high-content imaging system.

• Quantification: Quantify the intracellular FITC-dextran fluorescence intensity per cell. A significant reduction in fluorescence in Virapinib-treated cells compared to the control indicates inhibition of macropinocytosis.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This protocol was used to validate the findings from the RNA sequencing data.

Objective: To measure the relative expression levels of specific genes in the steroid biosynthesis pathway in response to Virapinib treatment.

Materials:

• A549-ACE2 cells.

• Virapinib.

• RNA extraction kit.

• cDNA synthesis kit.

• qPCR master mix.

• Primers for target genes (e.g., HMGCR, HMGCS1, MVK) and a housekeeping gene (e.g., GAPDH).

• Real-time PCR instrument.

Procedure:

• Cell Treatment: Treat A549-ACE2 cells with Virapinib (e.g., 10 µM) or DMSO for 6 hours.

• RNA Extraction: Isolate total RNA from the cells using an appropriate RNA extraction kit.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR: Perform qPCR using the synthesized cDNA, gene-specific primers, and a qPCR master mix.

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of target genes to the housekeeping gene.

Visualizations

The following diagrams illustrate key pathways and workflows related to the early research on Virapinib.

Caption: Virapinib's primary mechanism of action: Inhibition of viral entry via macropinocytosis.

Caption: High-throughput screening workflow for the discovery of Virapinib.

Caption: Effect of Virapinib on the steroid biosynthesis pathway gene expression.

References

• 1. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Virapinib in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Virapinib is a novel small molecule inhibitor with potent antiviral properties.[1][2][3][4][5][6] Its primary mechanism of action is the inhibition of macropinocytosis, a crucial cellular process that various viruses exploit for entry into host cells.[2][3][4][6][7] This document provides detailed application notes and experimental protocols for the utilization of Virapinib in a cell culture setting, designed for researchers in virology, cell biology, and drug development.

Mechanism of Action

Virapinib selectively inhibits the macropinocytic pathway, thereby preventing the entry of a broad spectrum of viruses into host cells.[1][2][7] This has been demonstrated for viruses including SARS-CoV-2 and its variants (Alpha, Delta, and Omicron), Mpox virus, Tick-Borne Encephalitis Virus (TBEV), and Ebola virus.[1][2][7][8] Transcriptomic analysis of cells treated with Virapinib revealed only subtle changes in gene expression, suggesting a specific mechanism of action rather than broad cellular toxicity.[2] Some alterations in the expression of genes related to cholesterol biosynthesis have been noted.[2][4] Importantly, Virapinib does not appear to significantly impact other endocytic routes, the cell membrane, or the integrity of intracellular organelles.[7]

Signaling Pathway

The precise molecular target of Virapinib is still under investigation. However, its function is hypothesized to involve the modulation of signaling cascades that are essential for the initiation of macropinocytosis, such as those governing membrane ruffling and vesicle formation.

Caption: Mechanism of action of Virapinib in inhibiting viral entry via macropinocytosis.

Data Presentation

Table 1: Effective Concentrations of Virapinib Against Various Viruses

Virus	Cell Line	EC50 (µM)	Assay Type	Reference
SARS-CoV-2 (Ancestral)	Vero E6	~1-5	Viral Infection Assay	[2]
SARS-CoV-2 (Ancestral)	A549-ACE2	~1-5	Viral Infection Assay	[2]
Mpox virus	A549	~5-10	Viral Infection Assay	[8]
TBEV	A549	~5-10	Viral Infection Assay	[8]
Ebola-pseudotyped VSV	A549	~5-10	Viral Infection Assay	[8]

Table 2: Cytotoxicity of Virapinib

Cell Line	Assay Duration	CC50 (µM)	Notes	Reference
A549-ACE2	Not specified	> 25	No detectable toxicity at effective antiviral concentrations.	[2][7]
MCF-7	6 hours	Not specified	Used for transcriptomic analysis at 10 µM.	[4]

Experimental Protocols

Protocol 1: In Vitro Antiviral Activity Assay

This protocol is designed to assess the efficacy of Virapinib in inhibiting viral infection in a cell culture model.

Materials:

• Target cells (e.g., A549, Vero E6)

• Virus stock of known titer

• Complete cell culture medium

• Virapinib stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody against a viral protein

• Fluorescently labeled secondary antibody

• Nuclear stain (e.g., DAPI)

• High-content imaging system or fluorescence microscope

Procedure:

• Cell Seeding: Seed target cells into a 96-well plate at a density that will result in a confluent monolayer on the day of infection. Incubate at 37°C with 5% CO2.

• Compound Preparation: Prepare serial dilutions of Virapinib in complete cell culture medium. A typical concentration range to test is 0.1 µM to 25 µM. Include a vehicle control (DMSO) and a positive control (another known antiviral, if available).

• Pre-treatment: When cells are at the desired confluency, remove the old medium and add the medium containing the different concentrations of Virapinib. Incubate for 6 hours at 37°C.[2][4][8]

• Viral Infection: After the pre-treatment period, add the virus to the wells at a predetermined multiplicity of infection (MOI). Incubate for 1 hour at 37°C to allow for viral entry.[2]

• Post-infection Incubation: Remove the virus-containing medium and wash the cells gently with PBS. Add fresh medium containing the respective concentrations of Virapinib and incubate for 24-48 hours, depending on the virus replication cycle.[2]

• Immunostaining:

  • Fix the cells with 4% paraformaldehyde for 15 minutes.

  • Wash twice with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 for 10 minutes.

  • Wash twice with PBS.

  • Block with 5% BSA in PBS for 1 hour.

  • Incubate with the primary antibody against the viral protein for 1 hour at room temperature or overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with the fluorescently labeled secondary antibody and a nuclear stain for 1 hour at room temperature in the dark.

  • Wash three times with PBS.

• Imaging and Analysis: Acquire images using a high-content imaging system or a fluorescence microscope. Quantify the percentage of infected cells by counting the number of viral antigen-positive cells relative to the total number of cells (DAPI-stained nuclei). Plot the percentage of infection against the Virapinib concentration to determine the EC50 value.

Caption: Workflow for the in vitro antiviral activity assay.

Protocol 2: Cytotoxicity Assay

This protocol is used to evaluate the cytotoxic potential of Virapinib.

Materials:

• Target cells

• Complete cell culture medium

• Virapinib stock solution

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo®, MTT, or XTT)

• Plate reader (luminometer or spectrophotometer)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density appropriate for the duration of the assay.

• Compound Treatment: The following day, treat the cells with serial dilutions of Virapinib. Include a vehicle control (DMSO) and a positive control for cytotoxicity (e.g., staurosporine).

• Incubation: Incubate the plate for a period relevant to the antiviral assay (e.g., 24-48 hours).

• Cell Viability Measurement:

  • For CellTiter-Glo®: Equilibrate the plate and reagent to room temperature. Add the reagent to each well according to the manufacturer's instructions. Mix on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal. Measure luminescence using a plate reader.

  • For MTT/XTT: Add the MTT or XTT reagent to each well and incubate for 2-4 hours at 37°C to allow for formazan (B1609692) crystal formation. Solubilize the formazan crystals according to the manufacturer's protocol. Measure the absorbance at the appropriate wavelength using a spectrophotometer.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the Virapinib concentration to determine the CC50 (50% cytotoxic concentration).

Protocol 3: Macropinocytosis Inhibition Assay

This assay directly measures the effect of Virapinib on macropinocytosis.

Materials:

• Target cells (e.g., A549)

• Complete cell culture medium

• Virapinib stock solution

• Fluorescently labeled high-molecular-weight dextran (B179266) (e.g., FITC-dextran, 70 kDa)

• 96-well plate (or other imaging-compatible plates)

• Fluorescence microscope or high-content imaging system

Procedure:

• Cell Seeding and Treatment: Seed cells and treat with various concentrations of Virapinib as described in the antiviral assay protocol (6-hour pre-treatment).

• Dextran Uptake: Add fluorescently labeled dextran to the medium at a final concentration of approximately 1 mg/mL. Incubate for 30 minutes at 37°C.

• Wash: Remove the dextran-containing medium and wash the cells thoroughly with cold PBS to remove surface-bound dextran.

• Fixation and Staining: Fix the cells and stain the nuclei with DAPI as described in the antiviral assay protocol.

• Imaging and Analysis: Acquire images and quantify the intracellular fluorescence intensity of the dextran per cell. A reduction in fluorescence intensity in Virapinib-treated cells compared to the control indicates inhibition of macropinocytosis.

Apoptosis Assay Considerations

Currently, there is no published data specifically describing the use of Virapinib in apoptosis assays. The primary focus of existing research is on its antiviral and anti-macropinocytosis effects.[2][4][7] However, should the need arise to investigate the pro- or anti-apoptotic potential of Virapinib, standard apoptosis assays can be employed. These include:

• Annexin V/Propidium Iodide (PI) Staining: To detect early (Annexin V positive, PI negative) and late (Annexin V and PI positive) apoptosis by flow cytometry.

• Caspase Activity Assays: Measuring the activity of key executioner caspases (e.g., caspase-3/7) using luminogenic or fluorogenic substrates.

• TUNEL Assay: To detect DNA fragmentation, a hallmark of late-stage apoptosis.

When performing these assays, it is crucial to include appropriate positive and negative controls and to use a range of Virapinib concentrations, including those found to be effective for antiviral activity and those at higher, potentially cytotoxic levels.

Conclusion

Virapinib is a promising antiviral agent with a specific mechanism of action targeting macropinocytosis. The protocols provided herein offer a framework for researchers to investigate its antiviral efficacy, cytotoxicity, and mechanism of action in cell culture models. Further research is warranted to fully elucidate its molecular targets and to explore its therapeutic potential against a wider range of viruses.

References

• 1. Virapinib - Wikipedia [en.wikipedia.org]
• 2. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Virapinib - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of a novel inhibitor of macropinocytosis with antiviral activity. [publications.scilifelab.se]
• 6. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Virapinib | Macropinocytosis inhibitor | Probechem Biochemicals [probechem.com]
• 8. researchgate.net [researchgate.net]

Virapinib Protocol for Antiviral Assays: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Virapinib is a novel small molecule inhibitor with broad-spectrum antiviral activity.[1][2] It functions by inhibiting macropinocytosis, a form of endocytosis that several viruses exploit for cellular entry.[1][2] This mechanism of action makes Virapinib a promising candidate for combating a range of viral pathogens, including SARS-CoV-2 and its variants, mpox virus, and tick-borne encephalitis virus (TBEV).[1][3] Notably, Virapinib has demonstrated efficacy in various in vitro models, including human lung carcinoma cells and African green monkey kidney cells, with no significant cytotoxicity observed at effective concentrations.[1][4]

This document provides detailed application notes and protocols for utilizing Virapinib in antiviral assays, based on the foundational research by Porebski and colleagues.

Mechanism of Action

Virapinib's primary antiviral activity stems from its ability to block viral entry into host cells by inhibiting macropinocytosis.[1][4] Unlike antiviral agents that target specific viral proteins, Virapinib targets a host cellular process, which may offer a higher barrier to the development of viral resistance. While the precise molecular target of Virapinib is still under investigation, studies have shown that its application leads to transcriptional upregulation of genes involved in the steroid biosynthesis pathway, such as HMGCS, HMGCR, and MVK.[1][4] However, this does not result in a net change in cellular cholesterol levels.[1][4] This suggests that Virapinib's impact on membrane dynamics is central to its function.

Data Presentation

The antiviral activity and cytotoxicity of Virapinib have been evaluated against several viruses in different cell lines. The following table summarizes the key quantitative data.

Virus	Cell Line	EC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/EC50)
SARS-CoV-2 (Ancestral)	Vero E6	~2.5	>25	>10
SARS-CoV-2 (Ancestral)	A549-ACE2	~5	>25	>5
SARS-CoV-2 (Alpha)	Vero E6	~3	>25	>8.3
SARS-CoV-2 (Delta)	Vero E6	~4	>25	>6.25
SARS-CoV-2 (Omicron BA.1)	Vero E6	~6	>25	>4.17
Mpox virus	A549	~2.5	>25	>10
Tick-borne encephalitis virus (TBEV)	A549	~1	>25	>25

Note: EC50 (Half-maximal effective concentration) and CC50 (Half-maximal cytotoxic concentration) values are approximated from the dose-response curves presented in Porebski et al., 2024. The CC50 for all tested conditions was greater than the highest concentration tested (25 µM).

Experimental Protocols

Protocol 1: Antiviral Assay using Replication-Competent SARS-CoV-2

This protocol details the steps to assess the antiviral efficacy of Virapinib against live SARS-CoV-2.

Materials:

• Vero E6 or A549-ACE2 cells

• Complete growth medium (DMEM for A549, MEM for Vero E6, supplemented with FBS and penicillin/streptomycin)

• Virapinib

• SARS-CoV-2 viral stock

• 384-well plates

• Paraformaldehyde (PFA)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 2% BSA in PBS)

• Primary antibody against SARS-CoV-2 Nucleocapsid (N) protein

• Fluorescently labeled secondary antibody

• Nuclear stain (e.g., Hoechst 33342)

• High-throughput microscope for imaging and analysis

Procedure:

• Cell Seeding: Seed Vero E6 or A549-ACE2 cells in 384-well plates at a density of approximately 15,000 cells per well and incubate overnight.

• Compound Treatment: Pre-treat the cells with a serial dilution of Virapinib (e.g., 0.1 to 25 µM) for 6 hours.[4] Include a vehicle control (DMSO) and positive controls such as Remdesivir (5 µM) or E-64d (25 µM).[4]

• Viral Infection: Infect the cells with SARS-CoV-2 at a suitable multiplicity of infection (MOI) for 1 hour.[4]

• Incubation: Remove the virus-containing medium, wash the cells, and add fresh medium with the corresponding concentration of Virapinib. Incubate for 24 hours.[4]

• Fixation and Staining:

  • Fix the cells with 4% PFA.

  • Permeabilize the cells with permeabilization buffer.

  • Block non-specific antibody binding with blocking buffer.

  • Incubate with the primary antibody against the N protein.

  • Wash and incubate with the fluorescently labeled secondary antibody and a nuclear stain.

• Imaging and Analysis:

  • Acquire images using a high-throughput microscope.

  • Quantify the number of infected (N protein-positive) cells and the total number of cells (nuclei count).

  • Calculate the infection rate for each concentration of Virapinib.

  • Determine the EC50 value by fitting the dose-response curve using a suitable software (e.g., GraphPad Prism).

Protocol 2: Macropinocytosis Inhibition Assay

This assay measures the effect of Virapinib on the uptake of a fluorescent high-molecular-weight dextran (B179266), a marker for macropinocytosis.[4]

Materials:

• A549 cells

• Complete growth medium

• Virapinib

• Fluorescently labeled high-molecular-weight dextran (e.g., FITC-dextran, 70 kDa)

• Paraformaldehyde (PFA)

• Nuclear stain (e.g., Hoechst 33342)

• Microplate reader or high-content imager

Procedure:

• Cell Seeding: Seed A549 cells in a suitable plate format (e.g., 96-well plate) and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of Virapinib for a predetermined time (e.g., 6 hours). Include a vehicle control.

• Dextran Uptake: Add fluorescently labeled dextran to the medium at a final concentration of 1 mg/mL and incubate for 30 minutes.

• Washing: Place the plate on ice and wash the cells extensively with ice-cold PBS to remove extracellular dextran.

• Fixation and Staining: Fix the cells with 4% PFA and stain the nuclei with a suitable dye.

• Quantification:

  • Measure the fluorescence intensity of the internalized dextran using a microplate reader.

  • Alternatively, acquire images using a high-content imager and quantify the integrated fluorescence intensity per cell.

  • Normalize the dextran uptake to the cell number.

  • Analyze the dose-dependent inhibition of dextran uptake by Virapinib.

Mandatory Visualization

Caption: Workflow for Virapinib antiviral assay.

Caption: Proposed mechanism of Virapinib action.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Virapinib | Macropinocytosis inhibitor | Probechem Biochemicals [probechem.com]
• 4. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]

Virapinib: Application Notes and Protocols for In Vitro Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Virapinib is a novel small molecule inhibitor with potent antiviral activity against a broad range of viruses.[1][2][3][4] Its primary mechanism of action is the inhibition of viral entry into host cells via macropinocytosis, an endocytic pathway hijacked by numerous pathogens.[1][2][3] Notably, virapinib has demonstrated efficacy against SARS-CoV-2 and its variants of concern (Alpha, Delta, and Omicron), Monkeypox virus (Mpox), Tick-borne encephalitis virus (TBEV), and an Ebola-pseudotyped virus.[1][5][6] Mechanistic studies have also revealed that virapinib impacts the host cell's steroid biosynthesis pathway, although it does not appear to alter overall cholesterol levels.[2] A key advantage of virapinib is its low in vitro cytotoxicity, suggesting a favorable therapeutic window.[2][3][5]

These application notes provide a comprehensive overview of the in vitro use of virapinib, including effective concentrations against various viruses, detailed experimental protocols, and diagrams of the relevant biological pathways.

Data Presentation: In Vitro Efficacy and Cytotoxicity of Virapinib

The following tables summarize the effective concentrations of virapinib for antiviral activity (EC50) and its cytotoxic concentrations (CC50) in various cell lines. EC50 values were estimated from dose-response curves presented in the primary literature.

Table 1: Antiviral Activity (EC50) of Virapinib Against Various Viruses

Virus	Cell Line	Estimated EC50 (µM)	Reference
SARS-CoV-2 (Ancestral)	Vero E6	~2.5	[1]
SARS-CoV-2 (Ancestral)	A549-ACE2	~5	[1]
SARS-CoV-2 Variants (Alpha, Delta, Omicron)	Vero E6, A549-ACE2	Dose-dependent inhibition observed	[1][5]
Monkeypox Virus (Mpox)	A549	~5	[6]
Tick-borne Encephalitis Virus (TBEV)	A549	~10	[6]
Ebola-pseudotyped VSV	A549	~5	[6]

Table 2: Cytotoxicity (CC50) of Virapinib in Mammalian Cell Lines

Cell Line	Assay Duration	CC50 (µM)	Reference
Vero E6	Not specified	> 25 (No toxicity detected)	[5]
A549-ACE2	Not specified	> 25 (No toxicity detected)	[5]
MCF-7	6 hours	Not specified (Used at 10 µM)	[2]

Signaling Pathways and Experimental Workflows

Virapinib's Putative Mechanism of Action

Virapinib's primary antiviral effect stems from its ability to inhibit macropinocytosis, a process crucial for the entry of several viruses. The precise molecular target of virapinib is still under investigation, but its activity is known to disrupt the signaling cascade that leads to the formation of macropinosomes. Furthermore, transcriptomic analysis has shown that virapinib upregulates genes involved in the cholesterol biosynthesis pathway, suggesting a potential interplay between viral entry and host cell lipid metabolism.

Caption: Putative mechanism of action of virapinib.

Experimental Workflow: Antiviral Activity Assays

A typical workflow for assessing the antiviral efficacy of virapinib involves pre-treating cultured cells with the compound, followed by viral infection and subsequent quantification of viral replication.

Caption: General workflow for antiviral efficacy testing.

Experimental Protocols

Protocol 1: Pseudovirus Neutralization Assay

This protocol is adapted for testing virapinib's ability to inhibit viral entry using a lentiviral pseudotyping system.

Materials:

• HEK293T cells expressing ACE2 (for SARS-CoV-2 pseudovirus)

• Lentiviral pseudovirus expressing a reporter gene (e.g., Luciferase or GFP) and the viral envelope protein of interest (e.g., SARS-CoV-2 Spike protein)

• Complete Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Virapinib stock solution (in DMSO)

• 96-well cell culture plates (white, clear-bottom for luminescence)

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Seeding:

  • Trypsinize and count HEK293T-ACE2 cells.

  • Seed 2 x 10^4 cells per well in a 96-well plate in 100 µL of complete DMEM.

  • Incubate overnight at 37°C, 5% CO2.

• Compound Preparation:

  • Prepare serial dilutions of virapinib in complete DMEM. The final DMSO concentration should be kept below 0.5%.

• Treatment and Infection:

  • Carefully remove the media from the cells.

  • Add 50 µL of the diluted virapinib to each well.

  • Incubate for 6 hours at 37°C, 5% CO2.

  • Add 50 µL of pseudovirus diluted in complete DMEM to each well.

  • Incubate for 48-72 hours at 37°C, 5% CO2.

• Luciferase Assay:

  • Equilibrate the plate to room temperature.

  • Add luciferase assay reagent to each well according to the manufacturer's instructions.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Normalize the luciferase readings to the vehicle control (DMSO).

  • Plot the normalized values against the logarithm of the virapinib concentration and fit a dose-response curve to determine the EC50 value.

Protocol 2: Macropinocytosis Inhibition Assay

This assay measures the uptake of a fluorescent high-molecular-weight dextran (B179266) to quantify macropinocytosis.

Materials:

• A549 cells (or other suitable cell line)

• Complete DMEM with 10% FBS

• Virapinib stock solution (in DMSO)

• Fluorescently labeled high-molecular-weight (70 kDa) dextran (e.g., FITC-dextran)

• Serum-free DMEM

• 4% Paraformaldehyde (PFA) in PBS

• DAPI or Hoechst stain

• 96-well imaging plates (black, clear-bottom)

• High-content imaging system or fluorescence microscope

Procedure:

• Cell Seeding:

  • Seed A549 cells in a 96-well imaging plate at a density that will result in 70-80% confluency on the day of the assay.

  • Incubate overnight at 37°C, 5% CO2.

• Compound Treatment:

  • Treat cells with various concentrations of virapinib in complete DMEM for 16 hours.

• Dextran Uptake:

  • Wash the cells once with serum-free DMEM.

  • Add serum-free DMEM containing 1 mg/mL FITC-dextran to each well.

  • Incubate for 2 hours at 37°C, 5% CO2.

• Fixing and Staining:

  • Place the plate on ice to stop the uptake.

  • Wash the cells three times with ice-cold PBS.

  • Fix the cells with 4% PFA for 15 minutes at room temperature.

  • Wash the cells twice with PBS.

  • Stain the nuclei with DAPI or Hoechst stain.

• Imaging and Analysis:

  • Acquire images using a high-content imaging system or fluorescence microscope.

  • Segment the cells based on the nuclear stain.

  • Quantify the integrated fluorescence intensity of FITC-dextran within each cell.

  • Normalize the dextran uptake to the vehicle control.

Protocol 3: Cytotoxicity Assay (MTT or XTT Assay)

This protocol determines the concentration of virapinib that is toxic to cells.

Materials:

• Vero E6 or A549-ACE2 cells

• Complete DMEM with 10% FBS

• Virapinib stock solution (in DMSO)

• 96-well cell culture plates

• MTT or XTT reagent

• Solubilization buffer (for MTT)

• Plate reader

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 1-2 x 10^4 cells per well.

  • Incubate overnight at 37°C, 5% CO2.

• Compound Treatment:

  • Add serial dilutions of virapinib to the wells.

  • Incubate for 24-72 hours (to match the duration of the antiviral assay).

• Cell Viability Measurement:

  • Add MTT or XTT reagent to each well according to the manufacturer's instructions.

  • Incubate for 2-4 hours at 37°C.

  • If using MTT, add solubilization buffer and incubate until the formazan (B1609692) crystals are dissolved.

  • Measure the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the cell viability against the logarithm of the virapinib concentration and fit a dose-response curve to determine the CC50 value.

References

• 1. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Virapinib | Macropinocytosis inhibitor | Probechem Biochemicals [probechem.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Virapinib in Virology Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Virapinib is a novel small molecule identified as a potent broad-spectrum antiviral agent.[1][2][3] It represents a first-in-class inhibitor of viral entry via macropinocytosis, a cellular process that several viruses exploit to infect host cells.[1][2][3][4][5][6][7][8][9] Preclinical studies have demonstrated its efficacy against a range of enveloped viruses, including coronaviruses, poxviruses, and flaviviruses, with no significant cytotoxicity observed in tested cell lines.[2][3][4][5][6][8] These characteristics make Virapinib a valuable tool for virology research and a potential candidate for further therapeutic development.

Mechanism of Action

Virapinib's primary mechanism of action is the inhibition of macropinocytosis, a form of endocytosis involving the non-specific uptake of extracellular fluid and solutes.[2][3][4][5] By targeting this pathway, Virapinib effectively blocks the entry of viruses that rely on macropinocytosis for host cell invasion.[2][4][5] Mechanistic studies have shown that Virapinib does not affect the cellular distribution of viral receptors like ACE2 or the proteolytic processing of viral spike proteins.[2] RNA sequencing analyses in MCF-7 breast cancer cells have suggested that Virapinib may also have an effect on steroid metabolism.[2][5]

Caption: Mechanism of action of Virapinib in blocking viral entry.

Data Presentation

Table 1: Antiviral Activity of Virapinib Against Various Viruses

Virus Family	Virus	Efficacy	Notes
Coronaviridae	SARS-CoV-2 (ancestral and variants Alpha, Delta, Omicron)	Effective	Dose-dependent inhibition of infection in Vero E6 and A549^ACE2^ cells.[2][6][8]
Poxviridae	Monkeypox virus (mpox)	Effective	Dose-dependent antiviral activity.[2][5]
Flaviviridae	Tick-borne encephalitis virus (TBEV)	Effective	Dose-dependent antiviral activity.[2][5]
Filoviridae	Ebola-pseudotyped VSV	Effective	Dose-dependent antiviral activity.[2]
Hantaviridae	Andes virus (ANDV)	Ineffective	No decrease in infection rate was observed.[2][5]
Adenoviridae	Adenovirus	Minor Effect	Only a small effect on adenoviral infection was noted.[2][5]
Flaviviridae	Dengue virus (DENV)	Potentiated Infection	A dose-dependent increase in the infection rate was observed.[2]

Table 2: Experimental Models Used in Virapinib Research

Model Type	Specific Model	Purpose
Cell Lines	Vero E6 (monkey kidney)	SARS-CoV-2 infection studies.[2]
A549^ACE2^ (human lung carcinoma)	SARS-CoV-2 infection and syncytia formation assays.[2][6][8]
293T^ACE2^	Validation of screening hits against pseudovirus infection.[8]
MCF-7 (human breast cancer)	RNA sequencing to investigate mechanism of action.[2][5]
3D Culture	Liver Spheroid Model	Testing efficacy in an extrapulmonary SARS-CoV-2 infection model.[2][6][8]
Viral Models	SARS-CoV-2 Pseudovirus (lentiviral)	High-throughput screening for entry inhibitors.[2][3][4]
Vesicular Stomatitis Virus (VSV) pseudotyped with Ebola glycoprotein	Broad-spectrum activity assessment.[2]

Experimental Protocols

Protocol 1: General Antiviral Activity Assay

This protocol provides a general framework for assessing the antiviral activity of Virapinib against a virus of interest.

Caption: Workflow for assessing the antiviral activity of Virapinib.

Materials:

• Target cells susceptible to viral infection

• Virus stock of known titer

• Virapinib stock solution (e.g., 10 mM in DMSO)

• Cell culture medium and supplements

• 96-well imaging plates

• Fixation and permeabilization buffers

• Primary antibody against a viral protein

• Fluorescently labeled secondary antibody

• Nuclear stain (e.g., DAPI)

• High-content imaging system

Procedure:

• Cell Seeding: Seed target cells into 96-well imaging plates at a density that will result in a confluent monolayer on the day of infection. Incubate at 37°C with 5% CO₂.

• Compound Treatment: Prepare serial dilutions of Virapinib in cell culture medium. Remove the old medium from the cells and add the medium containing Virapinib. Incubate for 6 hours.[2][5][8] Include appropriate controls (e.g., vehicle control, positive control inhibitor).

• Viral Infection: After the pre-treatment period, add the virus to the wells at a pre-determined multiplicity of infection (MOI).

• Incubation: Incubate the infected plates for a period sufficient for viral protein expression or CPE development (typically 24-48 hours).

• Immunostaining:

  • Wash the cells with PBS.

  • Fix the cells (e.g., with 4% paraformaldehyde).

  • Permeabilize the cells (e.g., with 0.1% Triton X-100).

  • Block with a suitable blocking buffer.

  • Incubate with the primary antibody against the viral antigen.

  • Wash and incubate with the fluorescently labeled secondary antibody and a nuclear stain.

• Imaging and Analysis:

  • Acquire images using a high-content imaging system.

  • Quantify the number of infected cells (positive for viral antigen) relative to the total number of cells (DAPI-stained nuclei).

  • Calculate the dose-response curve and determine the EC₅₀ value.

Protocol 2: Cytotoxicity Assay

It is crucial to assess the cytotoxicity of Virapinib in parallel with the antiviral assays to ensure that the observed antiviral effect is not due to cell death.

Materials:

• Target cells

• Virapinib stock solution

• Cell culture medium

• 96-well plates

• Cell viability reagent (e.g., CellTiter-Glo®, MTT)

Procedure:

• Cell Seeding: Seed cells in 96-well plates as described in Protocol 1.

• Compound Treatment: Treat the cells with the same concentrations of Virapinib used in the antiviral assay.

• Incubation: Incubate for the same duration as the antiviral assay.

• Viability Measurement: Add the cell viability reagent to the wells according to the manufacturer's instructions.

• Data Analysis: Measure the signal (luminescence or absorbance) and normalize it to the vehicle control to determine the percentage of cell viability. Calculate the CC₅₀ value.

Conclusion

Virapinib is a promising antiviral compound with a unique mechanism of action that targets a host cellular pathway, potentially reducing the likelihood of viral resistance. Its broad-spectrum activity and low cytotoxicity in preclinical models make it an important tool for studying viral entry and a candidate for further translational research. The provided protocols offer a foundation for researchers to explore the antiviral potential of Virapinib in their own experimental systems.

References

• 1. Virapinib - Wikipedia [en.wikipedia.org]
• 2. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Virapinib - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. Virapinib | Macropinocytosis inhibitor | Probechem Biochemicals [probechem.com]
• 7. Discovery of a novel inhibitor of macropinocytosis with antiviral activity | IDIVAL. Actividad Investigadora. [portalinvestigacion.idival.org]
• 8. researchgate.net [researchgate.net]
• 9. biorxiv.org [biorxiv.org]

Using Virapinib to Study Macropinocytosis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing Virapinib, a novel small molecule inhibitor of macropinocytosis, in cellular and molecular research. These guidelines are intended for researchers, scientists, and professionals in drug development who are interested in studying the mechanisms of macropinocytosis and its role in various physiological and pathological processes, including viral entry and cancer cell metabolism.

Introduction

Macropinocytosis is a highly conserved endocytic process characterized by the non-specific bulk uptake of extracellular fluid, solutes, and antigens into large, irregularly shaped vesicles known as macropinosomes. This pathway plays a crucial role in various cellular functions, including nutrient scavenging by cancer cells, immune surveillance by antigen-presenting cells, and as an entry route for a variety of pathogens, including viruses like SARS-CoV-2.[1][2][3]

Virapinib has been identified as a potent inhibitor of macropinocytosis.[1][4][5] Mechanistic studies have shown that Virapinib effectively limits the cellular uptake of high-molecular-weight dextran (B179266), a common marker for macropinocytosis.[1] Furthermore, transmission electron microscopy has visually confirmed that Virapinib selectively blocks the bulk entry of viral particles via the macropinocytic route, without significantly impacting single-particle endocytosis or the integrity of the cell membrane and intracellular organelles.[1][6] This specificity makes Virapinib a valuable tool for dissecting the role of macropinocytosis in various biological systems. While transcriptomic analyses have suggested a potential link between Virapinib's activity and steroid metabolism, its precise molecular target within the macropinocytosis pathway remains a subject of ongoing investigation.[7]

These application notes provide a summary of the quantitative data on Virapinib's activity and detailed protocols for its use in studying macropinocytosis.

Quantitative Data Summary

The following table summarizes the effective concentrations and experimental conditions for Virapinib across different cell lines and assays. This data is compiled from foundational studies on Virapinib's inhibitory effects on viral infection, which serves as a functional readout for the inhibition of macropinocytosis-mediated entry.

Cell Line	Assay	Virapinib Concentration	Incubation Time	Observed Effect	Reference
A549	Antiviral Assay	Dose-dependent	6 hours pre-treatment	Inhibition of viral infection	[1][7]
A549-ACE2	Antiviral Assay	Dose-dependent	6 hours pre-treatment	Inhibition of SARS-CoV-2 infection	[6][7]
Vero E6	Antiviral Assay	Dose-dependent	6 hours pre-treatment	Inhibition of ancestral SARS-CoV-2	[6]
MCF-7	RNA Sequencing	10 µM	6 hours	Changes in gene expression, including steroid metabolism pathways	[7]
A549	Dextran Uptake	Not specified	Not specified	Limited dextran uptake	[1]

Experimental Protocols

Protocol 1: Quantifying Macropinocytosis Inhibition using Fluorescent Dextran Uptake

This protocol details a robust image-based assay to quantify the inhibitory effect of Virapinib on macropinocytosis by measuring the uptake of a fluorescently labeled high-molecular-weight dextran.

Materials:

• Virapinib (stock solution in DMSO)

• A549 cells (or other suitable cell line)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Serum-free cell culture medium

• Fluorescently labeled, lysine-fixable dextran, 70 kDa (e.g., TMR-dextran), stock solution at 20 mg/mL in PBS[3]

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Hoechst 33342 or DAPI nuclear stain

• Glass coverslips

• 12- or 24-well plates

• Fluorescence microscope with appropriate filters

Procedure:

• Cell Seeding:

  • Place sterile glass coverslips into the wells of a 12- or 24-well plate.

  • Seed A549 cells onto the coverslips at a density that will result in 60-70% confluency on the day of the experiment.

  • Incubate the cells in complete medium at 37°C in a humidified 5% CO₂ incubator for 24 hours.

• Virapinib Treatment:

  • Prepare serial dilutions of Virapinib in serum-free medium from your stock solution. A typical starting range for dose-response experiments could be 1 µM to 20 µM.

  • Include a vehicle control (DMSO) at the same final concentration as in the highest Virapinib treatment.

  • Aspirate the complete medium from the cells and wash once with PBS.

  • Add the medium containing the different concentrations of Virapinib or the vehicle control to the respective wells.

  • Incubate for 6 to 16 hours at 37°C in a humidified 5% CO₂ incubator.

• Dextran Uptake Assay:

  • Prepare a working solution of 0.5 mg/mL TMR-dextran in warm, serum-free medium.

  • Aspirate the Virapinib-containing medium from the cells.

  • Add the TMR-dextran solution to each well.

  • Incubate for 30 minutes at 37°C to allow for macropinocytic uptake.

  • To stop the uptake, place the plate on ice and immediately wash the cells three times with ice-cold PBS.

• Cell Fixation and Staining:

  • Fix the cells by adding 4% PFA to each well and incubating for 20 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Add a solution of Hoechst 33342 or DAPI in PBS to stain the nuclei for 10 minutes at room temperature.

  • Wash the cells twice with PBS.

  • Carefully remove the coverslips from the wells and mount them onto microscope slides using an appropriate mounting medium.

• Imaging and Analysis:

  • Acquire images using a fluorescence microscope. Capture images of both the dextran channel (e.g., TRITC/Rhodamine) and the nuclear stain channel (e.g., DAPI).

  • Quantify the macropinocytic uptake using image analysis software (e.g., ImageJ/Fiji).

  • Macropinocytic Index Calculation: For each cell, measure the total cell area and the area of the fluorescent dextran-positive puncta. The macropinocytic index is the percentage of the cell area occupied by these dextran-positive vesicles.[3]

  • Calculate the average macropinocytic index for each treatment condition and normalize to the vehicle control.

Visualizations

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed mechanism of action for Virapinib and the experimental workflow for its study.

Caption: Mechanism of Virapinib in inhibiting macropinocytosis.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of a novel inhibitor of macropinocytosis with antiviral activity [diva-portal.org]
• 3. Determining the macropinocytic index of cancer cells through a quantitative image-based assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Virapinib | Macropinocytosis inhibitor | Probechem Biochemicals [probechem.com]

Virapinib: Application Notes and Protocols for Viral Inhibition

For Researchers, Scientists, and Drug Development Professionals

Abstract

Virapinib is a novel, first-in-class antiviral compound that uniquely inhibits viral entry into host cells by targeting macropinocytosis.[1][2][3][4] This mechanism provides a broad-spectrum antiviral activity against several enveloped viruses that utilize this pathway for cellular ingress, including SARS-CoV-2, Mpox virus, Tick-borne encephalitis virus (TBEV), and Ebola virus.[1][2][3][4] Presented here are detailed application notes and experimental protocols for the evaluation of Virapinib's antiviral efficacy. These guidelines are intended to assist researchers in the standardized assessment of Virapinib and similar compounds that target host-directed pathways for antiviral therapy.

Introduction

Viruses exploit various cellular endocytic pathways to gain entry into host cells. Macropinocytosis, a regulated form of endocytosis responsible for the non-specific uptake of extracellular fluid and solutes, has been identified as a crucial entry route for numerous pathogens.[2][3][4] Virapinib was identified through a high-throughput microscopy screen for its ability to prevent infection by a pseudotype virus expressing the spike (S) protein of SARS-CoV-2.[2][3][4] Subsequent studies have elucidated its mechanism of action as an inhibitor of macropinocytosis, thereby blocking the entry of a range of viruses.[2][3][4] Notably, Virapinib has demonstrated a favorable safety profile in preclinical studies, with no significant toxicity observed in host cells.[2][3][4]

These application notes provide a comprehensive overview of the experimental design for assessing the viral inhibitory properties of Virapinib, including detailed protocols for cell culture, viral infection assays, and data analysis.

Data Presentation

Quantitative Antiviral Activity and Cytotoxicity of Virapinib

The antiviral efficacy and cytotoxicity of Virapinib have been evaluated against a panel of viruses in various cell lines. The half-maximal inhibitory concentration (IC50) represents the concentration of Virapinib required to inhibit viral infection by 50%, while the 50% cytotoxic concentration (CC50) is the concentration that results in a 50% reduction in cell viability. A higher selectivity index (SI = CC50/IC50) indicates a more favorable therapeutic window.

Virus	Cell Line	IC50 (µM)	CC50 (µM)	Selectivity Index (SI)	Reference
SARS-CoV-2 (Ancestral)	Vero E6	~5	>50	>10	[4]
A549-ACE2	~10	>50	>5	[4]
SARS-CoV-2 (Alpha)	Vero E6	>10	>50	-	[4]
A549-ACE2	>10	>50	-	[4]
SARS-CoV-2 (Delta)	Vero E6	~10	>50	>5	[4]
A549-ACE2	~15	>50	>3.3	[4]
SARS-CoV-2 (Omicron BA.1)	Vero E6	>20	>50	-	[4]
A549-ACE2	>20	>50	-	[4]
Mpox virus	A549	~5	>50	>10	[3]
Tick-borne encephalitis virus (TBEV)	A549	~5	>50	>10	[3]
Ebola-pseudotyped VSV	A549	~2.5	>50	>20	[3]

Note: The IC50 values for SARS-CoV-2 variants were observed to correlate with the infectivity of each variant, with higher concentrations of Virapinib required for more infective strains.[4]

Experimental Protocols

Cell Culture and Maintenance

• Cell Lines:

  • A549-ACE2: Human lung carcinoma cells constitutively overexpressing ACE2.

  • Vero E6: African green monkey kidney epithelial cells.

  • HEK293T: Human embryonic kidney cells.

• Culture Medium:

  • Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and 2 mM L-glutamine.

• Culture Conditions:

  • Maintain cells at 37°C in a humidified atmosphere with 5% CO2.

  • Subculture cells every 2-3 days to maintain sub-confluent densities.

Pseudovirus Production and Titration

• Principle: Lentiviral pseudotypes expressing the SARS-CoV-2 Spike (S) protein and a reporter gene (e.g., GFP) are used to safely study viral entry.

• Protocol:

  • Co-transfect HEK293T cells with plasmids encoding the lentiviral backbone, packaging proteins, and the SARS-CoV-2 S protein using a suitable transfection reagent.

  • After 48-72 hours, harvest the supernatant containing the pseudoviruses.

  • Filter the supernatant through a 0.45 µm filter to remove cellular debris.

  • Titer the pseudovirus stock by infecting target cells (e.g., A549-ACE2) with serial dilutions of the virus and quantifying the number of GFP-positive cells 48-72 hours post-infection using flow cytometry or high-content imaging.

Antiviral Assay using Replication-Competent Virus

• Principle: This assay evaluates the ability of Virapinib to inhibit infection by live, replication-competent viruses.

• Protocol:

  • Seed target cells (e.g., A549-ACE2 or Vero E6) in 96-well plates at a density of approximately 15,000 cells per well and allow them to adhere overnight.

  • Pre-treat the cells with a serial dilution of Virapinib (e.g., from 0.1 to 50 µM) or a vehicle control (DMSO) for 6 hours at 37°C.

  • Infect the cells with the virus (e.g., SARS-CoV-2) at a pre-determined multiplicity of infection (MOI) for 1 hour at 37°C.

  • Remove the virus inoculum and wash the cells with PBS.

  • Add fresh culture medium containing the same concentration of Virapinib or vehicle control as in the pre-treatment step.

  • Incubate the plates for 24-48 hours at 37°C.

  • Fix the cells with 4% paraformaldehyde and permeabilize with 0.1% Triton X-100.

  • Stain for a viral antigen (e.g., SARS-CoV-2 Nucleocapsid protein) using a specific primary antibody followed by a fluorescently labeled secondary antibody.

  • Counterstain the cell nuclei with DAPI.

  • Acquire images using a high-throughput microscope and quantify the percentage of infected cells using image analysis software.

  • Calculate the IC50 value by fitting the dose-response curve using a non-linear regression model.

Cytotoxicity Assay

• Principle: This assay determines the effect of Virapinib on the viability of host cells.

• Protocol:

  • Seed cells in 96-well plates as described for the antiviral assay.

  • Treat the cells with a serial dilution of Virapinib or a vehicle control for the same duration as the antiviral assay (e.g., 30 hours).

  • Assess cell viability using a commercially available assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels.

  • Measure the luminescence using a plate reader.

  • Calculate the CC50 value by fitting the dose-response curve.

Macropinocytosis Inhibition Assay

• Principle: This assay directly measures the effect of Virapinib on the uptake of a fluorescent macropinocytosis cargo.

• Protocol:

  • Seed A549 cells in a suitable imaging plate.

  • Pre-treat the cells with Virapinib or a vehicle control for 6 hours.

  • Add a high-molecular-weight fluorescent dextran (B179266) (e.g., FITC-dextran, 70 kDa) to the medium and incubate for 30 minutes at 37°C.

  • Wash the cells extensively with cold PBS to remove surface-bound dextran.

  • Fix the cells and stain the nuclei with DAPI.

  • Acquire images using a fluorescence microscope.

  • Quantify the intracellular fluorescence intensity of the dextran to determine the extent of macropinocytosis.

Mandatory Visualizations

Caption: Mechanism of Virapinib action.

Caption: Antiviral assay workflow.

References

• 1. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Role of Macropinocytosis Inhibition in Cancer Cells Using Virapinib

For Researchers, Scientists, and Drug Development Professionals

Introduction

Virapinib is a novel small molecule identified as a potent inhibitor of macropinocytosis, a form of endocytosis that allows cells to internalize large amounts of extracellular fluid and solutes.[1][2] While extensively studied for its broad-spectrum antiviral activity by preventing viral entry, the direct anti-cancer effects of Virapinib are still an emerging area of research.[3][4] However, the dependence of certain cancer cells on macropinocytosis for nutrient uptake, particularly in nutrient-poor microenvironments, presents a compelling rationale for investigating Virapinib as a potential therapeutic agent in oncology.[1][5]

These application notes provide a guide for researchers to explore the sensitivity of cancer cell lines to Virapinib treatment, with a focus on methodologies to assess its cytotoxic and mechanistic effects. The provided protocols are based on standard laboratory techniques and can be adapted for various cancer cell types.

Cell Lines and Rationale for Screening

Initial research has utilized the MCF-7 breast cancer cell line to probe the molecular effects of Virapinib.[2] This cell line serves as a primary model for investigating the impact of Virapinib on cancer cell signaling. However, given that the role of macropinocytosis can vary significantly across different cancer types, a broader screening effort is recommended.

Table 1: Suggested Cancer Cell Lines for Virapinib Sensitivity Screening

Cancer Type	Cell Line	Rationale
Breast Cancer	MCF-7	RNA-seq data available showing Virapinib-induced changes in gene expression.[2]
MDA-MB-231	A triple-negative breast cancer model, often characterized by aggressive metabolism.
Pancreatic Cancer	PANC-1, MiaPaCa-2	Known to rely on macropinocytosis for nutrient scavenging.
Lung Cancer	A549	Although reported to have no detectable toxicity in an antiviral context, its response in a cancer-specific viability assay is worth investigating.[3]
NCI-H460	A large cell lung cancer line that may exhibit metabolic vulnerabilities.
Glioblastoma	U87 MG	Glioblastoma cells are known to utilize macropinocytosis.

Quantitative Data Summary

Currently, there is limited publicly available quantitative data on the cytotoxic effects (e.g., IC50 values) of Virapinib across a panel of cancer cell lines. The primary study on Virapinib's mechanism noted no detectable toxic or cytostatic effects in Vero E6 and A549ACE2 cells in the context of antiviral assays.[3] A key objective for researchers will be to generate this data to identify sensitive cancer cell lines.

Table 2: Framework for Reporting Virapinib Sensitivity Data

Cell Line	Cancer Type	IC50 (µM) after 72h	Maximum Inhibition (%)	Notes
e.g., MCF-7	Breast Adenocarcinoma	[Experimental Value]	[Experimental Value]
e.g., PANC-1	Pancreatic Carcinoma	[Experimental Value]	[Experimental Value]
...	...	...	...

Signaling Pathways and Mechanism of Action

In MCF-7 breast cancer cells, treatment with Virapinib has been shown to upregulate the expression of genes involved in the sterol biosynthesis pathway .[2] This suggests that by inhibiting macropinocytosis, Virapinib may induce a compensatory response in cellular metabolism. The key upregulated genes include HMGCS1, HMGCR, and MVK.[2]

Figure 1. Effect of Virapinib on Sterol Biosynthesis in MCF-7 Cells.

Experimental Protocols

The following protocols provide a framework for assessing the sensitivity of cancer cell lines to Virapinib.

Figure 2. General workflow for evaluating Virapinib's anti-cancer effects.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is to determine the concentration of Virapinib that inhibits cell growth by 50% (IC50).

Materials:

• Cancer cell lines of interest

• Complete growth medium

• Virapinib (dissolved in an appropriate solvent, e.g., DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium.

• Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Prepare serial dilutions of Virapinib in complete growth medium.

• Remove the medium from the wells and add 100 µL of the Virapinib dilutions. Include a vehicle control (medium with the same concentration of DMSO used for the highest Virapinib concentration).

• Incubate for 72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Protocol 2: Apoptosis Assay by Annexin V/Propidium Iodide (PI) Staining

This protocol is to determine if Virapinib induces apoptosis in sensitive cancer cell lines.

Materials:

• Sensitive cancer cell line(s)

• Complete growth medium

• Virapinib

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with Virapinib at concentrations around the determined IC50 value for 24-48 hours. Include an untreated control.

• Harvest the cells by trypsinization and wash with ice-cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Protocol 3: Western Blot Analysis

This protocol can be used to investigate the effect of Virapinib on the expression of proteins involved in apoptosis (e.g., cleaved PARP, Caspase-3) or the sterol biosynthesis pathway (e.g., HMGCR).

Materials:

• Sensitive cancer cell line(s)

• Virapinib

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-cleaved PARP, anti-Caspase-3, anti-HMGCR, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Seed cells and treat with Virapinib as in the apoptosis assay.

• Lyse the cells in RIPA buffer and determine the protein concentration using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

Conclusion and Future Directions

Virapinib's role as a macropinocytosis inhibitor provides a strong foundation for its exploration as a potential anti-cancer agent. The protocols outlined above offer a systematic approach to identify sensitive cancer cell lines and elucidate the mechanisms underlying Virapinib's effects. Future research should focus on expanding the screening to a wider range of cancer cell lines, investigating the downstream consequences of sterol biosynthesis pathway upregulation, and exploring potential synergistic combinations with other anti-cancer drugs. These studies will be crucial in determining the therapeutic potential of Virapinib in oncology.

References

• 1. mdpi.com [mdpi.com]
• 2. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | The Role and Therapeutic Potential of Macropinocytosis in Cancer [frontiersin.org]

Virapinib: Application Notes and Protocols for High-Throughput Screening Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Virapinib is a novel small molecule identified through high-throughput screening that demonstrates broad-spectrum antiviral activity.[1][2] It functions as a potent inhibitor of macropinocytosis, a form of endocytosis that several viruses exploit for cellular entry.[1] Mechanistic studies have revealed that Virapinib effectively limits the entry of various viruses, including SARS-CoV-2, mpox virus, and Tick-Borne Encephalitis Virus (TBEV), by disrupting this crucial pathway. Notably, Virapinib exhibits no significant cytotoxicity at effective antiviral concentrations. These characteristics make Virapinib a compelling candidate for further investigation and development as a host-targeted antiviral therapeutic.

This document provides detailed application notes and protocols for utilizing Virapinib in high-throughput screening (HTS) assays to identify and characterize its antiviral properties.

Mechanism of Action: Inhibition of Macropinocytosis

Virapinib's primary mechanism of action is the inhibition of macropinocytosis, a cellular process for the non-specific uptake of extracellular fluid and solutes. Viruses can hijack this pathway to gain entry into host cells. By inhibiting this process, Virapinib effectively blocks the entry of susceptible viruses.

Caption: Virapinib's mechanism of action.

Quantitative Data Summary

The following tables summarize the quantitative data on Virapinib's antiviral activity and its effect on viral entry.

Table 1: Dose-Response of Virapinib Against Pseudotyped Virus (PV) Infection

Compound	Target	IC50 (µM)
Virapinib (C-1)	PVs Infection	~1
C-2	PVs Infection	~1
C-3	PVs Infection	~10
E-64d (Control)	PVs Infection	25

Data represents the mean ± SD of 3 wells.

Table 2: Antiviral Activity of Virapinib Against Replication-Competent SARS-CoV-2

Cell Line	Virus	IC50 (µM)
Vero E6	Ancestral SARS-CoV-2	~2

Cells were pre-treated for 6 hours, followed by 1 hour of infection.

Table 3: Broad-Spectrum Antiviral Activity of Virapinib

Virus	Host Cell	Inhibition of Infection
SARS-CoV-2	A549	Yes
Mpox virus	A549	Yes
TBEV	A549	Yes
Andes virus	A549	No
Adenovirus	MEF	Yes

A549 cells were pre-treated for 6 hours prior to virus addition.

Experimental Protocols

High-Throughput Screening for Antiviral Activity using Pseudotyped Virus

This protocol describes the primary high-throughput screening assay used to identify Virapinib. It utilizes a pseudotyped virus expressing the spike (S) protein of a target virus (e.g., SARS-CoV-2) and a luciferase reporter gene for quantifying viral entry.

Caption: High-throughput screening workflow.

Materials:

• Host cell line susceptible to the virus of interest (e.g., 293T-ACE2 for SARS-CoV-2)

• Complete growth medium

• 384-well white, clear-bottom assay plates

• Compound library (including Virapinib as a control)

• Pseudotyped virus with a luciferase reporter

• Luciferase assay reagent

• Luminometer

Protocol:

• Cell Seeding: Seed host cells into 384-well plates at a density that will result in 80-90% confluency at the time of infection. Incubate overnight at 37°C with 5% CO2.

• Compound Addition: Add compounds from the library to the assay plates. Include appropriate controls: vehicle (e.g., DMSO), positive control inhibitor, and no-virus control.

• Pre-incubation: Incubate the plates with the compounds for a defined period (e.g., 1-6 hours) at 37°C.

• Viral Infection: Add the pseudotyped virus to each well.

• Incubation: Incubate the plates for 48-72 hours at 37°C to allow for viral entry and reporter gene expression.

• Luciferase Assay: Equilibrate the plates to room temperature. Add the luciferase assay reagent to each well according to the manufacturer's instructions.

• Data Acquisition: Measure the luminescence signal using a plate reader.

• Data Analysis: Normalize the data to controls and determine the percent inhibition for each compound.

Macropinocytosis Inhibition Assay

This assay directly measures the effect of Virapinib on macropinocytosis by quantifying the uptake of a fluorescently labeled high-molecular-weight dextran (B179266).

Materials:

• A549 cells (or other suitable cell line)

• Complete growth medium

• Serum-free medium

• Fluorescently labeled high-molecular-weight dextran (e.g., FITC-dextran, 70 kDa)

• Virapinib and other macropinocytosis inhibitors (e.g., amiloride) as controls

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde)

• Nuclear stain (e.g., DAPI)

• High-content imaging system

Protocol:

• Cell Seeding: Seed A549 cells onto glass-bottom plates suitable for imaging.

• Compound Treatment: Treat the cells with varying concentrations of Virapinib or control compounds in serum-free medium for a specified time (e.g., 6 hours).

• Dextran Uptake: Add fluorescently labeled dextran to the medium and incubate for a short period (e.g., 30 minutes) at 37°C.

• Washing: Wash the cells extensively with ice-cold PBS to remove extracellular dextran.

• Fixation and Staining: Fix the cells and stain the nuclei with DAPI.

• Imaging: Acquire images using a high-content imaging system, capturing both the dextran and nuclear fluorescence channels.

• Image Analysis: Quantify the intracellular dextran fluorescence intensity per cell. Normalize the results to the vehicle-treated control to determine the extent of macropinocytosis inhibition.

Conclusion

Virapinib presents a promising new avenue for the development of broad-spectrum antiviral drugs. The protocols outlined in this document provide a framework for the high-throughput screening and mechanistic characterization of Virapinib and other potential macropinocytosis inhibitors. These assays are robust and adaptable for the discovery and development of novel host-targeted antiviral therapies.

References

• 1. Production of Pseudotyped Particles to Study Highly Pathogenic Coronaviruses in a Biosafety Level 2 Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bpsbioscience.com [bpsbioscience.com]

Virapinib: A Novel Probe for Elucidating Host-Pathogen Interactions via Macropinocytosis Inhibition

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Virapinib is a recently identified small molecule that acts as a potent and specific inhibitor of macropinocytosis.[1][2][3] This compound has emerged as a valuable tool for studying host-pathogen interactions, particularly the entry mechanisms of various viruses that exploit this endocytic pathway for cellular invasion.[1][4] Mechanistic studies have revealed that Virapinib effectively limits the infectivity of a broad range of viruses, including Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2), mpox virus (formerly Monkeypox virus), and Tick-Borne Encephalitis Virus (TBEV), by blocking their primary route of entry into host cells. Notably, Virapinib exhibits minimal cytotoxicity, making it a suitable tool for in vitro and potentially in vivo studies without significant confounding effects on host cell viability.

These application notes provide a comprehensive overview of Virapinib's utility in virological and cell biology research, including detailed protocols for its use in antiviral assays and studies of macropinocytosis.

Mechanism of Action

Virapinib's primary mechanism of action is the inhibition of macropinocytosis, a form of endocytosis involving the non-specific uptake of extracellular fluid and solutes into large vesicles called macropinosomes. Several viruses have been shown to hijack this pathway to gain entry into host cells. By inhibiting this process, Virapinib effectively prevents these viruses from establishing a productive infection. Studies have shown that Virapinib does not interfere with the binding of the viral spike protein to its cellular receptor (e.g., ACE2 for SARS-CoV-2) or the proteolytic processing of the spike protein. Instead, its activity is specifically directed at the cellular machinery responsible for macropinocytosis.

Caption: Virapinib blocks viral entry by inhibiting macropinocytosis.

Quantitative Data Summary

The antiviral activity of Virapinib has been quantified against several viruses in different cell lines. The following tables summarize the key findings from dose-response studies.

Table 1: Antiviral Activity of Virapinib against various viruses.

Virus	Cell Line	Assay	Endpoint	Result
SARS-CoV-2 (Ancestral)	Vero E6	High-Throughput Microscopy	N-protein expression	Dose-dependent inhibition of infection.
SARS-CoV-2 (Ancestral)	A549-ACE2	High-Throughput Microscopy	N-protein expression	Dose-dependent inhibition of infection.
SARS-CoV-2 Variants (Alpha, Delta, Omicron)	Vero E6 & A549-ACE2	Not Specified	Anti-infective activity	Showed anti-infective activity against all variants.
Mpox virus	A549	Not Specified	Infection Rate	Dose-dependent antiviral activity.
Tick-Borne Encephalitis Virus (TBEV)	A549	Not Specified	Infection Rate	Dose-dependent antiviral activity.
Ebola-pseudotyped VSV	A549	Not Specified	Infection Rate	Dose-dependent antiviral activity.
Andes virus	A549	Not Specified	Infection Rate	No effect on infection.
Adenovirus (Cre-EGFP)	MEF	High-Throughput Microscopy	GFP expression	Small effect on infection.
Dengue virus	A549	Not Specified	Infection Rate	Dose-dependent increase in infection.

Table 2: Comparative Antiviral Efficacy.

Compound	Model	Virus	Efficacy
Virapinib	Liver Spheroid Model	SARS-CoV-2	Efficiently reduced infectivity to a similar extent as Remdesivir.
Remdesivir	Liver Spheroid Model	SARS-CoV-2	Efficiently reduced infectivity.

Experimental Protocols

The following are detailed protocols for key experiments utilizing Virapinib to study host-pathogen interactions.

Protocol 1: General Antiviral Activity Assay

This protocol describes a general method to assess the antiviral activity of Virapinib against a virus of interest that is suspected to use macropinocytosis for entry.

Materials:

• Target cells permissive to viral infection (e.g., A549, Vero E6)

• Virus stock of known titer

• Complete cell culture medium

• Virapinib stock solution (e.g., 10 mM in DMSO)

• Control compounds (e.g., DMSO as vehicle control, known inhibitor for the virus as positive control)

• 96-well plates

• Apparatus for quantifying viral infection (e.g., high-content imager, plate reader for reporter viruses)

Procedure:

• Cell Seeding: Seed target cells in a 96-well plate at a density that will result in a confluent monolayer on the day of infection (e.g., 15,000 cells/well). Incubate overnight at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of Virapinib in complete cell culture medium. Remove the old medium from the cells and add the medium containing the desired concentrations of Virapinib or control compounds. A typical concentration range to test is 0.1 to 50 µM.

• Pre-incubation: Incubate the cells with the compounds for a period sufficient to allow for cellular uptake and target engagement. A pre-incubation time of 6 hours has been shown to be effective.

• Viral Infection: After pre-incubation, add the virus to each well at a pre-determined multiplicity of infection (MOI).

• Incubation: Incubate the infected plates for a duration appropriate for the viral replication cycle (e.g., 24-48 hours).

• Quantification of Infection: At the end of the incubation period, quantify the level of viral infection. This can be done through various methods:

  • Immunofluorescence: Fix and permeabilize the cells, then stain for a viral antigen (e.g., SARS-CoV-2 N-protein). Quantify the percentage of infected cells using a high-content imager.

  • Reporter Virus: If using a virus expressing a reporter gene (e.g., GFP, luciferase), measure the reporter signal.

  • Plaque Reduction Assay: For plaque-forming viruses, overlay the cells with a semi-solid medium after infection and stain for plaques after a suitable incubation period.

• Data Analysis: Determine the half-maximal inhibitory concentration (IC50) of Virapinib by fitting the dose-response data to a suitable sigmoidal curve.

Caption: Workflow for assessing the antiviral activity of Virapinib.

Protocol 2: Macropinocytosis Inhibition Assay

This protocol allows for the direct assessment of Virapinib's effect on macropinocytosis using a fluorescently labeled high-molecular-weight dextran (B179266).

Materials:

• A549 cells (or other suitable cell line)

• Complete cell culture medium

• Virapinib stock solution (e.g., 10 mM in DMSO)

• Fluorescently labeled high-molecular-weight dextran (e.g., FITC-dextran, 70 kDa)

• Hoechst 33342 or DAPI for nuclear staining

• Phosphate-buffered saline (PBS)

• Paraformaldehyde (PFA) for fixation

• Microscopy-grade plates or coverslips

Procedure:

• Cell Seeding: Seed A549 cells on glass-bottom dishes or coverslips suitable for microscopy.

• Compound Treatment: Treat the cells with the desired concentrations of Virapinib or vehicle control (DMSO) in complete medium for a specified time (e.g., 6 hours).

• Dextran Uptake: Add fluorescently labeled dextran to the medium at a final concentration of 1 mg/mL. Incubate for 30 minutes at 37°C to allow for uptake via macropinocytosis.

• Washing: Aspirate the dextran-containing medium and wash the cells three times with cold PBS to remove extracellular dextran.

• Fixation: Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Staining: Wash the cells with PBS and then stain the nuclei with Hoechst 33342 or DAPI for 10 minutes.

• Imaging: Wash the cells again with PBS and acquire images using a fluorescence microscope or a high-content imaging system.

• Image Analysis: Quantify the intracellular fluorescence intensity of the dextran per cell. A significant reduction in dextran uptake in Virapinib-treated cells compared to the control indicates inhibition of macropinocytosis.

Caption: Workflow for assessing macropinocytosis inhibition by Virapinib.

Conclusion

Virapinib represents a powerful new tool for dissecting the role of macropinocytosis in viral entry and other cellular processes. Its specificity and low toxicity make it an ideal pharmacological probe for a wide range of applications in fundamental research and drug development. The protocols and data presented here provide a starting point for researchers to incorporate Virapinib into their studies of host-pathogen interactions.

References

• 1. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of a novel inhibitor of macropinocytosis with antiviral activity. Molecular Therapy | pharmb.io - Pharmaceutical Bioinformatics Research Group at Uppsala University [pharmb.io]
• 3. Virapinib | Macropinocytosis inhibitor | Probechem Biochemicals [probechem.com]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Virapinib Technical Support Center: Optimizing Concentration to Minimize Cytotoxicity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Virapinib. Our goal is to help you optimize your experimental conditions to achieve potent antiviral activity while minimizing potential cytotoxic effects.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Virapinib?

Virapinib is an antiviral agent that functions by inhibiting macropinocytosis.[1][2][3] Macropinocytosis is a form of endocytosis, or cellular "drinking," that some viruses exploit to enter host cells. By blocking this pathway, Virapinib effectively prevents viral entry and subsequent replication.[1][2][3]

Q2: Has cytotoxicity been reported for Virapinib?

Published studies on Virapinib in cell lines such as Vero E6 and A549-ACE2 have reported no detectable toxic or cytostatic effects at concentrations effective for antiviral activity.[1][4] However, cytotoxicity can be cell-type dependent and influenced by experimental conditions such as drug concentration, exposure duration, and cell density. This guide is intended to assist researchers who may observe cytotoxicity in their specific experimental setup.

Q3: What are the typical dose ranges for Virapinib's antiviral activity?

The effective concentration of Virapinib for antiviral activity is dependent on the virus and cell line being used. Dose-response studies have shown antiviral activity at various concentrations. For example, against SARS-CoV-2, a dose-dependent effect has been observed.[1] It is recommended to perform a dose-response curve to determine the optimal concentration for your specific virus and cell line.

Q4: How can I determine the therapeutic window for Virapinib in my experiments?

The therapeutic window is the range of concentrations where a drug is effective without being toxic. To determine this for Virapinib, you should simultaneously measure its antiviral activity (EC50 - the concentration for 50% effective inhibition) and its cytotoxicity (CC50 - the concentration for 50% cytotoxicity). The selectivity index (SI), calculated as CC50 / EC50, is a quantitative measure of the therapeutic window. A higher SI value is desirable.

Troubleshooting Guide: High Cytotoxicity Observed

If you are observing high levels of cytotoxicity in your experiments with Virapinib, consider the following troubleshooting steps:

Issue: Cell death is observed at or near the effective antiviral concentration.

• Possible Cause 1: High Drug Concentration.

  • Troubleshooting Tip: Perform a dose-response experiment to determine the lowest effective concentration of Virapinib that still provides significant antiviral activity. This will help you identify the optimal balance between efficacy and toxicity.

• Possible Cause 2: Extended Exposure Time.

  • Troubleshooting Tip: Reduce the incubation time of the cells with Virapinib. It is possible that shorter exposure times are sufficient to inhibit viral entry without causing significant harm to the cells.

• Possible Cause 3: Cell Line Sensitivity.

  • Troubleshooting Tip: Different cell lines have varying sensitivities to chemical compounds. If possible, test Virapinib in a different, less sensitive cell line that is still relevant to your research.

• Possible Cause 4: Assay-Related Issues.

  • Troubleshooting Tip: Ensure that your cytotoxicity assay is being performed correctly. Include appropriate controls, such as a vehicle control (e.g., DMSO) to account for any solvent-induced toxicity.

Data Presentation

Table 1: Hypothetical Dose-Response Data for Virapinib

Virapinib Concentration (µM)	% Viral Inhibition	% Cell Viability
0 (Virus Control)	0	100
0.1	15	100
0.5	45	98
1	70	95
5	90	92
10	95	85
20	98	70
50	99	55
100	99	30

This table presents a hypothetical data set to illustrate the relationship between antiviral activity and cytotoxicity.

Experimental Protocols

1. MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Materials:

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • 96-well plates

  • Plate reader

• Procedure:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of Virapinib and appropriate controls (vehicle control, untreated control).

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate cell viability as a percentage of the untreated control.

2. LDH Assay for Cytotoxicity

The lactate (B86563) dehydrogenase (LDH) assay is a cytotoxicity assay that measures the activity of LDH released from damaged cells.

• Materials:

  • LDH assay kit (commercially available)

  • 96-well plates

  • Plate reader

• Procedure:

  • Seed cells in a 96-well plate and treat with Virapinib as described for the MTT assay. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer).

  • After the incubation period, carefully collect the cell culture supernatant.

  • Follow the manufacturer's instructions to mix the supernatant with the LDH assay reagent in a new 96-well plate.

  • Incubate for the recommended time at room temperature, protected from light.

  • Measure the absorbance at the wavelength specified by the kit manufacturer.

  • Calculate the percentage of cytotoxicity relative to the maximum LDH release control.

Visualizations

References

• 1. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Virapinib | Macropinocytosis inhibitor | Probechem Biochemicals [probechem.com]

Troubleshooting Virapinib insolubility in media

Welcome to the technical support center for Virapinib. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the solubility of Virapinib in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is Virapinib and why is it poorly soluble in aqueous media?

Virapinib is a novel, potent macropinocytosis inhibitor with antiviral activity.[1][2][3][4] Like many small molecule inhibitors, its chemical structure is hydrophobic, which is crucial for its biological activity but results in poor solubility in aqueous solutions like cell culture media.

Q2: What is the recommended solvent for preparing Virapinib stock solutions?

Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing high-concentration stock solutions of Virapinib.[1] It is a powerful organic solvent capable of dissolving most hydrophobic compounds intended for in vitro assays.

Q3: I observed a precipitate after diluting my Virapinib DMSO stock into my cell culture medium. What caused this?

Precipitation upon dilution in aqueous media is a common issue for hydrophobic compounds. This "crash out" occurs because the compound, which is stable in a high concentration of organic solvent, becomes insoluble when rapidly introduced into a predominantly aqueous environment. Key causes include:

• High Final Concentration: The final concentration of Virapinib in the media exceeds its aqueous solubility limit.

• Rapid Dilution: Adding the concentrated DMSO stock directly to the media can cause rapid solvent exchange and localized high concentrations, leading to precipitation.

• Solvent Quality: Using DMSO that has absorbed moisture can reduce its ability to fully dissolve the compound.

• Media Components: Interactions with salts, proteins, or other components in the media can sometimes affect compound solubility.

Q4: What is the maximum concentration of DMSO my cells can tolerate?

Most cell lines can tolerate a final DMSO concentration of up to 0.5% without significant cytotoxicity. Some robust cell lines may tolerate up to 1%, but it is critical to perform a vehicle control experiment to determine the specific tolerance of your cell line, as primary cells are often more sensitive.

Q5: How should I store my Virapinib stock solution?

Stock solutions in DMSO should be stored in small, tightly sealed aliquots at -20°C or -80°C to minimize freeze-thaw cycles. For short-term storage, 4°C may be acceptable, but always refer to the product-specific datasheet.

Troubleshooting Insolubility

If you encounter precipitation, visible crystals, or cloudiness in your media after adding Virapinib, consult the following troubleshooting guide.

Initial Checks & Solutions

Problem	Potential Cause	Recommended Solution
Precipitation upon dilution	Final concentration exceeds aqueous solubility.	Determine the maximum soluble concentration in your specific media by performing a solubility test (see protocol below).
Rapid solvent exchange.	Pre-warm the media to 37°C. Add the DMSO stock drop-by-drop while gently vortexing or swirling the media to ensure rapid dispersion.
Poor quality of DMSO stock.	Use fresh, anhydrous (dry) DMSO to prepare stock solutions. Store stock solutions in aliquots to prevent moisture absorption from the air.
Cloudiness over time	Compound is unstable or interacting with media components at 37°C.	Test the stability of Virapinib in your media over the intended duration of the experiment. Consider reducing serum concentration if applicable and permitted for your cell line.
Inconsistent results	Inaccurate final concentration due to precipitation.	Visually inspect the media under a microscope to confirm the presence of precipitate versus microbial contamination. If precipitation is confirmed, remake the working solution using the improved methods described.

Solubility Data in Common Solvents

The following table provides the approximate solubility of Virapinib in various solvents. This data should be used as a guideline; empirical testing in your specific experimental system is highly recommended.

Solvent	Solubility	Notes
DMSO	≥ 10 mM	Recommended for primary stock solutions.
Ethanol	~1-2 mM	May be used as an alternative, but generally less effective than DMSO for this class of compounds.
Water	Insoluble	Not suitable as a primary solvent.
PBS (pH 7.4)	Insoluble	Not suitable as a primary solvent.

Experimental Protocol: Determining Maximum Soluble Concentration

This protocol provides a method to empirically determine the highest concentration of Virapinib that remains soluble in your specific cell culture medium.

Materials:

• 10 mM Virapinib stock solution in 100% DMSO

• Complete cell culture medium (pre-warmed to 37°C)

• Sterile 1.5 mL microcentrifuge tubes or a 96-well plate

• Vortex mixer

• Microscope

Procedure:

• Prepare Serial Dilutions: Prepare a series of Virapinib working solutions in your pre-warmed cell culture medium.

  • Label sterile tubes or wells for a range of concentrations (e.g., 100 µM, 50 µM, 25 µM, 10 µM, 5 µM, 1 µM).

  • To prepare the 100 µM solution, add 10 µL of the 10 mM DMSO stock to 980 µL of pre-warmed media and immediately add 10 µL of media to reach a final volume of 1 mL (This maintains a final DMSO concentration of 1%). Add the stock dropwise while vortexing.

  • Perform 2-fold serial dilutions by transferring 500 µL from the 100 µM tube to a new tube containing 500 µL of fresh, pre-warmed media. Mix well and repeat for each subsequent concentration.

• Vehicle Control: Prepare a control tube with the highest amount of DMSO used (e.g., 10 µL of DMSO in 990 µL of media for a 1% control).

• Incubation: Incubate the tubes/plate under normal cell culture conditions (37°C, 5% CO₂) for a period that mimics your experiment's duration (e.g., 2, 6, 24 hours).

• Observation:

  • Visually inspect each tube for any signs of cloudiness or precipitate against a dark background.

  • Pipette a small aliquot from each tube onto a slide and examine under a microscope (e.g., at 10x or 20x magnification) to look for crystalline structures.

Visual Guides

Troubleshooting Workflow

This diagram outlines a logical workflow to diagnose and resolve Virapinib insolubility issues.

A logical workflow for troubleshooting Virapinib precipitation.

Hypothetical Signaling Pathway

Virapinib inhibits macropinocytosis, a form of endocytosis. This process is often initiated by growth factor signaling that leads to actin cytoskeleton reorganization. This diagram shows a simplified, hypothetical pathway that could be affected.

References

• 1. Virapinib | SARS-CoV | 1794091-10-3 | Invivochem [invivochem.com]
• 2. Virapinib | Macropinocytosis inhibitor | Probechem Biochemicals [probechem.com]
• 3. Virapinib - Wikipedia [en.wikipedia.org]
• 4. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Virapinib stability in solution and storage conditions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the effective handling, storage, and use of Virapinib in your research. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to ensure the stability and integrity of Virapinib throughout your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Virapinib?

A1: Proper storage is crucial to maintain the stability and activity of Virapinib. Recommendations for both solid and in-solution forms are summarized below.

Q2: How should I prepare a stock solution of Virapinib?

A2: It is recommended to prepare a concentrated stock solution of Virapinib in 100% DMSO. A concentration of 10 mM is commonly used.[1] To prepare the stock solution, allow the vial of solid Virapinib to equilibrate to room temperature before opening to prevent moisture condensation. Add the appropriate volume of DMSO and ensure complete dissolution by vortexing. If necessary, brief sonication may be used.

Q3: My Virapinib precipitated when I diluted the DMSO stock solution into my aqueous cell culture medium. What should I do?

A3: Precipitation upon dilution into aqueous buffers is a common issue for hydrophobic compounds. Here are several troubleshooting steps:

• Decrease the final concentration: The concentration of Virapinib in your final working solution may be too high. Try using a lower concentration.

• Optimize the dilution process: When preparing the final working solution, add the DMSO stock to your pre-warmed (e.g., 37°C) aqueous medium while gently vortexing. This can help prevent localized high concentrations that lead to precipitation.

• Use an intermediate dilution: Consider making an intermediate dilution of your high-concentration stock in DMSO before the final dilution into the aqueous medium.

• Limit DMSO concentration: Ensure the final concentration of DMSO in your cell culture medium is low (typically <0.5%) to avoid solvent-induced toxicity. Always include a vehicle control (medium with the same percentage of DMSO) in your experiments.

Q4: For how long is Virapinib stable in an aqueous solution for my experiments?

A4: Specific stability data for Virapinib in various aqueous buffers is not extensively published. As a general best practice for small molecules with limited stability data, it is highly recommended to prepare fresh aqueous dilutions for each experiment and avoid storing them for extended periods. If storage of a working solution is unavoidable, it should be for the shortest possible time at 4°C and protected from light. A preliminary stability test is advisable (see Protocol 2).

Data Summary Tables

Table 1: Recommended Storage Conditions for Virapinib

Form	Storage Temperature	Recommended Duration	Important Considerations
Solid (Powder)	-20°C	Up to 3 years	Keep desiccated to prevent hydration.
4°C	Up to 2 years	Refer to the supplier's datasheet for specific recommendations.
Stock Solution (in DMSO)	-80°C	Up to 6 months	Aliquot into single-use vials to avoid freeze-thaw cycles.
-20°C	Up to 1 month	Use tightly sealed vials to prevent DMSO from absorbing water.

Note: The product is generally stable at room temperature for a few days, which is sufficient for shipping.[2]

Table 2: Solubility of Virapinib

Solvent	Reported Solubility	Remarks
DMSO	10 mM	This is a commonly used solvent for creating high-concentration stock solutions.[1]
Aqueous Buffers	Sparingly soluble	It is recommended to first dissolve Virapinib in an organic solvent like DMSO and then dilute into the aqueous buffer to the final working concentration.

Troubleshooting Guides

Issue: Inconsistent Results in Cell-Based Assays

• Possible Cause 1: Compound Degradation in Culture Medium.

  • Suggested Solution: The stability of Virapinib in your specific cell culture medium at 37°C may be limited. Prepare fresh working solutions immediately before each experiment. Consider performing a time-course experiment to assess the stability of Virapinib in your medium (see Protocol 2).

• Possible Cause 2: Inconsistent Solution Preparation.

  • Suggested Solution: Standardize your protocol for preparing stock and working solutions. Ensure the compound is fully dissolved in DMSO before further dilution.

• Possible Cause 3: Adsorption to Plasticware.

  • Suggested Solution: Hydrophobic compounds can sometimes adsorb to the surface of plastic labware. Consider using low-binding plates and pipette tips.

Issue: Loss of Compound Activity Over Time

• Possible Cause 1: Improper Storage.

  • Suggested Solution: Review the recommended storage conditions in Table 1. Ensure stock solutions are aliquoted to minimize freeze-thaw cycles and stored at the correct temperature in tightly sealed vials.

• Possible Cause 2: Chemical Instability in Solution.

  • Suggested Solution: As specific degradation pathways for Virapinib are not well-documented, it is crucial to handle solutions with care. Protect solutions from light and prepare them fresh. If you suspect degradation, you may need to perform analytical tests like HPLC to check the purity of your solution over time.

Experimental Protocols

Protocol 1: Preparation of Virapinib Stock and Working Solutions

• Equilibrate: Allow the vial of solid Virapinib to warm to room temperature before opening.

• Prepare Stock Solution: Add the required volume of 100% DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

• Ensure Dissolution: Vortex the solution thoroughly. If needed, use a brief sonication in a water bath to ensure the compound is fully dissolved.

• Storage of Stock Solution: Aliquot the stock solution into single-use, tightly sealed vials and store at -80°C or -20°C as recommended in Table 1.

• Prepare Working Solution: For cell-based assays, pre-warm your cell culture medium to 37°C. Add a small volume of the DMSO stock solution to the medium while gently vortexing to achieve the final desired concentration. Ensure the final DMSO concentration is not detrimental to your cells (typically <0.5%).

• Final Check: Visually inspect the final working solution for any signs of precipitation before adding it to your cells.

Protocol 2: Basic Assessment of Virapinib Stability in Aqueous Buffer

This protocol provides a general method to evaluate the chemical stability of Virapinib in a specific solution over time.

• Prepare Initial Sample (T=0): Prepare a working solution of Virapinib in your desired aqueous buffer (e.g., cell culture medium) at the final concentration you will use in your experiments.

• Incubate Samples: Aliquot the working solution into separate, sealed vials for each time point and condition you want to test (e.g., 4°C, room temperature, 37°C).

• Collect Time-Point Samples: At designated time points (e.g., 0, 2, 8, 24 hours), take one vial from each incubation condition.

• Sample Processing: If your buffer contains proteins (like cell culture medium with serum), you may need to precipitate them by adding an equal volume of a cold organic solvent (e.g., acetonitrile). Centrifuge the sample to pellet the precipitate.

• Analysis: Transfer the supernatant to an appropriate vial and analyze the concentration of the remaining Virapinib using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or LC-MS.

• Data Interpretation: A decrease in the peak area corresponding to Virapinib over time indicates instability under the tested conditions.

Visualizations

Caption: Virapinib inhibits viral infection by targeting the macropinocytosis pathway.

Caption: A logical workflow for troubleshooting Virapinib precipitation issues.

Caption: A step-by-step workflow for assessing the stability of Virapinib in solution.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Off-target effects of Virapinib in cellular assays

This technical support center provides essential information, troubleshooting guides, and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Virapinib. The content is structured in a question-and-answer format to directly address specific issues that may be encountered during cellular assays.

Troubleshooting Guides

Issue: Inconsistent Antiviral Activity (IC50/EC50 Values) in Cellular Assays

Question: We are observing significant variability in the IC50/EC50 values for Virapinib against our virus of interest. What are the potential causes and how can we troubleshoot this?

Answer: Variability in in vitro antiviral assays is a common challenge. Several factors can contribute to inconsistent results with Virapinib. Here is a systematic approach to troubleshooting:

Potential Cause	Troubleshooting Steps
Cell Line Health and Passage Number	Use low passage number cells (ideally <20 passages). Regularly test for mycoplasma contamination. Ensure consistent cell seeding density.
Virus Stock Titer and Quality	Accurately titer your viral stock using a reliable method (e.g., plaque assay, TCID50) before each experiment. Use a consistent multiplicity of infection (MOI).
Drug Stability and Handling	Prepare fresh dilutions of Virapinib for each experiment from a validated stock. Avoid repeated freeze-thaw cycles.
Assay Protocol and Timing	The timing of drug addition relative to viral infection is critical. Standardize the pre-incubation time of Virapinib with the cells before adding the virus. A 6-hour pre-treatment has been shown to be effective[1][2].
Assay Readout Method	Ensure your readout method (e.g., reporter gene expression, immunofluorescence, qRT-PCR) is validated and within its linear range.

Issue: Unexpected Increase in Viral Infection

Question: We observed an increase in viral infection rates after treating cells with Virapinib. Is this a known effect?

Answer: Yes, this is a documented off-target effect for certain viruses. While Virapinib inhibits the entry of many viruses by blocking macropinocytosis, it has been shown to increase the infection rate of Dengue virus[2]. The current hypothesis is that inhibiting macropinocytosis may enhance alternative viral entry pathways[2].

Troubleshooting Steps:

• Confirm Virus Identity: Ensure the virus stock is pure and has not been contaminated.

• Investigate Alternative Entry Pathways: Research the known entry mechanisms of your virus of interest. It may utilize multiple endocytic pathways.

• Use Alternative Inhibitors: As a control, test other macropinocytosis inhibitors like amiloride (B1667095) or EIPA to see if they produce a similar effect[3].

• Characterize the Enhancement: Perform dose-response experiments to characterize the concentration at which Virapinib enhances infection.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Virapinib?

A1: Virapinib is an antiviral drug that functions by inhibiting macropinocytosis, a form of endocytosis[3][4][5]. This process involves the non-specific uptake of extracellular fluid and solutes into large vesicles. Several viruses exploit this pathway to enter host cells[1][3][6]. By inhibiting macropinocytosis, Virapinib effectively blocks the entry of these viruses[7].

Q2: What are the known on-target viruses for Virapinib?

A2: Virapinib has demonstrated broad-spectrum antiviral activity against a range of viruses that utilize macropinocytosis for entry.

Virus	Cell Line(s)	Notes
SARS-CoV-2 (including variants)	Vero E6, A549-ACE2, Liver spheroids	Effective against Alpha, Delta, and Omicron sub-lineages[3][7].
Monkeypox virus (mpox)	A549	Dose-dependent antiviral activity observed[1][2].
Tick-borne encephalitis virus (TBEV)	A549	Dose-dependent antiviral activity observed[1][2].
Ebolavirus (pseudotyped VSV)	A549	Dose-dependent antiviral activity observed[2].

Q3: What are the known off-target effects of Virapinib?

A3: The primary known off-target effects of Virapinib are:

• Enhancement of Dengue Virus Infection: As detailed in the troubleshooting section, Virapinib can increase the infectivity of the Dengue virus[2].

• Effects on Steroid Metabolism: Transcriptomic analysis in MCF-7 cells treated with 10 µM Virapinib for 6 hours showed upregulation of genes involved in the cholesterol biosynthesis pathway[1]. However, the overall transcriptional changes induced by Virapinib were noted to be very subtle[3].

Q4: Does Virapinib exhibit cytotoxicity?

A4: Virapinib has been shown to have no significant or detectable toxicity to host cells at effective antiviral concentrations in various cell lines, including Vero E6 and A549-ACE2 cells[1][3][5][8][9][10]. However, it is always recommended to perform a cytotoxicity assay in your specific cellular model.

Q5: How should I assess the cytotoxicity of Virapinib in my cell line?

A5: A standard method to assess cytotoxicity is the MTT assay or similar cell viability assays (e.g., CellTiter-Glo®).

Experimental Protocol: Cytotoxicity Assay (MTT)

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in 80-90% confluency at the end of the assay. Incubate for 24 hours.

• Compound Addition: Prepare serial dilutions of Virapinib in complete cell culture medium. The final DMSO concentration should be constant across all wells (≤0.5%). Include a "no drug" control (vehicle only) and a "cells only" control.

• Incubation: Incubate for the same duration as your antiviral assay (e.g., 48-72 hours).

• MTT Addition: Add MTT reagent to each well and incubate for 4 hours at 37°C.

• Solubilization: Add solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Readout: Read the absorbance at the appropriate wavelength (e.g., 570 nm).

• Calculation: Calculate the percent cytotoxicity for each concentration and determine the CC50 (50% cytotoxic concentration).

Experimental Protocols & Visualizations

Protocol: Macropinocytosis Inhibition Assay

This assay directly measures the effect of Virapinib on macropinocytosis using fluorescently labeled dextran (B179266).

Materials:

• Fluorescent high-molecular-weight dextran (e.g., FITC-dextran)

• Virapinib

• Appropriate cell line (e.g., A549)

• Fluorescence microscope or high-content imager

Procedure:

• Cell Seeding: Seed cells on glass coverslips or in imaging-compatible plates.

• Pre-treatment: Treat cells with the desired concentrations of Virapinib or a vehicle control for 6 hours.

• Dextran Uptake: Add fluorescent dextran to the medium and incubate for 30 minutes at 37°C.

• Wash: Wash the cells thoroughly with cold PBS to remove extracellular dextran.

• Fixation: Fix the cells with 4% paraformaldehyde.

• Imaging: Acquire images using a fluorescence microscope.

• Quantification: Quantify the intracellular fluorescence intensity per cell to determine the extent of dextran uptake.

Diagrams

Caption: Virapinib inhibits viral entry by blocking macropinocytosis.

Caption: Workflow for assessing Virapinib's antiviral activity.

Caption: A logical approach to troubleshooting inconsistent data.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Virapinib - Wikipedia [en.wikipedia.org]
• 5. Virapinib - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 6. Discovery of a novel inhibitor of macropinocytosis with antiviral activity. [publications.scilifelab.se]
• 7. Virapinib | Macropinocytosis inhibitor | Probechem Biochemicals [probechem.com]
• 8. biorxiv.org [biorxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]

How to improve Virapinib efficacy in experiments

Welcome to the . This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experiments with Virapinib. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges and enhance the efficacy of your studies.

Troubleshooting Guides

Issue 1: Suboptimal Antiviral Efficacy

Question: We are observing lower than expected antiviral activity of Virapinib in our cell-based assays. What factors could be contributing to this, and how can we improve the efficacy?

Answer:

Several factors can influence the antiviral efficacy of Virapinib. Below is a systematic guide to troubleshoot and optimize your experimental conditions.

Possible Causes and Solutions:

• Cell Type and Viral Strain Variability: The efficacy of Virapinib is dependent on the host cell's reliance on macropinocytosis for viral entry.[1][2][3] Different cell lines and viral strains may utilize this pathway to varying extents.

  • Recommendation: Confirm that your chosen cell line is a suitable model for macropinocytosis-mediated viral entry. Consider testing a panel of cell lines to identify the most responsive model. For example, Vero E6 and A549 cells have been shown to be effective for SARS-CoV-2 infection models with Virapinib.[1][4]

• Compound Solubility and Stability: Poor solubility or degradation of Virapinib in your culture medium can lead to reduced effective concentration.

  • Recommendation: Prepare fresh stock solutions of Virapinib in a suitable solvent like DMSO. When diluting into aqueous media, ensure it is thoroughly mixed and does not precipitate. Protect the compound from light and store it at the recommended temperature.

• Pre-treatment Time: The timing of Virapinib treatment relative to viral infection is critical for its inhibitory effect on viral entry.

  • Recommendation: A pre-treatment period of 6 hours has been shown to be effective prior to the addition of the virus in several studies.[1][5][6] This allows the compound to exert its effect on the host cell's endocytic machinery.

Experimental Protocol: Optimizing Pre-treatment Time

• Cell Seeding: Seed your target cells in a 96-well plate at a density that will result in 80-90% confluency at the time of infection.

• Compound Preparation: Prepare a serial dilution of Virapinib in your cell culture medium.

• Pre-treatment: Remove the old medium from the cells and add the Virapinib-containing medium at different time points before infection (e.g., 2, 4, 6, 8 hours). Include a vehicle control (e.g., DMSO).

• Viral Infection: After the respective pre-treatment times, infect the cells with the virus at a pre-determined multiplicity of infection (MOI).

• Incubation: Incubate the plates for a duration appropriate for the virus being studied (e.g., 24-72 hours).

• Readout: Quantify the viral infection using a suitable method, such as qPCR for viral RNA, immunofluorescence for viral proteins, or a plaque assay.

• Analysis: Plot the viral inhibition against the pre-treatment time to determine the optimal duration.

Issue 2: Observed Cytotoxicity at Higher Concentrations

Question: We are observing cytotoxicity in our host cells at the concentrations of Virapinib required for effective viral inhibition. How can we mitigate this?

Answer:

While Virapinib has been reported to have no significant toxicity to host cells at effective concentrations, cytotoxicity can sometimes be observed depending on the cell line and experimental conditions.[2][5][7]

Possible Causes and Solutions:

• Cell Line Sensitivity: Different cell lines have varying sensitivities to chemical compounds.

  • Recommendation: Perform a dose-response curve to determine the 50% cytotoxic concentration (CC50) for your specific cell line. This will help you establish a therapeutic window (the ratio of CC50 to the 50% effective concentration, EC50).

• Off-target Effects: At high concentrations, Virapinib might have off-target effects. It has been noted to affect steroid metabolism.[5]

  • Recommendation: If possible, use the lowest effective concentration of Virapinib. Consider combination therapies with other antiviral agents that have different mechanisms of action. This may allow for a reduction in the concentration of Virapinib while maintaining or even enhancing the overall antiviral effect.

Experimental Protocol: Determining the Therapeutic Index

• Cell Seeding: Seed cells in two sets of 96-well plates.

• Compound Dilution: Prepare a serial dilution of Virapinib.

• Cytotoxicity Assay (CC50):

  • Add the dilutions to one set of plates with uninfected cells.

  • Incubate for the same duration as your antiviral assay.

  • Measure cell viability using an appropriate assay (e.g., MTT, CellTiter-Glo).

• Efficacy Assay (EC50):

  • Pre-treat the second set of plates with the Virapinib dilutions.

  • Infect the cells with the virus.

  • After incubation, measure the level of viral infection.

• Calculation: Calculate the CC50 and EC50 values from the respective dose-response curves. The therapeutic index is calculated as CC50 / EC50. A higher therapeutic index indicates a more favorable safety profile.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Virapinib?

A1: Virapinib is an inhibitor of macropinocytosis.[1][2][3] It limits the entry of various viruses into host cells by preventing them from being engulfed through this specific endocytic pathway.[1][2][3]

Q2: Which viruses has Virapinib shown efficacy against?

A2: Virapinib has demonstrated broad-spectrum antiviral activity. It has been shown to be effective against SARS-CoV-2 (including Alpha, Delta, and Omicron variants), Monkeypox virus, Tick-borne encephalitis virus (TBEV), and an Ebola-pseudotyped virus.[1][4][5][6][8]

Q3: Does Virapinib have any effect on viral entry mechanisms other than macropinocytosis?

A3: Studies suggest that Virapinib selectively inhibits the macropinocytic route and does not have a detectable impact on single-particle entry.[4] Interestingly, in the case of the Dengue virus, Virapinib was observed to increase infection rates, potentially by enhancing other endocytic routes when macropinocytosis is inhibited.[6]

Q4: Are there any known resistance mechanisms to Virapinib?

A4: As Virapinib is in the preclinical stage, there is no specific data on viral resistance mechanisms. However, since Virapinib targets a host cell process (macropinocytosis) rather than a viral protein, the development of resistance is theoretically less likely compared to direct-acting antivirals.[1][7] Viruses would need to evolve to utilize alternative entry pathways, which is a more complex adaptation than a point mutation in a viral enzyme. General mechanisms of antiviral resistance often involve mutations in the viral target protein or the development of compensatory mutations.[9][10][11]

Q5: What is the recommended in vitro concentration range for Virapinib?

A5: The effective concentration of Virapinib can vary depending on the virus and cell line used. Dose-dependent effects have been observed, and it is recommended to perform a dose-response study to determine the optimal concentration for your specific experimental setup.[1][5]

Data Summary

Table 1: Antiviral Activity of Virapinib Against Various Viruses

Virus	Cell Line	Efficacy Metric	Result	Reference
SARS-CoV-2 (Ancestral)	Vero E6	Dose-dependent inhibition	Effective inhibition	[1]
SARS-CoV-2 (Variants)	Vero E6, A549-ACE2	Dose-dependent inhibition	Effective against Alpha, Delta, Omicron	[1][4]
Monkeypox virus	A549	Dose-dependent inhibition	Effective inhibition	[6]
Tick-borne encephalitis virus (TBEV)	A549	Dose-dependent inhibition	Effective inhibition	[6]
Ebola-pseudotyped VSV	A549	Dose-dependent inhibition	Effective inhibition	[6]
Andes virus (ANDV)	A549	Infection rate	No effect	[6]
Dengue virus (DENV)	A549	Infection rate	Increased infection	[6]

Visualizations

Caption: Virapinib's mechanism of action: inhibiting viral entry by blocking macropinocytosis.

Caption: A workflow for troubleshooting suboptimal Virapinib efficacy in experiments.

References

• 1. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Virapinib - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Virapinib | Macropinocytosis inhibitor | Probechem Biochemicals [probechem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Virapinib - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. General Mechanisms of Antiviral Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antiviral drug resistance as an adaptive process - PMC [pmc.ncbi.nlm.nih.gov]

Virapinib not inhibiting viral replication what to do

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for experiments involving Virapinib, a novel macropinocytosis inhibitor with broad-spectrum antiviral activity.

Frequently Asked Questions (FAQs)

Q1: What is Virapinib and what is its mechanism of action?

Virapinib is an antiviral drug that functions by inhibiting viral entry into host cells. Its mechanism of action is the inhibition of macropinocytosis, a form of endocytosis that some viruses hijack to infect cells. By blocking this pathway, Virapinib prevents the virus from gaining entry and replicating.[1][2][3][4][5] Virapinib has demonstrated a dose-dependent inhibitory effect on the infection of various viruses, including SARS-CoV-2 and its variants (Alpha, Delta, and Omicron), Mpox virus, and Tick-borne encephalitis virus (TBEV).

Q2: In which cell lines has Virapinib been shown to be effective?

Virapinib has been shown to be effective in inhibiting viral infection in several cell lines, including Vero E6 (African green monkey kidney cells) and A549-ACE2 (human lung carcinoma cells engineered to express ACE2). It has also been tested in a liver spheroid model of extrapulmonary SARS-CoV-2 infection.

Q3: What are the typical working concentrations for Virapinib?

The effective concentration of Virapinib can vary depending on the virus, cell line, and experimental conditions. Based on available data, concentrations in the low micromolar range are typically effective. For specific EC50, IC50, and CC50 values, please refer to the data tables below.

Q4: My experiment with Virapinib is not showing inhibition of viral replication. What should I do?

If you are not observing the expected antiviral effect with Virapinib, please consult the detailed troubleshooting guide below. Common issues can range from suboptimal experimental setup to characteristics of the specific virus or cell line being used.

Troubleshooting Guide: Virapinib Not Inhibiting Viral Replication

This guide provides a step-by-step approach to troubleshoot experiments where Virapinib is not effectively inhibiting viral replication.

Step 1: Verify Experimental Design and Controls

A logical workflow for troubleshooting experimental issues is crucial. The following diagram illustrates a systematic approach to identifying the source of the problem.

Caption: Troubleshooting workflow for Virapinib experiments.

Potential Issue	Recommended Action
Incorrect Drug Concentration	Perform a dose-response experiment to determine the optimal concentration of Virapinib for your specific virus and cell line. Refer to the provided EC50 values as a starting point.
Inappropriate Timing of Treatment	Virapinib inhibits viral entry. Therefore, it is crucial to pre-incubate the cells with Virapinib before adding the virus. A typical pre-incubation time is 6 hours.
Virus Entry Pathway	Confirm that the virus you are studying utilizes macropinocytosis for entry into the host cells. Virapinib will not be effective against viruses that use other entry mechanisms.
High Multiplicity of Infection (MOI)	An excessively high virus titer can overwhelm the inhibitory capacity of Virapinib. Consider reducing the MOI in your experiment.
Cell Line Susceptibility	The efficiency of macropinocytosis can vary between different cell lines. Ensure that your chosen cell line is a suitable model for studying macropinocytosis-dependent viral entry.
Compound Integrity	Ensure that the Virapinib stock solution is properly prepared and stored to maintain its activity. Degradation of the compound can lead to a loss of efficacy.
Cytotoxicity	High concentrations of any compound can lead to cytotoxicity, which might be misinterpreted as an antiviral effect or could mask the specific inhibitory action. Always run a parallel cytotoxicity assay (e.g., MTT or XTT assay) to determine the CC50 of Virapinib in your cell line and ensure you are working with non-toxic concentrations.
Assay Readout	The method used to quantify viral replication (e.g., plaque assay, qPCR, immunofluorescence) should be validated and sensitive enough to detect changes in viral load.

Quantitative Data Summary

The following tables summarize the quantitative data for Virapinib's antiviral activity and cytotoxicity.

Table 1: Antiviral Activity of Virapinib against SARS-CoV-2 and other viruses.

Virus	Cell Line	EC50 (µM)	Reference
SARS-CoV-2 (Ancestral)	Vero E6	~2.5
SARS-CoV-2 (Ancestral)	A549-ACE2	~5
SARS-CoV-2 (Alpha)	Vero E6	~5
SARS-CoV-2 (Delta)	Vero E6	~7.5
SARS-CoV-2 (Omicron)	Vero E6	~10
Mpox virus	A549	~5
Tick-borne encephalitis virus (TBEV)	A549	~7.5
Ebola pseudotyped VSV	A549	~5

Table 2: Cytotoxicity of Virapinib.

Cell Line	CC50 (µM)	Reference
Vero E6	> 20
A549-ACE2	> 20

Experimental Protocols

General Antiviral Assay Protocol using Virapinib

This protocol provides a general framework for assessing the antiviral activity of Virapinib. Specific parameters may need to be optimized for your particular virus and cell line.

Caption: General workflow for Virapinib antiviral assay.

Materials:

• Host cells susceptible to the virus of interest

• Virus stock with a known titer

• Virapinib stock solution (e.g., in DMSO)

• Cell culture medium and supplements

• 96-well cell culture plates

• Reagents for quantifying viral replication (e.g., for plaque assay, qPCR, or immunofluorescence)

Procedure:

• Cell Seeding: Seed host cells into 96-well plates at a density that will result in a confluent monolayer on the day of infection.

• Incubation: Incubate the plates at 37°C in a CO2 incubator for 24 hours.

• Compound Pre-treatment: Prepare serial dilutions of Virapinib in cell culture medium. Remove the old medium from the cells and add the medium containing the different concentrations of Virapinib. Include a vehicle control (e.g., DMSO) and a positive control (a known inhibitor of the virus). Incubate for 6 hours.

• Viral Infection: Add the virus to the wells at a predetermined multiplicity of infection (MOI).

• Incubation with Virus: Incubate the plates for 1 hour to allow for viral adsorption.

• Post-infection Treatment: Remove the virus-containing medium and wash the cells with PBS. Add fresh cell culture medium containing the respective concentrations of Virapinib.

• Incubation: Incubate the plates for a period appropriate for the virus replication cycle (typically 24-72 hours).

• Quantification of Viral Replication: Assess the level of viral replication using a suitable method such as a plaque reduction assay, qPCR-based viral load quantification, or immunofluorescence staining for a viral antigen.

Plaque Reduction Assay

A plaque reduction assay is a standard method to quantify the number of infectious virus particles.

Procedure:

• Perform the antiviral assay as described in the "General Antiviral Assay Protocol" up to the post-infection incubation step.

• After the incubation period, remove the liquid medium and overlay the cells with a semi-solid medium (e.g., containing agarose (B213101) or methylcellulose) to restrict virus spread to adjacent cells.

• Incubate the plates until distinct plaques (zones of cell death) are visible.

• Fix and stain the cells (e.g., with crystal violet).

• Count the number of plaques in each well and calculate the percentage of plaque reduction compared to the vehicle control.

qPCR-Based Viral Load Quantification

This method quantifies the amount of viral nucleic acid in the supernatant or cell lysate.

Procedure:

• Perform the antiviral assay as described in the "General Antiviral Assay Protocol."

• At the end of the incubation period, collect the cell culture supernatant or lyse the cells.

• Extract viral RNA or DNA from the collected samples.

• Perform reverse transcription (for RNA viruses) followed by quantitative PCR (qPCR) using primers and probes specific to the viral genome.

• Determine the viral copy number by comparing the Ct values to a standard curve of known concentrations.

• Calculate the percentage of reduction in viral load in the Virapinib-treated samples compared to the vehicle control.

Signaling Pathway

Viral Entry via Macropinocytosis

Viruses that utilize macropinocytosis for entry trigger a complex signaling cascade that leads to the formation of large, irregular endocytic vesicles called macropinosomes. This process is initiated by the binding of the virus to receptors on the cell surface, which activates signaling pathways involving receptor tyrosine kinases (RTKs) and small GTPases. This ultimately results in actin cytoskeleton rearrangements, leading to the formation of membrane ruffles that engulf the virus. Virapinib is thought to interfere with this pathway, although its precise molecular target is still under investigation.

Caption: Simplified signaling pathway of viral entry via macropinocytosis and the inhibitory action of Virapinib.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of a novel inhibitor of macropinocytosis with antiviral activity | IDIVAL. Actividad Investigadora. [portalinvestigacion.idival.org]
• 4. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]

Interpreting unexpected results with Virapinib

Welcome to the technical support center for Virapinib. This resource is designed to help researchers, scientists, and drug development professionals interpret and troubleshoot unexpected results during their experiments with Virapinib, a potent dual PI3Kα/mTORC1 inhibitor.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: We treated PIK3CA-mutant cancer cells with Virapinib and observed a paradoxical activation of the MAPK pathway (p-ERK). Why is this happening?

Answer: This is a known phenomenon often referred to as "feedback activation." The PI3K/AKT/mTOR and MAPK/ERK pathways are interconnected. When you inhibit the PI3K pathway with Virapinib, the cell can trigger a compensatory signaling loop that results in the activation of the MAPK pathway as a survival mechanism. Specifically, the inhibition of mTORC1 can relieve a negative feedback loop on receptor tyrosine kinases (RTKs), leading to increased signaling through the RAS/RAF/MEK/ERK cascade.

Caption: Virapinib inhibition of PI3K/mTORC1 can cause paradoxical MAPK pathway activation.

• Confirm with Dose-Response and Time-Course: Paradoxical effects can be dose- and time-dependent. Run an experiment to assess p-ERK levels at various Virapinib concentrations and time points.

• Use a MEK Inhibitor: To confirm that the observed effect is MAPK-driven, co-treat cells with Virapinib and a MEK inhibitor (e.g., Trametinib). This should abrogate the p-ERK signal and may reveal a synergistic effect on cell death.

• Validate with an Alternative PI3K/mTOR Inhibitor: To ensure the effect is not a unique off-target effect of Virapinib, repeat the experiment with a structurally different dual PI3K/mTOR inhibitor.

Treatment (6 hours)	p-AKT (Ser473) Signal (Normalized to Vehicle)	p-ERK (Thr202/Tyr204) Signal (Normalized to Vehicle)
Vehicle (0.1% DMSO)	1.00	1.00
Virapinib (100 nM)	0.15	2.50
Virapinib (1 µM)	0.05	3.80
MEK Inhibitor (10 nM)	0.95	0.10
Virapinib (100 nM) + MEK Inhibitor (10 nM)	0.12	0.15

• Cell Culture and Treatment: Plate 1.5 x 10^6 cells in 6-well plates. Allow cells to adhere overnight. Treat with Virapinib, vehicle, or other inhibitors for the desired time (e.g., 6 hours).

• Lysis: Wash cells twice with ice-cold PBS. Lyse cells on ice with 100 µL of RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape cells and transfer lysate to a microcentrifuge tube.

• Protein Quantification: Centrifuge lysate at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant and determine protein concentration using a BCA assay.

• Sample Preparation: Normalize protein concentrations for all samples. Add Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE: Load 20 µg of protein per lane onto a 4-20% Tris-glycine gel. Run the gel until the dye front reaches the bottom.

• Protein Transfer: Transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate with primary antibodies (e.g., anti-p-AKT, anti-p-ERK, anti-total-AKT, anti-total-ERK, anti-GAPDH) overnight at 4°C on a shaker.

  • Wash the membrane 3x with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane 3x with TBST.

• Detection: Apply an ECL substrate and visualize bands using a chemiluminescence imager. Quantify band intensity using appropriate software.

FAQ 2: Virapinib shows lower-than-expected potency in our cell line, which has a known PIK3CA activating mutation. What could be the cause?

Answer: While a PIK3CA mutation suggests sensitivity, intrinsic or acquired resistance can occur. Several mechanisms could be at play:

• Presence of a Co-occurring Mutation: The cell line may harbor a concurrent mutation that bypasses the PI3K/mTOR pathway, such as a mutation in KRAS or loss of the tumor suppressor PTEN.

• Compensatory Signaling: As described in FAQ 1, feedback activation of the MAPK pathway or other survival pathways can counteract the inhibitory effects of Virapinib.

• Drug Efflux: The cell line may overexpress multidrug resistance pumps (e.g., P-glycoprotein) that actively remove Virapinib from the cell, lowering its intracellular concentration.

Virapinib experimental controls and best practices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the experimental use of Virapinib, a novel inhibitor of macropinocytosis with broad-spectrum antiviral activity.

Frequently Asked Questions (FAQs)

Q1: What is Virapinib and what is its mechanism of action?

A1: Virapinib is an antiviral drug that functions by inhibiting macropinocytosis, a form of endocytosis that certain viruses utilize to enter host cells.[1][2] Its mechanism is not based on direct interaction with viral proteins or host cell receptors, but rather on limiting the cellular uptake of viral particles.[1]

Q2: Against which viruses has Virapinib shown activity?

A2: Virapinib has demonstrated a broad spectrum of antiviral activity. Initial studies have shown its effectiveness against several viruses, including SARS-CoV-2, Monkeypox virus, Ebolavirus, and Tick-borne encephalitis virus.[2][3]

Q3: What are the recommended positive and negative controls for a Virapinib experiment?

A3: The choice of controls depends on the specific assay being performed.

• For macropinocytosis inhibition assays:

  • Positive Controls: Known inhibitors of macropinocytosis such as 5-(N-ethyl-N-isopropyl)amiloride (EIPA) or Cytochalasin D.

  • Negative Controls: Vehicle control (e.g., DMSO) and compounds known not to inhibit macropinocytosis.

• For antiviral assays:

  • Positive Controls: A known antiviral drug effective against the specific virus being tested (e.g., Remdesivir for SARS-CoV-2).

  • Negative Controls: Vehicle control (e.g., DMSO) and a compound with no known antiviral activity against the target virus.

  • Cytotoxicity Control: To ensure that the observed antiviral effect is not due to cell death, a cytotoxicity assay should be run in parallel with the antiviral assay using the same concentrations of Virapinib in the absence of the virus.

Q4: How can I confirm the on-target activity of Virapinib in my cellular model?

A4: The most direct way to confirm the on-target activity of Virapinib is to perform a macropinocytosis assay. A significant reduction in the uptake of fluorescently labeled high-molecular-weight dextran (B179266) in the presence of Virapinib would confirm its inhibitory effect on this pathway.

Troubleshooting Guides

Unexpected Cell Viability Results

Issue	Possible Cause	Troubleshooting Step
High cell toxicity observed at expected therapeutic concentrations.	Off-target effects or cell-line specific sensitivity.	1. Perform a dose-response cytotoxicity assay to determine the CC50 (50% cytotoxic concentration). 2. Ensure the experimental concentration of Virapinib is well below the CC50. 3. Test in a different cell line to check for cell-type specific toxicity.
No effect on cell viability, but also no antiviral effect.	Compound inactivity or experimental error.	1. Verify the identity and purity of the Virapinib compound. 2. Confirm the susceptibility of the virus to macropinocytosis inhibition in your chosen cell line. 3. Check for errors in viral titer or assay setup.

Inconsistent Antiviral Activity

Issue	Possible Cause	Troubleshooting Step
High variability in viral inhibition between experiments.	Inconsistent cell culture conditions or reagent preparation.	1. Use cells at a consistent passage number and confluency. 2. Prepare fresh dilutions of Virapinib for each experiment. 3. Ensure accurate and consistent virus titration.
Virapinib shows activity in initial screens but not in validation assays.	Assay-dependent artifacts or differences in experimental conditions.	1. Validate findings using an orthogonal assay (e.g., plaque reduction assay vs. qPCR-based viral load quantification). 2. Carefully compare assay parameters such as incubation time, MOI (multiplicity of infection), and cell density.

Macropinocytosis Assay Issues

Issue	Possible Cause	Troubleshooting Step
High background fluorescence in dextran uptake assay.	Incomplete washing or non-specific dextran binding.	1. Increase the number and stringency of wash steps after dextran incubation. 2. Ensure cells are healthy and not overly confluent, which can lead to increased non-specific uptake.
No inhibition of dextran uptake with positive controls (e.g., EIPA).	Inactive control compound or incorrect assay conditions.	1. Verify the activity of the positive control. 2. Optimize the concentration and incubation time of the positive control for your specific cell line.

Quantitative Data Summary

The following table summarizes the effective concentrations of Virapinib against various viruses from published studies. Note that EC50 (50% effective concentration) and IC50 (50% inhibitory concentration) values can vary depending on the cell line, viral strain, and assay conditions.

Virus	Cell Line	Assay Type	EC50 / IC50 (µM)	Reference
SARS-CoV-2 (Ancestral)	Vero E6	N-protein quantification	~5
SARS-CoV-2 (Ancestral)	A549-ACE2	N-protein quantification	~10
Monkeypox Virus	A549	Viral antigen quantification	Dose-dependent inhibition
Tick-borne Encephalitis Virus (TBEV)	A549	Viral antigen quantification	Dose-dependent inhibition
Ebola-pseudotyped VSV	A549	GFP expression	Dose-dependent inhibition

Experimental Protocols

Macropinocytosis Inhibition Assay using Fluorescent Dextran

This protocol describes a method to quantify the effect of Virapinib on macropinocytosis by measuring the uptake of fluorescently labeled dextran.

Materials:

• Cells of interest

• Virapinib

• Fluorescently labeled high-molecular-weight dextran (e.g., FITC-dextran, 70 kDa)

• Positive control (e.g., EIPA)

• Vehicle control (e.g., DMSO)

• Culture medium

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde)

• Mounting medium with DAPI

Procedure:

• Cell Seeding: Seed cells in a suitable format (e.g., 96-well plate or coverslips in a 24-well plate) and allow them to adhere overnight.

• Compound Treatment: Pre-treat cells with various concentrations of Virapinib, positive control (EIPA), or vehicle control (DMSO) for a predetermined time (e.g., 1-6 hours).

• Dextran Incubation: Add fluorescently labeled dextran to the medium at a final concentration of 0.5-1 mg/mL and incubate for 30 minutes at 37°C.

• Washing: Aspirate the dextran-containing medium and wash the cells extensively with ice-cold PBS (3-5 times) to remove extracellular dextran.

• Fixation: Fix the cells with 4% paraformaldehyde for 15-20 minutes at room temperature.

• Staining and Mounting: Wash the cells with PBS and counterstain the nuclei with DAPI. Mount the coverslips on microscope slides or directly image the plate.

• Imaging and Analysis: Acquire images using a fluorescence microscope. Quantify the intracellular fluorescence intensity per cell using image analysis software (e.g., ImageJ).

Antiviral Assay (General Protocol)

This protocol provides a general framework for assessing the antiviral activity of Virapinib. Specific parameters such as cell type, virus, and readout will need to be optimized.

Materials:

• Host cells permissive to the virus of interest

• Virus stock of known titer

• Virapinib

• Positive and negative control compounds

• Culture medium

• Reagents for chosen readout method (e.g., antibodies for immunofluorescence, reagents for qPCR, or cell viability assay kits).

Procedure:

• Cell Seeding: Seed host cells in a 96-well plate and allow them to form a monolayer.

• Compound Treatment: Pre-treat the cells with serial dilutions of Virapinib or control compounds for a specified duration (e.g., 6 hours).

• Viral Infection: Infect the cells with the virus at a predetermined multiplicity of infection (MOI).

• Incubation: Incubate the infected cells for a period sufficient for viral replication (e.g., 24-72 hours).

• Assay Readout: Quantify the extent of viral infection using a suitable method:

  • Immunofluorescence: Fix and stain the cells for a specific viral antigen. Quantify the percentage of infected cells.

  • qPCR: Extract viral nucleic acid and quantify the viral load.

  • Plaque Reduction Assay: Overlay cells with a semi-solid medium and count viral plaques after a few days.

  • Cytopathic Effect (CPE) Inhibition Assay: Measure cell viability using assays like MTT, MTS, or ATP-based assays.

Visualizations

Caption: Virapinib's mechanism of action in inhibiting viral entry via macropinocytosis.

References

• 1. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Virapinib - Wikipedia [en.wikipedia.org]
• 3. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Macropinocytosis Inhibitors: Virapinib and Alternatives

For Researchers, Scientists, and Drug Development Professionals

Macropinocytosis, a crucial cellular process of bulk fluid and solute uptake, has emerged as a significant pathway in various physiological and pathological conditions, including viral entry, cancer cell metabolism, and immune surveillance. Consequently, the development and characterization of macropinocytosis inhibitors are of paramount interest in biomedical research and drug development. This guide provides an objective comparison of Virapinib, a novel macropinocytosis inhibitor, with other established alternatives, supported by experimental data and detailed protocols.

Introduction to Macropinocytosis Inhibitors

Macropinocytosis is an actin-dependent endocytic process leading to the formation of large, irregular vesicles called macropinosomes. This process is distinct from other endocytic pathways like clathrin-mediated or caveolin-mediated endocytosis. Various pharmacological agents have been identified that can interfere with different stages of macropinocytosis, from membrane ruffling to vesicle closure and trafficking. This guide focuses on a comparative analysis of Virapinib against well-known inhibitors: Amiloride, 5-(N-ethyl-N-isopropyl)amiloride (EIPA), and Rottlerin.

Comparative Analysis of Inhibitor Performance

The efficacy of macropinocytosis inhibitors can be assessed by their potency in blocking the uptake of macropinocytosis-specific cargo, such as high-molecular-weight dextran (B179266), and by their impact on biological processes that utilize this pathway, like viral infection.

Quantitative Data on Inhibitor Potency

The following table summarizes the available quantitative data for Virapinib and its alternatives. It is important to note that the IC50 values for macropinocytosis inhibition can vary depending on the cell type and experimental conditions.

Inhibitor	Target/Mechanism	Macropinocytosis Inhibition (Effective Concentration/IC50)	Antiviral Activity (IC50)	Key References
Virapinib	Macropinocytosis Inhibition	Dose-dependent inhibition of dextran uptake demonstrated.[1][2] Effects on SARS-CoV-2 infection are recapitulated by other macropinocytosis inhibitors.[1]	Broad-spectrum antiviral activity against SARS-CoV-2, Mpox virus, and TBEV.[3][4]
Amiloride	Na+/H+ Exchanger (NHE) Inhibition	Inhibition observed in the millimolar range (e.g., 1 mM).	FMDV: EC50 = 168.8 - 304.0 µM.
EIPA	Na+/H+ Exchanger (NHE) Inhibition	Robust inhibition typically in the range of 25 to 100 μM.	-
Rottlerin	PKCδ Inhibition	IC50 of 0.4 µM for fluid-phase endocytosis in monocyte-derived dendritic cells.	ZIKV: IC50 = 0.19 - 1.06 µM.

Signaling Pathways Targeted by Macropinocytosis Inhibitors

The mechanisms by which these inhibitors disrupt macropinocytosis involve distinct signaling pathways crucial for the actin cytoskeleton rearrangement and membrane dynamics.

Virapinib's Mechanism of Action

Virapinib has been identified as a specific inhibitor of macropinocytosis, limiting the entry of various viruses. Mechanistic analyses revealed that Virapinib treatment leads to a lag in the intracellular dissemination of viral proteins, suggesting an impairment of either viral entry or trafficking. While its precise molecular target is still under investigation, transcriptomic analyses suggest an impact on steroid biosynthesis, hinting at a mechanism involving alterations in membrane biology.

Virapinib inhibits viral entry by blocking macropinocytosis.

Amiloride and EIPA: Targeting Na+/H+ Exchangers

Amiloride and its more potent analog, EIPA, inhibit macropinocytosis by targeting Na+/H+ exchangers (NHEs) at the plasma membrane. Inhibition of NHEs leads to a decrease in the submembranous pH. This acidification prevents the activation of small GTPases Rac1 and Cdc42, which are essential for orchestrating the actin polymerization required for the formation of membrane ruffles and macropinosomes.

Amiloride/EIPA inhibit NHE, leading to reduced pH and blocked Rac1/Cdc42 activation.

Rottlerin: A PKCδ Inhibitor

Rottlerin inhibits macropinocytosis through its action on Protein Kinase C delta (PKCδ). PKCδ is involved in signaling cascades that regulate actin dynamics. By inhibiting PKCδ, Rottlerin prevents the downstream activation of proteins like cofilin, which are crucial for the cycles of actin polymerization and depolymerization necessary for membrane ruffling and macropinosome formation.

Rottlerin inhibits macropinocytosis by targeting the PKCδ-Cofilin signaling pathway.

Experimental Protocols

Accurate assessment of macropinocytosis inhibition requires robust and reproducible experimental methods. The most common approach involves measuring the uptake of a fluorescent high-molecular-weight dextran.

Protocol 1: Quantification of Macropinocytosis by Fluorescent Dextran Uptake (Microscopy-based)

This protocol is adapted from established methods for visualizing and quantifying macropinosomes.

Materials:

• Cells of interest cultured on glass coverslips in a 24-well plate.

• Serum-free cell culture medium.

• Fluorescently labeled dextran (e.g., TMR-dextran, 70 kDa) at a working concentration of 1 mg/mL in serum-free medium.

• Macropinocytosis inhibitors (Virapinib, EIPA, Amiloride, Rottlerin) at desired concentrations.

• Phosphate-buffered saline (PBS), ice-cold.

• 4% Paraformaldehyde (PFA) in PBS for fixation.

• DAPI or Hoechst stain for nuclear counterstaining.

• Fluorescence microscope.

Procedure:

• Cell Seeding: Seed cells on glass coverslips in a 24-well plate to reach ~65% confluency on the day of the experiment.

• Serum Starvation: Approximately 12-16 hours before the assay, replace the complete growth medium with serum-free medium.

• Inhibitor Pre-treatment: Pre-incubate the cells with the macropinocytosis inhibitors at the desired concentrations in serum-free medium for the recommended time (e.g., 30 minutes for EIPA).

• Dextran Incubation: Replace the medium with pre-warmed serum-free medium containing 1 mg/mL fluorescently labeled dextran (and the respective inhibitors). Incubate for 30 minutes at 37°C in a CO2 incubator.

• Washing: Place the plate on ice and wash the cells five times with ice-cold PBS to remove extracellular dextran.

• Fixation: Fix the cells with 4% PFA for 15 minutes at room temperature.

• Staining: Wash the cells with PBS and then stain with a nuclear counterstain like DAPI.

• Imaging: Mount the coverslips on microscope slides and acquire images using a fluorescence microscope.

Data Analysis: The "Macropinocytic Index" can be quantified using image analysis software (e.g., ImageJ/Fiji) by measuring the total area of fluorescent puncta per cell and normalizing it to the total cell area.

Protocol 2: Quantification of Macropinocytosis by Flow Cytometry

This method allows for a high-throughput quantitative assessment of dextran uptake.

Materials:

• Cells of interest cultured in a 12-well plate.

• Serum-free cell culture medium.

• FITC-labeled dextran (70 kDa).

• Macropinocytosis inhibitors.

• PBS, ice-cold.

• Trypsin-EDTA.

• Flow cytometer.

Procedure:

• Cell Seeding and Treatment: Seed cells in a 12-well plate and perform serum starvation and inhibitor pre-treatment as described in Protocol 1.

• Dextran Incubation: Add FITC-dextran to a final concentration of 1 mg/mL and incubate for 30 minutes at 37°C.

• Washing: Wash the cells three times with ice-cold PBS.

• Cell Detachment: Detach the cells using Trypsin-EDTA.

• Flow Cytometry Analysis: Resuspend the cells in PBS and analyze the FITC fluorescence intensity using a flow cytometer. A control at 4°C should be included to measure surface binding versus active uptake.

General experimental workflow for assessing macropinocytosis inhibition.

Conclusion

The selection of a macropinocytosis inhibitor should be guided by the specific research question, the cell type under investigation, and the potential for off-target effects. Virapinib presents a promising new tool with potent antiviral activity linked to its macropinocytosis inhibitory function. Established inhibitors like Amiloride, EIPA, and Rottlerin offer well-characterized mechanisms of action targeting different nodes in the macropinocytosis signaling pathway. This guide provides a framework for researchers to compare these inhibitors and select the most appropriate tool for their studies, along with detailed protocols to ensure robust and reproducible results. Further research into the precise molecular target of Virapinib will undoubtedly provide deeper insights into the regulation of macropinocytosis and open new avenues for therapeutic intervention.

References

• 1. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Virapinib - Wikipedia [en.wikipedia.org]
• 4. Virapinib | Macropinocytosis inhibitor | Probechem Biochemicals [probechem.com]

A Comparative Analysis of Virapinib, Amiloride, and EIPA as Macropinocytosis Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Macropinocytosis is a highly conserved endocytic process characterized by the non-specific uptake of extracellular fluid and solutes into large vesicles known as macropinosomes. This pathway plays a crucial role in various physiological and pathological processes, including nutrient scavenging by cancer cells and the entry of several viruses into host cells. Consequently, inhibitors of macropinocytosis are valuable tools for research and potential therapeutic agents. This guide provides a detailed comparison of three such inhibitors: Virapinib, a novel antiviral agent, and the well-established Na+/H+ exchanger (NHE) inhibitors, amiloride (B1667095) and its analog 5-(N-ethyl-N-isopropyl)amiloride (EIPA).

Mechanism of Action and Primary Targets

Virapinib is a recently identified antiviral compound that has demonstrated broad-spectrum activity against a range of viruses, including SARS-CoV-2, Monkeypox virus, and Ebolavirus[1][2]. Its primary mechanism of antiviral action is the inhibition of viral entry into host cells by blocking macropinocytosis[2][3]. While the precise molecular target of Virapinib leading to the inhibition of macropinocytosis is still under investigation, its discovery has highlighted this pathway as a viable target for host-directed antiviral therapies.

Amiloride is a potassium-sparing diuretic that primarily functions by inhibiting the epithelial sodium channel (ENaC)[3]. It is also known to inhibit the Na+/H+ exchanger (NHE), although with lower potency. The inhibition of NHE by amiloride leads to a decrease in the submembranous pH. This intracellular acidification disrupts the activity of small GTPases like Rac1 and Cdc42, which are essential for the actin cytoskeleton rearrangements required for the formation of macropinosomes.

EIPA (5-(N-ethyl-N-isopropyl)amiloride) is a derivative of amiloride that is a significantly more potent inhibitor of the Na+/H+ exchanger (NHE). Similar to amiloride, EIPA's inhibition of NHE leads to a reduction in submembranous pH, thereby preventing the activation of Rac1 and Cdc42 and the subsequent actin remodeling necessary for macropinocytosis. Due to its higher potency for NHE, EIPA is often used as a more specific tool to study the role of macropinocytosis in cellular processes.

Quantitative Comparison of Inhibitory Activity

Inhibitor	Primary Target(s)	IC50 / Effective Concentration for Macropinocytosis Inhibition	Antiviral Activity (SARS-CoV-2)	Key References
Virapinib	Macropinocytosis Pathway	Not explicitly reported for dextran (B179266) uptake. Antiviral EC50 is in the low micromolar range.	Dose-dependent inhibition of SARS-CoV-2 infection.
Amiloride	ENaC, NHE	Typically effective in the millimolar range (e.g., 1 mM).	The effects of Virapinib in limiting SARS-CoV-2 infection were recapitulated by amiloride.
EIPA	NHE	Robust inhibition is typically observed in the range of 25 to 100 µM.	The effects of Virapinib in limiting SARS-CoV-2 infection were recapitulated by EIPA.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures discussed, the following diagrams have been generated using the DOT language.

Caption: Signaling pathway of macropinocytosis and points of inhibition.

Caption: Experimental workflow for macropinocytosis inhibition assay.

Experimental Protocols

Macropinocytosis Inhibition Assay using Fluorescent Dextran

This protocol describes a common method for quantifying macropinocytosis by measuring the uptake of a fluorescently labeled high-molecular-weight dextran (e.g., 70 kDa FITC-dextran).

Materials:

• Cells of interest (e.g., A549, HeLa, or other relevant cell lines)

• Cell culture medium and supplements

• Glass coverslips or imaging-compatible plates

• Fluorescently labeled 70 kDa dextran (e.g., FITC-dextran or TMR-dextran)

• Inhibitors: Virapinib, amiloride, EIPA

• Phosphate-buffered saline (PBS)

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• Mounting medium with a nuclear stain (e.g., DAPI)

• Fluorescence microscope with appropriate filters

• Image analysis software (e.g., ImageJ/Fiji)

Procedure:

• Cell Seeding: Seed cells onto glass coverslips or in imaging plates at a density that allows for individual cell analysis. Allow cells to adhere and grow overnight.

• Serum Starvation (Optional): To reduce basal levels of macropinocytosis, cells can be serum-starved for 2-4 hours prior to the assay.

• Inhibitor Pre-incubation: Pre-incubate the cells with the desired concentrations of Virapinib, amiloride, EIPA, or vehicle control (e.g., DMSO) in serum-free medium for a specified time (e.g., 30-60 minutes) at 37°C.

• Dextran Incubation: Without washing out the inhibitor, add the fluorescently labeled dextran (e.g., 0.5-1 mg/mL) to the medium and incubate for a defined period (e.g., 15-30 minutes) at 37°C.

• Washing: To stop the uptake and remove extracellular dextran, rapidly wash the cells three to five times with ice-cold PBS.

• Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

• Staining and Mounting: Wash the cells with PBS and mount the coverslips onto microscope slides using a mounting medium containing a nuclear stain like DAPI.

• Imaging: Acquire images using a fluorescence microscope. Capture images of the dextran channel and the nuclear stain channel for multiple fields of view for each condition.

• Image Analysis and Quantification: Use image analysis software to quantify macropinocytosis. This can be done by measuring the number, size, and/or total fluorescence intensity of intracellular dextran-positive vesicles per cell. The number of cells can be determined by counting the nuclei.

Antiviral Assay

This protocol provides a general framework for assessing the antiviral activity of macropinocytosis inhibitors.

Materials:

• Host cells permissive to the virus of interest

• Virus stock with a known titer

• Cell culture medium and supplements

• Inhibitors: Virapinib, amiloride, EIPA

• Method for quantifying viral infection (e.g., plaque assay, TCID50 assay, qPCR for viral RNA, or immunofluorescence for viral proteins)

Procedure:

• Cell Seeding: Seed host cells in multi-well plates and allow them to form a confluent monolayer.

• Inhibitor Treatment: Pre-treat the cells with various concentrations of the inhibitors or a vehicle control for a specified time (e.g., 1-2 hours) before infection.

• Viral Infection: Infect the cells with the virus at a specific multiplicity of infection (MOI) in the presence of the inhibitors.

• Incubation: After the viral adsorption period (e.g., 1 hour), the viral inoculum can be removed and replaced with fresh medium containing the inhibitors. The plates are then incubated for a period sufficient for viral replication (e.g., 24-72 hours).

• Quantification of Viral Infection/Replication: At the end of the incubation period, quantify the extent of viral infection or replication using a suitable method:

  • Plaque Assay: For lytic viruses, overlay the cells with a semi-solid medium and stain for plaques after a few days to count the number of plaque-forming units (PFU).

  • TCID50 Assay: Determine the 50% tissue culture infective dose by observing the cytopathic effect (CPE) in serial dilutions of the culture supernatant.

  • qPCR: Extract viral RNA or DNA from the cells or supernatant and quantify the number of viral genomes.

  • Immunofluorescence: Fix and permeabilize the cells, then stain for a specific viral protein using a fluorescently labeled antibody. The percentage of infected cells can be determined by microscopy or flow cytometry.

• Data Analysis: Plot the percentage of inhibition of viral replication against the inhibitor concentration to determine the half-maximal effective concentration (EC50).

Conclusion

Virapinib, amiloride, and EIPA are all effective inhibitors of macropinocytosis, albeit through potentially different primary molecular targets. Amiloride and its more potent analog EIPA inhibit this pathway by blocking Na+/H+ exchangers, leading to a decrease in submembranous pH. Virapinib represents a novel antiviral that also targets macropinocytosis to prevent viral entry. While direct quantitative comparisons of their potency in inhibiting macropinocytosis are not yet fully established in a side-by-side manner, all three compounds serve as valuable tools for studying the role of this endocytic pathway in various biological contexts. For researchers investigating processes dependent on macropinocytosis, the choice of inhibitor may depend on the specific research question, the cell type being studied, and the desired potency and specificity. Further research is warranted to elucidate the precise molecular target of Virapinib and to directly compare the efficacy of these inhibitors in various models of disease.

References

• 1. researchgate.net [researchgate.net]
• 2. Virapinib | Macropinocytosis inhibitor | Probechem Biochemicals [probechem.com]
• 3. Potent Inhibition of Macropinocytosis by Niclosamide in Cancer Cells: A Novel Mechanism for the Anticancer Efficacy for the Antihelminthic [mdpi.com]

Virapinib: A Novel Antiviral Halting Viral Entry Through Macropinocytosis Inhibition

A comparative analysis of the novel antiviral agent Virapinib demonstrates its potent and broad-spectrum activity against a range of viruses by uniquely targeting the host cell's macropinocytosis pathway. This guide provides a comprehensive overview of Virapinib's antiviral efficacy in comparison to other compounds, detailed experimental methodologies, and a visualization of the underlying cellular mechanisms.

Virapinib is a newly identified antiviral compound that inhibits the entry of several viruses into host cells by blocking macropinocytosis, a cellular process for engulfing extracellular fluid and particles.[1][2][3][4][5][6][7] This mechanism of action provides a broad-spectrum antiviral potential, with demonstrated activity against Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2), Monkeypox virus (Mpox), and Tick-Borne Encephalitis Virus (TBEV).[1][2][3][4][5][6][7] Unlike antiviral drugs that target viral components, Virapinib's host-centric approach may offer a higher barrier to the development of viral resistance.

Comparative Antiviral Activity

Virapinib's efficacy has been evaluated alongside other known macropinocytosis inhibitors and standard antiviral treatments. The following table summarizes the half-maximal effective concentration (EC50) values, a measure of drug potency, against SARS-CoV-2. Lower EC50 values indicate higher potency.

Compound	Target/Mechanism	Virus	Cell Line	EC50 (µM)	Reference
Virapinib	Macropinocytosis Inhibitor	SARS-CoV-2	Vero E6	~1-5	Inferred from dose-response curves in Porebski et al.
Amiloride	Na+/H+ exchange inhibitor (indirectly inhibits macropinocytosis)	SARS-CoV-2	Vero E6	15 (IC50)	[8]
Imipramine	Macropinocytosis Inhibitor	SARS-CoV-2	Vero E6	29.4 (IC50)	[9]
Remdesivir	RdRp Inhibitor	SARS-CoV-2	Calu-3	0.17

Experimental Protocols

The validation of Virapinib's antiviral activity involved several key experimental procedures, as detailed below.

High-Throughput Microscopy-Based Antiviral Screening

This assay was utilized for the initial identification of antiviral compounds from a larger library.

• Cell Seeding: Host cells (e.g., Vero E6) are seeded into 96-well or 384-well plates and incubated to form a monolayer.[10][11][12]

• Compound Treatment: A library of compounds, including Virapinib, is added to the cells at a defined concentration.

• Viral Infection: Cells are infected with a reporter virus (e.g., a pseudovirus expressing a fluorescent protein) at a specific multiplicity of infection (MOI).

• Incubation: The plates are incubated for a period sufficient for viral entry and expression of the reporter gene.

• High-Content Imaging: Automated microscopy is used to capture images of the cells in each well.[10][11][12]

• Image Analysis: Image analysis software quantifies the number of infected cells (expressing the reporter) versus the total number of cells (e.g., stained with a nuclear dye like DAPI).

• Hit Identification: Compounds that significantly reduce the percentage of infected cells without causing significant cell death are identified as "hits".

Viral Yield Reduction Assay

This assay quantifies the amount of infectious virus produced by cells treated with an antiviral compound.

• Cell Seeding and Compound Treatment: Similar to the screening assay, host cells are seeded and treated with various concentrations of the test compound.

• Viral Infection: Cells are infected with the wild-type virus at a known MOI.

• Incubation: The infection is allowed to proceed for a full replication cycle (e.g., 24-48 hours).

• Harvesting Progeny Virus: The supernatant containing newly produced virus particles is collected from each well.

• Titration of Viral Yield: The collected supernatant is serially diluted and used to infect fresh monolayers of host cells. The viral titer is then determined using methods like the TCID50 (50% Tissue Culture Infectious Dose) assay or plaque assay.[13][14][15][16][17]

• Data Analysis: The reduction in viral yield in compound-treated cells is calculated relative to untreated control cells to determine the compound's antiviral activity.

Cytotoxicity Assay (MTT Assay)

This assay is crucial to ensure that the observed antiviral effect is not due to the compound killing the host cells.

• Cell Seeding and Compound Treatment: Host cells are seeded and treated with the same concentrations of the compound used in the antiviral assays.

• Incubation: Cells are incubated with the compound for the same duration as the antiviral assays.

• MTT Reagent Addition: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent is added to each well.[18][19][20][21][22]

• Incubation: The plates are incubated to allow metabolically active cells to reduce the yellow MTT to purple formazan (B1609692) crystals.[18][19][20][21][22]

• Solubilization: A solubilizing agent (e.g., DMSO or SDS) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of ~570 nm. The intensity of the color is proportional to the number of viable cells.

Visualizing the Mechanism and Workflow

To better understand the processes involved in Virapinib's validation and its mechanism of action, the following diagrams are provided.

Caption: A flowchart illustrating the key stages in the discovery and validation of Virapinib's antiviral activity.

Caption: Signaling pathway of SARS-CoV-2 entry via macropinocytosis and the inhibitory action of Virapinib.

References

• 1. Discovery of a novel inhibitor of macropinocytosis with antiviral activity. [publications.scilifelab.se]
• 2. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. Discovery of a novel inhibitor of macropinocytosis with antiviral activity. Molecular Therapy | pharmb.io - Pharmaceutical Bioinformatics Research Group at Uppsala University [pharmb.io]
• 6. researchgate.net [researchgate.net]
• 7. Virapinib | Macropinocytosis inhibitor | Probechem Biochemicals [probechem.com]
• 8. news-medical.net [news-medical.net]
• 9. Robust antiviral activity of commonly prescribed antidepressants against emerging coronaviruses: in vitro and in silico drug repurposing studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. High-throughput/high-content virology and screening - VIROLOGY RESEARCH SERVICES [virologyresearchservices.com]
• 11. Cell-Based High-Throughput Screening Protocol for Discovering Antiviral Inhibitors Against SARS-COV-2 Main Protease (3CLpro) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. High-Throughput Screening and Identification of Potent Broad-Spectrum Inhibitors of Coronaviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Virus Yield Reduction Analysis - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 14. A microtiter virus yield reduction assay for the evaluation of antiviral compounds against human cytomegalovirus and herpes simplex virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. protocols.io [protocols.io]
• 16. Viral Titering-TCID50 Assay Protocol - Creative Biogene [creative-biogene.com]
• 17. labinsights.nl [labinsights.nl]
• 18. merckmillipore.com [merckmillipore.com]
• 19. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 20. broadpharm.com [broadpharm.com]
• 21. MTT assay protocol | Abcam [abcam.com]
• 22. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]

Reproducibility of Virapinib Experimental Results: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the experimental results of Virapinib, a novel antiviral agent, to assess the reproducibility of its reported effects. By presenting key quantitative data, detailed experimental protocols, and visual representations of its mechanism of action, this document aims to facilitate the independent verification and further exploration of Virapinib's therapeutic potential.

Executive Summary

Virapinib is a recently identified small molecule that exhibits broad-spectrum antiviral activity by inhibiting viral entry into host cells through macropinocytosis.[1][2][3][4] Experimental data indicates that Virapinib is effective against a range of viruses, including SARS-CoV-2 and its variants, Monkeypox virus, Ebolavirus, and tick-borne encephalitis virus.[1][2][3][4] Its mechanism of action, the inhibition of macropinocytosis, offers a host-directed therapeutic strategy that may be less susceptible to the development of viral resistance. This guide compares the reported efficacy and toxicity of Virapinib with other known macropinocytosis inhibitors, providing a framework for evaluating its potential as a reproducible antiviral therapeutic.

Quantitative Data Comparison

The following tables summarize the available quantitative data on the antiviral activity and cytotoxicity of Virapinib and its alternatives. It is important to note that the data for the alternatives are compiled from various studies and may not be directly comparable due to potential differences in experimental conditions.

Table 1: Antiviral Activity (IC50/EC50) against SARS-CoV-2

Compound	IC50/EC50 (µM)	Cell Line	Virus Strain	Citation
Virapinib	Dose-dependent inhibition observed; specific IC50 not explicitly stated in the primary publication, but dose-response curves suggest activity in the low micromolar range.	Vero E6, A549-ACE2	Ancestral SARS-CoV-2	[5]
Amiloride	~10 - 16	Vero E6	SARS-CoV-2
5-(N-ethyl-N-isopropyl)amiloride (EIPA)	Not explicitly found for SARS-CoV-2, but known to inhibit macropinocytosis.	-	-
Imipramine	29.4	Vero E6	SARS-CoV-2

Table 2: Cytotoxicity (CC50)

Compound	CC50 (µM)	Cell Line	Citation
Virapinib	No detectable toxicity or cytostatic effects observed at effective antiviral concentrations.	Vero E6, A549-ACE2	[5]
Amiloride	>100	Vero E6
5-(N-ethyl-N-isopropyl)amiloride (EIPA)	Not explicitly found.	-
Imipramine	270	Vero E6

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the experimental basis for Virapinib's reported activity, the following diagrams illustrate the key signaling pathway and experimental workflows.

Virapinib's Proposed Mechanism of Action

Virapinib is hypothesized to inhibit the initial stages of macropinocytosis, a process crucial for the entry of several viruses. This pathway is primarily regulated by the Rho GTPases, Rac1 and Cdc42, which control actin cytoskeleton rearrangements leading to the formation of membrane ruffles and macropinosomes.

Caption: Proposed mechanism of Virapinib action on the macropinocytosis signaling pathway.

Experimental Workflow: Macropinocytosis Inhibition Assay

The inhibitory effect of Virapinib on macropinocytosis is typically assessed by measuring the uptake of fluorescently labeled high-molecular-weight dextran (B179266).

Caption: Workflow for assessing macropinocytosis inhibition using a dextran uptake assay.

Experimental Workflow: SARS-CoV-2 Plaque Assay

The antiviral activity of Virapinib against SARS-CoV-2 is quantified using a plaque assay, which measures the reduction in infectious virus particles.

References

• 1. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]

Virapinib: A Broad-Spectrum Antiviral Targeting Host Cell Entry

A Comparative Guide to the Efficacy of Virapinib Against Diverse Viral Strains for Researchers, Scientists, and Drug Development Professionals

Virapinib is a novel, first-in-class antiviral agent that demonstrates broad-spectrum activity against a range of enveloped viruses by inhibiting a host-cell process known as macropinocytosis.[1] Unlike traditional antivirals that directly target viral enzymes, Virapinib's mechanism of action focuses on preventing the virus from entering the host cell, a crucial first step in the viral lifecycle. This innovative approach offers the potential for activity against multiple viral pathogens and a higher barrier to the development of viral resistance.

This guide provides a comprehensive comparison of Virapinib's efficacy against various viral strains, supported by available experimental data. It is intended to serve as a valuable resource for researchers and professionals in the field of antiviral drug development.

Efficacy of Virapinib Against Various Viral Strains

Virapinib has shown promising dose-dependent antiviral activity against several clinically significant viruses in preclinical studies. Its efficacy is attributed to its ability to block macropinocytosis, a cellular process that some viruses hijack for entry.[1]

Table 1: In Vitro Efficacy of Virapinib Against a Panel of Viruses

Virus	Viral Strain(s)	Cell Line	EC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/EC50)	Reference
SARS-CoV-2	Ancestral	Vero E6	~5	>50	>10	[1]
Ancestral	A549-ACE2	~10	>50	>5	[1]
Alpha (B.1.1.7), Delta (B.1.617.2), Omicron (BA.1)	Vero E6, A549-ACE2	Efficacy demonstrated, concentration correlated with infectivity	Not specified	Not specified	[1]
Monkeypox Virus	Not specified	A549	Efficacy demonstrated in dose-response manner	Not specified	Not specified	[1]
Tick-borne Encephalitis Virus (TBEV)	Not specified	A549	Efficacy demonstrated in dose-response manner	Not specified	Not specified	[1]
Ebola Virus	Pseudotyped VSV	A549	Efficacy demonstrated in dose-response manner	Not specified	Not specified	[1]
Andes Virus	Not specified	A549	No effect observed	Not specified	Not applicable	[1]
Adenovirus	Not specified	MEF	Minor effect observed	Not specified	Not specified	[1]
Dengue Virus	Not specified	A549	Increased infection rate observed	Not specified	Not applicable	[1]

Note: EC50 (Half-maximal effective concentration) and CC50 (Half-maximal cytotoxic concentration) values for SARS-CoV-2 (Ancestral) are estimated from the dose-response curves presented in the primary publication by Porebski et al. Specific values for other viruses and SARS-CoV-2 variants were not explicitly provided in the available literature but dose-dependent efficacy was demonstrated.

Comparative Efficacy with Other Antiviral Agents

To contextualize the potential of Virapinib, its performance can be compared to other antiviral drugs, particularly those targeting similar viruses.

Table 2: Comparative In Vitro Efficacy of Virapinib and Other Antivirals

Virus	Drug	Mechanism of Action	EC50 (µM)	Cell Line	Reference
SARS-CoV-2	Virapinib	Macropinocytosis Inhibitor	~5 - 10	Vero E6, A549-ACE2	[1]
Remdesivir	RNA-dependent RNA polymerase inhibitor	Varies by cell line and variant	Various	[2]
Monkeypox Virus	Virapinib	Macropinocytosis Inhibitor	Dose-dependent efficacy	A549	[1]
Tecovirimat	Inhibits viral envelope formation	0.07 - 0.16	Various	[1]
Brincidofovir	DNA polymerase inhibitor	0.07 - 1.2	Various	[1]
Cidofovir	DNA polymerase inhibitor	27 - 78	Various	[1]
Tick-borne Encephalitis Virus (TBEV)	Virapinib	Macropinocytosis Inhibitor	Dose-dependent efficacy	A549	[1]
7-deaza-2′-CMA	Nucleoside analog	5.1 ± 0.4	Porcine kidney cells	[3][4]
2′-CMA	Nucleoside analog	7.1 ± 1.2	Porcine kidney cells	[3][4]
2′-CMC	Nucleoside analog	14.2 ± 1.9	Porcine kidney cells	[3][4]
Ebola Virus	Virapinib	Macropinocytosis Inhibitor	Dose-dependent efficacy (pseudotype)	A549	[1]
Ansuvimab-zykl (Ebanga™)	Monoclonal antibody targeting viral glycoprotein	0.06 - 0.15 µg/mL	Various	[5]
Clomiphene	Blocks viral entry	3.8 - 11	Various	[6]
Tetrandrine	Inhibits viral entry	0.055	Human macrophages	[6]

Mechanism of Action: Inhibition of Macropinocytosis

Virapinib's antiviral activity stems from its ability to inhibit macropinocytosis, a form of endocytosis where the cell engulfs large amounts of extracellular fluid, including viruses, into large vesicles called macropinosomes.[1] This process is dependent on a complex signaling cascade that leads to the remodeling of the actin cytoskeleton and the formation of membrane ruffles that enclose the extracellular cargo.

The precise molecular target of Virapinib within the macropinocytosis pathway is still under investigation. However, transcriptomic analyses suggest that Virapinib may affect signaling events crucial for the initial stages of macropinocytosis, such as membrane ruffling and invagination.[1]

Caption: Simplified signaling pathway of virus entry via macropinocytosis and the inhibitory action of Virapinib.

Experimental Protocols

The following are generalized methodologies for key experiments cited in the evaluation of Virapinib's antiviral efficacy. For specific parameters, refer to the primary research publication by Porebski et al.

In Vitro Antiviral Efficacy Assay (General Workflow)

A common method to determine the antiviral activity of a compound is the cytopathic effect (CPE) reduction assay or a plaque reduction assay. The general workflow is as follows:

Caption: A generalized workflow for determining the in vitro antiviral efficacy of a compound.

1. Cell Culture and Virus Propagation:

• Host cell lines (e.g., Vero E6, A549-ACE2) are cultured in appropriate media and conditions.

• Viral stocks are propagated and titrated to determine the infectious dose.

2. Compound Treatment and Viral Infection:

• Cells are seeded in 96-well plates and allowed to adhere.

• Cells are pre-treated with various concentrations of Virapinib for a specific duration (e.g., 6 hours).

• The cells are then infected with the virus at a specific multiplicity of infection (MOI).

3. Quantification of Antiviral Activity:

• After an incubation period, the extent of viral replication is measured. This can be done through various methods:

  • Immunofluorescence: Staining for a viral protein (e.g., SARS-CoV-2 N-protein) and quantifying the number of infected cells using high-throughput microscopy.

  • Plaque Reduction Assay: Quantifying the reduction in the number of viral plaques (zones of cell death) in the presence of the compound.

  • qRT-PCR: Measuring the amount of viral RNA in the cell supernatant or cell lysate.

4. Cytotoxicity Assay:

• In parallel, the toxicity of Virapinib on the host cells is assessed.

• Uninfected cells are treated with the same concentrations of the compound.

• Cell viability is measured using assays such as MTT or by counting the number of viable cells.

5. Data Analysis:

• Dose-response curves are generated to determine the EC50 (the concentration of the drug that inhibits 50% of viral replication) and the CC50 (the concentration of the drug that reduces cell viability by 50%).

• The Selectivity Index (SI), calculated as CC50/EC50, is a measure of the compound's therapeutic window. A higher SI value indicates a more favorable safety profile.

Conclusion and Future Directions

Virapinib represents a promising new class of antiviral agents with a novel host-targeting mechanism. Its broad-spectrum activity against several important human pathogens in preclinical models warrants further investigation. Key areas for future research include:

• Determination of precise EC50 and CC50 values for a wider range of viral strains and primary human cell models.

• In vivo efficacy and pharmacokinetic studies in animal models to assess the therapeutic potential of Virapinib.

• Elucidation of the specific molecular target of Virapinib within the macropinocytosis pathway to better understand its mechanism of action and to guide the development of second-generation inhibitors with improved potency and selectivity.

• Evaluation of Virapinib in combination therapies with direct-acting antivirals to explore potential synergistic effects and to combat the emergence of drug resistance.

The continued development of Virapinib and other host-targeting antivirals holds significant promise for the future of infectious disease treatment.

References

• 1. Antivirals against Monkeypox (Mpox) in Humans: An Updated Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Nucleoside Inhibitors of Tick-Borne Encephalitis Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nucleoside inhibitors of tick-borne encephalitis virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Ebanga™: The most recent FDA-approved drug for treating Ebola [frontiersin.org]
• 6. Antiviral Agents Against Ebola Virus Infection: Repositioning Old Drugs and Finding Novel Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Virapinib and Other Antivirals: A Guide for Researchers

This guide provides a comparative analysis of the novel antiviral compound Virapinib against established antiviral agents for several viral pathogens. The document is intended for researchers, scientists, and drug development professionals, offering a summary of available data on efficacy, cytotoxicity, and mechanisms of action.

Introduction to Virapinib

Virapinib is a recently identified small molecule with broad-spectrum antiviral activity.[1][2] Its mechanism of action is distinct from many currently approved antivirals, as it inhibits viral entry into host cells by targeting macropinocytosis, a form of endocytosis.[1][2] This host-centric approach presents a potentially higher barrier to the development of viral resistance. In vitro studies have demonstrated Virapinib's activity against a range of enveloped viruses, including Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2), Mpox virus, Ebola virus (pseudotyped), and Tick-Borne Encephalitis Virus (TBEV).[2][3][4]

Mechanism of Action: Inhibition of Macropinocytosis

Virapinib exerts its antiviral effect by specifically inhibiting macropinocytosis, a process of cellular uptake of large volumes of extracellular fluid and solutes.[1][2] Several viruses exploit this pathway for entry into host cells. By blocking this route, Virapinib effectively prevents viral ingress.

The signaling pathway of macropinocytosis is complex and involves the coordinated action of various cellular factors. A simplified representation of this pathway and the point of intervention for macropinocytosis inhibitors like Virapinib is illustrated below.

A simplified diagram of the macropinocytosis signaling pathway.

Comparative In Vitro Efficacy and Cytotoxicity

A direct quantitative comparison of Virapinib with other antivirals is challenging, as specific IC50 (half-maximal inhibitory concentration) and CC50 (half-maximal cytotoxic concentration) values for Virapinib have not been reported in the primary literature. The available studies describe its antiviral activity as "dose-dependent" and state that it has "no detectable toxicity" at the tested concentrations.[1][2][4]

For a comprehensive overview, the following tables summarize the reported in vitro efficacy and cytotoxicity of established antiviral drugs against the viruses also targeted by Virapinib.

SARS-CoV-2

Antiviral	Mechanism of Action	Cell Line	IC50 / EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
Virapinib	Macropinocytosis Inhibitor	Vero E6, A549-ACE2	Not Reported	> Tested Concentrations	Not Reported
Remdesivir	RdRp Inhibitor	Vero E6	0.77	> 100	> 129.87

Mpox Virus

Antiviral	Mechanism of Action	Cell Line	IC50 / EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
Virapinib	Macropinocytosis Inhibitor	A549	Not Reported	> Tested Concentrations	Not Reported
Tecovirimat	p37 Envelope Protein Inhibitor	Vero	0.0127	Not Reported	Not Reported

Ebola Virus

Antiviral	Mechanism of Action	Cell Line	IC50 / EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
Virapinib (pseudotyped)	Macropinocytosis Inhibitor	A549	Not Reported	> Tested Concentrations	Not Reported
Favipiravir	RdRp Inhibitor	Not Reported	Not Reported	Not Reported	Not Reported
Inmazeb (Atoltivimab, Maftivimab, and Odesivimab)	Monoclonal Antibody Cocktail targeting Glycoprotein	Not Applicable	Not Reported	Not Applicable	Not Applicable

Tick-Borne Encephalitis Virus (TBEV)

Antiviral	Mechanism of Action	Cell Line	IC50 / EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
Virapinib	Macropinocytosis Inhibitor	A549	Not Reported	> Tested Concentrations	Not Reported
7-deaza-2′-C-methyladenosine	Nucleoside Analog	Porcine Kidney (PS)	5.1	> 50	> 9.8
2′-C-methyladenosine	Nucleoside Analog	Porcine Kidney (PS)	7.1	> 50	> 7.0

Experimental Protocols

The following sections detail the general methodologies for the key experiments cited in the evaluation of these antiviral compounds.

Antiviral Activity Assays

A common method to determine the in vitro efficacy of an antiviral compound is the plaque reduction assay or a high-throughput microscopy-based infection assay.

A generalized workflow for determining the in vitro efficacy of antiviral compounds.

High-Throughput Microscopy (HTM) for Virapinib: For Virapinib, antiviral activity was assessed by pre-treating host cells (e.g., A549-ACE2) with the compound for 6 hours.[1] Following pre-treatment, cells were infected with the virus (e.g., SARS-CoV-2) for 1 hour. After 24 hours of incubation, the cells were fixed, and the infection rate was quantified by high-throughput microscopy, typically by staining for a viral protein such as the nucleocapsid (N) protein.[1]

Cytotoxicity Assays

To determine the cytotoxic potential of an antiviral compound, a common method is the MTT assay, which measures cell metabolic activity as an indicator of cell viability.

General Protocol for Cytotoxicity Assay:

• Cell Seeding: Host cells are seeded in 96-well plates and incubated to allow for attachment and growth.

• Compound Treatment: The cells are then treated with serial dilutions of the test compound.

• Incubation: The plates are incubated for a period that typically corresponds to the duration of the antiviral assay (e.g., 24-72 hours).

• MTT Addition: MTT reagent is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved using a solubilizing agent.

• Absorbance Reading: The absorbance is measured on a plate reader, and the cell viability is calculated relative to untreated control cells. The CC50 value is then determined from the dose-response curve.

Macropinocytosis Inhibition Assay

The inhibitory effect of Virapinib on macropinocytosis can be directly visualized and quantified using a fluorescent high-molecular-weight (HMW) dextran (B179266) uptake assay.[1]

General Protocol for Macropinocytosis Inhibition Assay:

• Cell Treatment: Host cells (e.g., A549) are treated with the test compound (e.g., Virapinib) or a vehicle control.

• Dextran Incubation: Fluorescently labeled HMW dextran is added to the cell culture medium, and the cells are incubated to allow for uptake via macropinocytosis.

• Washing and Fixation: The cells are thoroughly washed to remove extracellular dextran and then fixed.

• Imaging: The intracellular fluorescence is visualized and quantified using microscopy. A reduction in intracellular fluorescence in the compound-treated cells compared to the control indicates inhibition of macropinocytosis.

Summary and Future Directions

Virapinib represents a promising new class of antiviral with a host-targeted mechanism of action that may offer broad-spectrum activity and a high barrier to resistance. While initial studies have demonstrated its dose-dependent efficacy against several important viral pathogens in vitro, the lack of publicly available, specific IC50 and CC50 values makes direct quantitative comparisons with other antivirals challenging.

Future research should focus on:

• Determining the precise IC50 and CC50 values of Virapinib against a wider range of viruses and in various cell lines.

• Conducting in vivo efficacy and safety studies in appropriate animal models.

• Further elucidating the specific molecular targets of Virapinib within the macropinocytosis pathway.

The data presented in this guide for established antivirals provides a benchmark for the future evaluation of Virapinib and other novel antiviral candidates.

References

• 1. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Virapinib and Broad-Spectrum Antiviral Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Virapinib, a novel antiviral candidate, with established broad-spectrum antiviral agents, Favipiravir and Remdesivir. The information presented herein is based on available preclinical data and aims to offer an objective overview of their respective mechanisms of action, in vitro efficacy, and the experimental protocols used for their evaluation.

Introduction

The emergence of novel and re-emerging viral pathogens underscores the urgent need for effective antiviral therapeutics. Broad-spectrum antiviral agents, capable of inhibiting a wide range of viruses, are of particular interest for pandemic preparedness. This guide focuses on Virapinib, a first-in-class inhibitor of viral entry via macropinocytosis, and compares its profile with two widely recognized RNA-dependent RNA polymerase (RdRp) inhibitors, Favipiravir and Remdesivir.

Mechanisms of Action

The antiviral agents discussed in this guide employ distinct strategies to inhibit viral replication. Virapinib targets a host-cell process, while Favipiravir and Remdesivir directly target a viral enzyme.

Virapinib: This investigational drug inhibits viral entry into host cells by blocking macropinocytosis, a cellular process of non-specific bulk fluid and solute uptake.[1][2] Several viruses, including SARS-CoV-2, Monkeypox virus, Ebola virus, and Tick-borne encephalitis virus, are known to utilize macropinocytosis for cellular entry.[1][2] By inhibiting this pathway, Virapinib effectively prevents the virus from gaining access to the cellular machinery required for replication.[1][3]

Favipiravir and Remdesivir: Both Favipiravir and Remdesivir are nucleoside analogs that function as direct-acting antivirals by targeting the viral RNA-dependent RNA polymerase (RdRp). This enzyme is essential for the replication of RNA viruses. Once inside the cell, these drugs are metabolized into their active triphosphate forms.[4][5] They are then incorporated into the nascent viral RNA chain by the RdRp, leading to the termination of viral genome replication.[4][5]

Signaling and Mechanistic Pathways

The distinct mechanisms of these antiviral agents can be visualized through their interaction with cellular and viral pathways.

Virapinib's Inhibition of the Macropinocytosis Pathway

Virapinib disrupts the host cell's macropinocytosis signaling cascade. This process is initiated by external stimuli, leading to the activation of signaling proteins like Rac1 and subsequent actin cytoskeleton rearrangement to form macropinosomes.[6] Virapinib's intervention in this pathway prevents the formation of these vesicles, thereby blocking viral entry.

Virapinib's inhibitory effect on the macropinocytosis pathway.

Favipiravir and Remdesivir's Inhibition of Viral RdRp

Favipiravir and Remdesivir act within the infected host cell to disrupt viral replication. The following diagram illustrates the key steps of their mechanism of action.

Mechanism of RdRp inhibition by Favipiravir and Remdesivir.

Comparative In Vitro Efficacy

The following tables summarize the available in vitro efficacy data for Virapinib, Favipiravir, and Remdesivir against a range of viruses. It is important to note that direct comparison of EC50 and CC50 values across different studies should be done with caution due to variations in experimental conditions such as cell lines, viral strains, and assay formats.

Virapinib

As a novel antiviral in the early stages of development, specific EC50 and CC50 values for Virapinib against a broad panel of viruses are not yet widely available in peer-reviewed literature. However, initial studies have demonstrated its dose-dependent antiviral activity.

Virus Family	Virus	Cell Line	Observed Activity	Reference
Coronaviridae	SARS-CoV-2	Vero E6, A549-ACE2	Dose-dependent inhibition of infection.[7]	[1],[7]
Poxviridae	Monkeypox virus	A549	Dose-dependent antiviral activity.[8]	[8]
Flaviviridae	Tick-borne encephalitis virus (TBEV)	A549	Dose-dependent antiviral activity.[8]	[8]
Filoviridae	Ebola virus (pseudotyped VSV)	A549	Dose-dependent antiviral activity.[8]	[8]

Favipiravir

Favipiravir has demonstrated broad-spectrum activity against various RNA viruses.

Virus Family	Virus	Cell Line	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)	Reference
Orthomyxoviridae	Influenza A (H1N1)	MDCK	0.014 - 0.55	>2000	>3636	[9]
Coronaviridae	SARS-CoV-2	Vero E6	61.88	>400	>6.46	[4]
Coronaviridae	HCoV-NL63	Caco-2	0.6203	>1000	>1612
Filoviridae	Ebola virus	Vero	10	>1000	>100

Remdesivir

Remdesivir has shown potent in vitro activity against a range of RNA viruses, particularly coronaviruses.

Virus Family	Virus	Cell Line	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)	Reference
Coronaviridae	SARS-CoV-2 (Ancestral)	Vero E6	0.77	>100	>129.87	[5]
Coronaviridae	SARS-CoV-2 (Omicron BA.1)	A549-ACE2-TMPRSS2	0.042	-	-
Coronaviridae	HCoV-NL63	Caco-2	0.3806	21.78	57.22
Filoviridae	Ebola virus	Vero E6	0.009	>10	>1111
Flaviviridae	Dengue virus (DENV-1-4)	Huh-7	0.12 - 0.23	>10	>43 - >83

Experimental Protocols

The in vitro efficacy data presented in this guide are typically generated using standardized virological assays. The following are generalized protocols for the key assays mentioned.

Plaque Reduction Assay

This assay is a gold-standard method for quantifying the infectivity of a lytic virus and the inhibitory effect of an antiviral compound.

Generalized workflow for a Plaque Reduction Assay.

Cytopathic Effect (CPE) Inhibition Assay

This assay is used for viruses that cause visible damage to host cells (cytopathic effect). The ability of an antiviral compound to protect cells from virus-induced death is measured.

Generalized workflow for a CPE Inhibition Assay.

Summary and Future Directions

Virapinib represents a promising new class of antiviral agents with a host-targeting mechanism that could be less prone to the development of viral resistance.[1] Its broad-spectrum activity in initial studies against several high-consequence pathogens is encouraging.[7][8] In contrast, Favipiravir and Remdesivir are direct-acting antivirals with proven efficacy against a range of RNA viruses, although their effectiveness can be impacted by viral mutations in the RdRp enzyme.

Further research is required to fully elucidate the in vitro and in vivo efficacy of Virapinib and to establish a comprehensive safety profile. Head-to-head studies comparing Virapinib with other broad-spectrum antivirals using standardized assays will be crucial for determining its potential clinical utility. The development of host-targeting antivirals like Virapinib, alongside direct-acting agents, will be vital for a multi-pronged approach to combatting emerging viral threats.

References

• 1. researchgate.net [researchgate.net]
• 2. Virapinib - Wikipedia [en.wikipedia.org]
• 3. Discovery of a novel inhibitor of macropinocytosis with antiviral activity. [publications.scilifelab.se]
• 4. Anti–SARS‐CoV‐2 Repurposing Drug Database: Clinical Pharmacology Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Predicting In Vitro and In Vivo Anti-SARS-CoV-2 Activities of Antivirals by Intracellular Bioavailability and Biochemical Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of novel macropinocytosis inhibitors using a rational screen of Food and Drug Administration‐approved drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Virapinib | Macropinocytosis inhibitor | Probechem Biochemicals [probechem.com]
• 8. researchgate.net [researchgate.net]
• 9. Ebola Virus Infection: a review on the pharmacokinetic and pharmacodynamic properties of drugs considered for testing in human efficacy trials - PMC [pmc.ncbi.nlm.nih.gov]

Virapinib: A Novel Broad-Spectrum Antiviral Targeting Macropinocytosis

A comprehensive analysis of preclinical data reveals Virapinib as a promising early-stage antiviral agent with a unique mechanism of action. This guide provides a detailed comparison of Virapinib's performance with alternative antiviral strategies, supported by available experimental data and protocols.

Virapinib is an investigational antiviral compound that has demonstrated significant potential in preclinical studies. It is the first drug candidate developed to inhibit viral entry into host cells by targeting macropinocytosis, a cellular process of engulfing extracellular fluid and its contents.[1] This novel mechanism confers broad-spectrum activity against a range of enveloped and non-enveloped viruses, including Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2), Mpox virus, Tick-Borne Encephalitis Virus (TBEV), and an Ebola-pseudotyped virus.[1][2][3] Mechanistic studies have further revealed that Virapinib's mode of action involves the upregulation of genes associated with the steroid biosynthesis pathway, suggesting an intricate interplay with host cell lipid metabolism.[1]

Comparative Analysis of Antiviral Activity

Preclinical evaluations have positioned Virapinib as a potent inhibitor of viral infection in various cell-based assays. The following tables summarize the available quantitative data on Virapinib's efficacy and provide a comparison with other antiviral agents that target different stages of the viral life cycle.

Compound	Virus	Cell Line	EC50 / IC50	Mechanism of Action
Virapinib	SARS-CoV-2 (Ancestral)	Vero E6	Dose-dependent inhibition (Specific EC50 not stated)	Macropinocytosis Inhibitor
SARS-CoV-2 (Ancestral)	A549-ACE2	Dose-dependent inhibition (Specific EC50 not stated)	Macropinocytosis Inhibitor
Mpox virus	A549	Dose-dependent inhibition (Specific EC50 not stated)	Macropinocytosis Inhibitor
Tick-Borne Encephalitis Virus (TBEV)	A549	Dose-dependent inhibition (Specific EC50 not stated)	Macropinocytosis Inhibitor
Ebola-pseudotyped VSV	A549	Dose-dependent inhibition (Specific EC50 not stated)	Macropinocytosis Inhibitor
Remdesivir	SARS-CoV-2 (Ancestral)	Vero E6	~10-120 nM	RNA-dependent RNA polymerase inhibitor
E-64d	SARS-CoV-2 (Ancestral)	Vero E6	Inhibition control at 25 μM	Cysteine protease inhibitor
Amiloride	General	A431	Inhibition of macropinocytosis	Na+/H+ exchange inhibitor, indirectly inhibits macropinocytosis
EIPA	General	Various	Inhibition of macropinocytosis	Na+/H+ exchange inhibitor, indirectly inhibits macropinocytosis
Imipramine	General	Various	IC50 ≤ 131 nM for macropinocytosis inhibition	Inhibits membrane ruffle formation

Note: Specific EC50/IC50 values for Virapinib are not yet publicly available in the reviewed literature. The data indicates a dose-dependent effect, and further studies are needed to establish precise potency metrics.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of Virapinib.

Viral Infection Inhibition Assay (High-Throughput Microscopy)

This assay quantifies the ability of a compound to inhibit viral infection in a high-throughput format.

• Cell Seeding: Seed host cells (e.g., Vero E6 or A549-ACE2 for SARS-CoV-2) in 96-well or 384-well plates to achieve a confluent monolayer on the day of infection.

• Compound Pre-treatment: Prepare serial dilutions of Virapinib or control compounds in cell culture medium. Add the diluted compounds to the cell monolayers and incubate for a specified period (e.g., 6 hours) at 37°C and 5% CO2.

• Virus Infection: Infect the cells with the virus at a predetermined multiplicity of infection (MOI).

• Incubation: Incubate the plates for a duration that allows for viral protein expression (e.g., 24 hours).

• Immunofluorescence Staining: Fix the cells and permeabilize them. Stain for a viral protein (e.g., SARS-CoV-2 Nucleocapsid protein) using a specific primary antibody followed by a fluorescently labeled secondary antibody. Counterstain cell nuclei with a DNA dye (e.g., DAPI).

• High-Throughput Imaging: Acquire images of the stained cells using an automated high-content imaging system.

• Image Analysis: Use image analysis software to automatically identify and count the number of infected cells (expressing the viral protein) and the total number of cells (nuclei count) in each well.

• Data Analysis: Calculate the percentage of infected cells for each compound concentration. Plot the percentage of inhibition against the compound concentration to generate dose-response curves and determine EC50 values.

Macropinocytosis Inhibition Assay (Dextran Uptake)

This assay measures the effect of a compound on the cellular uptake of a fluorescently labeled high-molecular-weight dextran (B179266), a marker for macropinocytosis.

• Cell Seeding: Plate cells (e.g., A549) on glass coverslips in a multi-well plate and allow them to adhere and grow.

• Compound Treatment: Treat the cells with Virapinib or control compounds at desired concentrations for a specified duration (e.g., 16 hours).

• Dextran Incubation: Add a fluorescently labeled high-molecular-weight dextran (e.g., 70 kDa FITC-dextran) to the cell culture medium and incubate for a period that allows for uptake (e.g., 30 minutes to 2 hours).

• Washing: Wash the cells extensively with cold PBS to remove extracellular dextran.

• Fixation and Staining: Fix the cells with paraformaldehyde and stain the nuclei with a fluorescent dye.

• Imaging: Acquire fluorescence images of the cells using a confocal or high-content microscope.

• Quantification: Use image analysis software to quantify the intracellular fluorescence intensity of the dextran per cell.

• Data Analysis: Compare the dextran uptake in compound-treated cells to that in control-treated cells to determine the extent of macropinocytosis inhibition.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathway affected by Virapinib and the experimental workflows.

Caption: Virapinib's mechanism of action targeting the macropinocytosis signaling cascade to inhibit viral entry.

Caption: Experimental workflow for the high-throughput viral infection inhibition assay.

Caption: Virapinib upregulates key enzymes in the cholesterol biosynthesis pathway.

References

• 1. Image-based Quantification of Macropinocytosis Using Dextran Uptake into Cultured Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Safety and Logistics for Handling Virapinib

An In-Depth Guide for Laboratory Professionals

Virapinib is a novel antiviral compound in the early stages of development that functions as an inhibitor of macropinocytosis, a route of viral entry into host cells.[1] It has demonstrated a broad spectrum of activity against several viruses, including SARS-CoV-2, Monkeypox virus, Ebolavirus, and tick-borne encephalitis virus.[1] While preliminary studies have indicated that Virapinib has no significant toxicity to host cells, it is imperative to treat this research chemical with a high degree of caution due to the limited availability of comprehensive safety data.[2][3] This guide provides essential safety protocols and logistical plans for handling Virapinib in a research setting.

Personal Protective Equipment (PPE) for Handling Virapinib

Given the unknown toxicological profile of Virapinib, a conservative approach to personal protective equipment is mandatory. The following table outlines the recommended PPE for handling Virapinib, based on general guidelines for chemicals with unknown toxicity.[4][5][6]

PPE Category	Specification	Purpose
Hand Protection	Double-gloving with nitrile gloves.	To provide a primary barrier against skin contact and to allow for safe removal of the outer glove in case of contamination.
Body Protection	Disposable, solid-front, back-closing gown or a flame-retardant lab coat.	To protect personal clothing and skin from splashes and spills.
Eye and Face Protection	Chemical splash goggles and a full-face shield.	To provide comprehensive protection for the eyes and face from splashes, aerosols, and flying particles.
Respiratory Protection	A NIOSH-approved N95 respirator or higher.	To prevent inhalation of any aerosolized particles of the compound.
Foot Protection	Closed-toe shoes and disposable shoe covers.	To protect feet from spills and to prevent the tracking of contaminants outside of the laboratory.

Operational Plan: A Step-by-Step Workflow for Handling Virapinib

All procedures involving Virapinib should be conducted in a controlled environment to minimize exposure risk. A certified Class II Biosafety Cabinet (BSC) is the recommended primary containment for handling this compound.

References

• 1. Virapinib - Wikipedia [en.wikipedia.org]
• 2. Discovery of a novel inhibitor of macropinocytosis with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 5. ehs.princeton.edu [ehs.princeton.edu]
• 6. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]